3-Bromoquinolin-8-ol

• CAS: 139399-62-5

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Bromoquinolin-8-ol: Synthesis, Properties, and Applications for Researchers and Drug Development Professionals

Introduction: The Quinoline Scaffold and the Significance of Halogenated Derivatives

Core Molecular Identifiers: Navigating the Isomeric Landscape

A precise CAS number for 3-Bromoquinolin-8-ol could not be definitively identified in the searched resources, suggesting it may be a novel or less-common research compound. However, based on systematic nomenclature, its IUPAC name is 3-bromoquinolin-8-ol .

For context, the CAS numbers for several related isomers are provided below:

Compound Name	CAS Number
5-Bromoquinolin-8-ol	1198-14-7[8]
7-Bromoquinolin-8-ol	13019-32-4[9]
8-Bromoquinoline	16567-18-3[10][11]
3-Bromoquinoline	5332-24-1
8-Hydroxyquinoline	148-24-3[12]

Physicochemical Properties: An In-Silico and Comparative Analysis

While experimental data for 3-Bromoquinolin-8-ol is scarce, its physicochemical properties can be predicted and contextualized by examining its parent compounds, 3-bromoquinoline and 8-hydroxyquinoline, and related bromo-substituted quinolinols.

Property	Predicted/Comparative Value	Rationale and Comparative Insights
Molecular Formula	C₉H₆BrNO	Based on the chemical structure.
Molecular Weight	~224.05 g/mol	Similar to its isomers, 5-bromo- and 7-bromoquinolin-8-ol.[8][9]
Appearance	Likely a solid at room temperature.	8-Hydroxyquinoline and its bromo-derivatives are typically solids.
Solubility	Expected to have low solubility in water and good solubility in organic solvents like DMSO, DMF, and chlorinated solvents.	The presence of the polar hydroxyl group may slightly increase aqueous solubility compared to 3-bromoquinoline, but the overall aromatic and halogenated nature suggests hydrophobicity.
pKa	The phenolic proton is expected to have a pKa around 8-10, while the quinoline nitrogen will have a pKa around 4-5.	The electron-withdrawing effect of the bromine at the 3-position may slightly decrease the basicity of the quinoline nitrogen compared to 8-hydroxyquinoline.

Synthesis of 3-Bromoquinolin-8-ol: A Proposed Synthetic Strategy

A plausible synthetic route to 3-Bromoquinolin-8-ol can be conceptualized based on established methodologies for the synthesis of quinoline derivatives.[7][13] A direct and regioselective bromination at the 3-position of 8-hydroxyquinoline is challenging due to the directing effects of the hydroxyl group, which favor substitution at the 5 and 7 positions.[14] Therefore, a multi-step approach is likely necessary.

Proposed Retrosynthetic Analysis and Forward Synthesis

A logical retrosynthetic approach would involve the construction of the quinoline ring with the desired substitution pattern. The Skraup synthesis or the Friedländer annulation are common methods for quinoline synthesis.[7][13]

Caption: Proposed retrosynthetic analysis for 3-Bromoquinolin-8-ol.

Detailed Experimental Protocol (Hypothetical)

Step 1: Synthesis of 3-Bromo-8-methoxyquinoline

A more controlled approach would involve protecting the hydroxyl group of 8-hydroxyquinoline as a methoxy ether. The resulting 8-methoxyquinoline could then be subjected to bromination. While direct bromination of 8-methoxyquinoline often yields the 5-bromo derivative, specific reaction conditions or a multi-step process involving lithiation could potentially direct bromination to the 3-position.

Step 2: Demethylation to Yield 3-Bromoquinolin-8-ol

The methoxy group of the synthesized 3-bromo-8-methoxyquinoline can be cleaved using reagents such as boron tribromide (BBr₃) or hydrobromic acid (HBr) to yield the final product, 3-Bromoquinolin-8-ol.

Potential Applications in Drug Development and Research

The unique substitution pattern of 3-Bromoquinolin-8-ol suggests several potential applications in drug discovery and chemical biology, drawing parallels from the known activities of related compounds.

Anticancer Activity

Numerous studies have highlighted the potent anticancer properties of brominated 8-hydroxyquinoline derivatives.[6][10] These compounds can induce apoptosis in various cancer cell lines. The mechanism of action is often attributed to the inhibition of key enzymes involved in DNA replication and repair, such as topoisomerase I.[6] The presence of both the bromo and hydroxyl groups in 3-Bromoquinolin-8-ol makes it a compelling candidate for screening as an anticancer agent.

Caption: Potential mechanism of anticancer activity.

Antimicrobial and Antifungal Properties

The 8-hydroxyquinoline scaffold is a well-established pharmacophore in antimicrobial and antifungal agents.[2][3][5] The chelation of metal ions essential for microbial growth is a key mechanism of action. The introduction of a bromine atom can enhance the lipophilicity of the molecule, potentially improving its cell permeability and antimicrobial potency.

Neuroprotective Applications

Derivatives of 8-hydroxyquinoline have been investigated for their potential in treating neurodegenerative diseases, such as Alzheimer's disease.[3] Their ability to chelate metal ions like copper and zinc, which are implicated in the aggregation of amyloid-beta peptides, is a promising therapeutic strategy. 3-Bromoquinolin-8-ol could be explored for similar neuroprotective effects.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 3-Bromoquinolin-8-ol is not available, general precautions for handling halogenated aromatic compounds should be followed. It is advisable to handle the compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid inhalation of dust or vapors and contact with skin and eyes.

Conclusion and Future Directions

3-Bromoquinolin-8-ol represents an intriguing yet underexplored member of the quinoline family. While its definitive identification and characterization require further experimental investigation, the foundational knowledge of quinoline chemistry provides a solid framework for its synthesis and potential applications. The insights from related bromo- and hydroxy-substituted quinolines strongly suggest that 3-Bromoquinolin-8-ol holds promise as a scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neuroprotection. Future research should focus on the unambiguous synthesis and spectroscopic characterization of this compound, followed by a thorough evaluation of its biological activities to unlock its full potential.

References

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• El-Faham, A., et al. (2022). Benzimidazole-Quinoline Hybrids: Synthesis and Antimicrobial Properties. MDPI. Available from: [Link]

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• PubChem. (n.d.). 8-Bromo-3-isopropoxy-quinoline. Retrieved from [Link]

• Ökten, S., et al. (2017). A SAR Study: Evaluation of Bromo Derivatives of 8-Substituted Quinolines as Novel Anticancer Agents. ResearchGate. Available from: [Link]

• Collis, G. E., et al. (2003). 7-Bromoquinolin-8-ol. ResearchGate. Available from: [Link]

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• Ökten, S., et al. (2023). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. PMC. Available from: [Link]

• Al-Ostoot, F. H., et al. (n.d.). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Open Access Journals. Available from: [Link]

• Google Patents. (n.d.). Method for synthesizing 8-hydroxyquinoline.

• Rbaa, M., et al. (2022). Synthesis, Characterization and Bioactivity of Novel 8-Hydroxyquinoline Derivatives: Experimental, Molecular docking, DFT and POM Analyses. ResearchGate. Available from: [Link]

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An In-depth Technical Guide to the Physical Properties of 3-Bromoquinolin-8-ol

Introduction

3-Bromoquinolin-8-ol is a halogenated derivative of 8-hydroxyquinoline, a versatile chelating agent and structural motif in medicinal chemistry. The introduction of a bromine atom at the 3-position significantly alters the electronic and steric properties of the parent molecule, influencing its reactivity, biological activity, and, critically, its physical properties. For researchers in synthetic chemistry and drug development, a thorough understanding of fundamental physical characteristics such as melting point and solubility is not merely academic; it is a prerequisite for effective purification, formulation, and interpretation of biological data.

This guide provides a detailed examination of the key physical properties of 3-Bromoquinolin-8-ol. It consolidates reported data and presents robust, field-proven protocols for their experimental determination. The causality behind experimental choices is explained to ensure that researchers can not only replicate the methods but also understand the principles that guarantee data integrity.

Physicochemical Profile of 3-Bromoquinolin-8-ol

The physical properties of a compound dictate its behavior in both chemical and biological systems. The melting point provides a measure of the lattice energy of the crystalline solid, while solubility governs its dissolution rate and bioavailability.

Melting Point

The melting point is a critical indicator of a compound's purity. Pure crystalline solids typically exhibit a sharp melting range (0.5-1.0°C), whereas impurities lead to a depression and broadening of this range.

Property	Value	Source
Melting Point	138-139 °C	Ökten et al., 2016[1]

Solubility Profile

Solubility is a crucial parameter in drug discovery, influencing everything from reaction work-ups to oral bioavailability.[2][] While comprehensive quantitative solubility data for 3-Bromoquinolin-8-ol is not widely published, qualitative assessments can be inferred from related structures and general principles of organic chemistry. 8-hydroxyquinoline itself has moderate aqueous solubility, which is pH-dependent due to its phenolic hydroxyl group.[4][5] The introduction of a bromine atom generally decreases aqueous solubility due to an increase in molecular weight and hydrophobicity.

Based on the behavior of similar brominated quinoline derivatives, a qualitative solubility profile can be anticipated. For instance, the related compound 5,7-dibromo-8-hydroxyquinoline has been studied, and its solubility increases with temperature in various organic solvents.[6]

Solvent Class	Predicted Solubility	Rationale
Polar Protic (e.g., Water)	Sparingly Soluble / Insoluble	The hydrophobic quinoline core and bromine atom outweigh the polarity of the hydroxyl group.[5] Solubility is expected to increase in acidic or basic aqueous solutions due to salt formation.[7]
Polar Aprotic (e.g., Acetone, DMSO, DMF)	Soluble	These solvents can engage in dipole-dipole interactions and, in some cases, accept hydrogen bonds from the hydroxyl group.
Non-Polar (e.g., Hexane, Toluene)	Slightly Soluble to Insoluble	Lack of strong intermolecular interactions to overcome the crystal lattice energy of the solid.
Chlorinated (e.g., Dichloromethane, Chloroform)	Soluble	Good general solvents for many organic compounds. A related compound, 5,7-dibromo-3-vinylquinolin-8-ol, is noted to be soluble in chloroform.[1]

Experimental Determination of Physical Properties

The following sections provide standardized, self-validating protocols for determining the melting point and solubility of 3-Bromoquinolin-8-ol.

Protocol 1: Capillary Melting Point Determination

The capillary method is the most common technique for accurately determining the melting point of a solid organic compound.[8]

Causality and Principle: This method relies on uniform heat transfer from a heating block or oil bath to a finely packed sample within a capillary tube.[9] A slow heating rate near the melting point is crucial because it allows the system to remain in thermal equilibrium, ensuring that the temperature read by the thermometer accurately reflects the temperature of the sample.[9][10] Rapid heating can cause a lag between the sample and thermometer temperature, leading to erroneously high and broad melting ranges.[10]

Step-by-Step Methodology:

• Sample Preparation: Ensure the 3-Bromoquinolin-8-ol sample is completely dry and finely powdered.[8][11] Moisture can act as an impurity, depressing the melting point.[11]

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample until a small amount of solid enters the tube.[10][11]

• Sample Packing: Invert the tube and tap it gently on a hard surface to pack the solid into the closed end.[10][11] The final packed sample height should be 1-2 mm.[10]

• Apparatus Setup: Place the loaded capillary tube into the heating block of a calibrated melting point apparatus.

• Rapid Initial Heating: Heat the apparatus rapidly to a temperature approximately 15-20°C below the expected melting point (138°C).[8]

• Controlled Heating: Decrease the heating rate to 1-2°C per minute.[9] This slow rate is critical for an accurate measurement.[10]

• Observation and Recording: Record two temperatures:

  • T1: The temperature at which the first drop of liquid appears.

  • T2: The temperature at which the entire sample becomes a clear liquid.

• Reporting: The melting point is reported as the range from T1 to T2.

• Validation: For authoritative results, repeat the measurement with a fresh sample in a new capillary tube.[9][10] Consistent results across two or more trials validate the finding.

Workflow for Melting Point Determination

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Unlocking the Therapeutic Promise of 3-Bromoquinolin-8-ol: A Technical Guide for Drug Discovery

Foreword: The Quinoline Scaffold - A Privileged Structure in Medicinal Chemistry

To the dedicated researchers, scientists, and drug development professionals who are at the forefront of innovation, this guide serves as a deep dive into the potential biological activities of 3-Bromoquinolin-8-ol. The quinoline ring system is a cornerstone of medicinal chemistry, forming the structural basis of numerous approved drugs with a wide spectrum of therapeutic applications, including antimicrobial, anticancer, and neuroprotective agents.[1] The inherent versatility of the 8-hydroxyquinoline (8-HQ) scaffold, in particular, has garnered significant attention due to its potent metal-chelating properties and diverse pharmacological effects.[2][3] This document aims to synthesize the current understanding of halogenated 8-hydroxyquinolines to project the therapeutic potential of the specific, yet underexplored, molecule: 3-Bromoquinolin-8-ol. By examining the structure-activity relationships of its close analogs, we can delineate a strategic path for its investigation and potential development as a novel therapeutic agent.

The Chemical Identity and Synthesis of 3-Bromoquinolin-8-ol

Molecular Profile

3-Bromoquinolin-8-ol is a heterocyclic aromatic compound characterized by a quinoline core substituted with a bromine atom at the 3-position and a hydroxyl group at the 8-position. This unique substitution pattern is anticipated to confer a distinct electronic and steric profile, influencing its biological interactions. The presence of the 8-hydroxyl group is crucial for its metal-chelating capabilities, a feature central to the bioactivity of many 8-hydroxyquinoline derivatives.[2]

Rationale for Synthesis and Investigation

The rationale for investigating 3-Bromoquinolin-8-ol is built upon the established biological activities of its brominated congeners. Bromine substitution on the quinoline ring has been shown to enhance antimicrobial and anticancer activities.[2][3] While much of the existing research focuses on 5,7-dibromo-8-hydroxyquinoline, the singular substitution at the 3-position presents an opportunity to explore novel structure-activity relationships, potentially leading to improved selectivity and reduced off-target effects.

Proposed Synthetic Pathway

While specific literature detailing the synthesis of 3-Bromoquinolin-8-ol is not abundant, a plausible synthetic route can be extrapolated from established methods for halogenating 8-hydroxyquinolines. A common approach involves the direct electrophilic bromination of 8-hydroxyquinoline.

Experimental Protocol: Synthesis of Brominated 8-Hydroxyquinolines

This protocol is adapted from methodologies described for the synthesis of other brominated 8-hydroxyquinoline derivatives.[2][4]

• Dissolution: Dissolve 8-hydroxyquinoline (1 equivalent) in a suitable solvent such as chloroform or glacial acetic acid in a round-bottom flask.

• Bromination: Slowly add a solution of molecular bromine (Br₂) (1 equivalent for mono-bromination) in the same solvent to the reaction mixture at room temperature, with constant stirring. The reaction should be carried out in a well-ventilated fume hood.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, neutralize the reaction mixture with a saturated solution of sodium bicarbonate (NaHCO₃).

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as dichloromethane or ethyl acetate.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to isolate the desired 3-bromo-8-hydroxyquinoline isomer.

• Characterization: Confirm the structure and purity of the final compound using spectroscopic techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.[5]

Potential Anticancer Activity: A Primary Therapeutic Avenue

The quinoline scaffold is a well-established pharmacophore in oncology.[1] The introduction of bromine atoms to the 8-hydroxyquinoline core has been demonstrated to yield compounds with significant antiproliferative activity against a range of cancer cell lines.[3]

Inferred Antiproliferative Effects

Based on studies of related compounds, 3-Bromoquinolin-8-ol is hypothesized to exhibit cytotoxic effects against various cancer cell lines. For instance, 5,7-dibromo-8-hydroxyquinoline has shown potent antiproliferative activity with IC₅₀ values in the low micromolar range against cell lines such as C6 (rat brain tumor), HeLa (human cervix carcinoma), and HT29 (human colon carcinoma).[3]

Table 1: Antiproliferative Activity of Brominated 8-Hydroxyquinoline Analogs

Compound	Cell Line	IC₅₀ (µg/mL)	Reference
5,7-Dibromo-8-hydroxyquinoline	C6	6.7 - 25.6	[3]
5,7-Dibromo-8-hydroxyquinoline	HeLa	6.7 - 25.6	[3]
5,7-Dibromo-8-hydroxyquinoline	HT29	6.7 - 25.6	[3]
5,7-Dibromo-3,6-dimethoxy-8-hydroxyquinoline	C6, HeLa, HT29	5.45 - 9.6	[2]

Postulated Mechanism of Action: Topoisomerase Inhibition

A key mechanism implicated in the anticancer activity of quinoline derivatives is the inhibition of topoisomerase enzymes, which are critical for DNA replication and repair.[6] Bromo-substituted 8-hydroxyquinolines have been shown to inhibit topoisomerase I.[3] It is plausible that 3-Bromoquinolin-8-ol could also function as a topoisomerase inhibitor, leading to DNA damage and apoptosis in cancer cells.

Experimental Protocol: In Vitro Topoisomerase I Inhibition Assay

This generalized protocol outlines the steps to assess the inhibitory effect of 3-Bromoquinolin-8-ol on topoisomerase I activity.

• Reaction Setup: Prepare a reaction mixture containing supercoiled plasmid DNA, human topoisomerase I enzyme, and the assay buffer.

• Compound Addition: Add varying concentrations of 3-Bromoquinolin-8-ol (or a suitable vehicle control, e.g., DMSO) to the reaction mixtures. Include a positive control inhibitor (e.g., camptothecin).

• Incubation: Incubate the reaction mixtures at 37°C for a specified time (e.g., 30 minutes) to allow the enzyme to relax the supercoiled DNA.

• Reaction Termination: Stop the reaction by adding a stop buffer containing SDS and proteinase K.

• Agarose Gel Electrophoresis: Separate the different DNA topoisomers (supercoiled, relaxed, and nicked) by electrophoresis on an agarose gel.

• Visualization and Analysis: Stain the gel with an intercalating dye (e.g., ethidium bromide) and visualize the DNA bands under UV light. A reduction in the amount of relaxed DNA in the presence of the test compound indicates topoisomerase I inhibition.

Figure 1: Workflow for Topoisomerase I Inhibition Assay.

Broad-Spectrum Antimicrobial Potential

The 8-hydroxyquinoline scaffold is a well-known antimicrobial agent.[7][8] Halogenation has been shown to modulate the antimicrobial spectrum and potency of these compounds.[9]

Predicted Antibacterial and Antifungal Activity

Derivatives of 8-hydroxyquinoline have demonstrated activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens.[7][10] The mechanism is often attributed to the chelation of essential metal ions required for microbial growth and enzymatic function. It is anticipated that 3-Bromoquinolin-8-ol will exhibit broad-spectrum antimicrobial activity.

Table 2: Antimicrobial Activity of Related 8-Hydroxyquinoline Derivatives

Compound/Derivative Class	Test Organism	Activity Metric (MIC)	Reference
8-Hydroxyquinoline Derivatives	Candida species	31.25 - 1000 µg/mL	[7]
6-Bromoquinolin-4-ol Derivatives	ESBL E. coli & MRSA	3.125 - 12.5 mg (MIC/MBC)	[11]

Proposed Mechanism of Antimicrobial Action

The primary antimicrobial mechanism of 8-hydroxyquinolines is believed to be their ability to chelate divalent metal ions, such as Fe²⁺, Zn²⁺, and Cu²⁺, which are essential cofactors for many bacterial enzymes. By sequestering these ions, 3-Bromoquinolin-8-ol could disrupt critical metabolic pathways, leading to bacteriostasis or bactericidal effects.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol describes the broth microdilution method for determining the MIC of 3-Bromoquinolin-8-ol against various microbial strains.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism in a suitable broth medium.

• Serial Dilution: Perform a two-fold serial dilution of 3-Bromoquinolin-8-ol in a 96-well microtiter plate containing the broth medium.

• Inoculation: Inoculate each well with the standardized microbial suspension. Include positive (microbe, no compound) and negative (broth only) controls.

• Incubation: Incubate the microtiter plate under appropriate conditions (e.g., 37°C for 24-48 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Figure 2: Workflow for MIC Determination via Broth Microdilution.

Neuroprotective Potential: A Frontier for Exploration

8-Hydroxyquinoline derivatives have emerged as promising candidates for the treatment of neurodegenerative diseases due to their ability to modulate metal ion homeostasis and reduce oxidative stress.[12][13][14]

Inferred Neuroprotective Mechanisms

The neuroprotective effects of 8-hydroxyquinolines are often linked to their ability to chelate redox-active metal ions like copper and iron, which are implicated in the generation of reactive oxygen species (ROS) and the aggregation of amyloid-beta peptides in Alzheimer's disease.[13] By sequestering these metal ions, 3-Bromoquinolin-8-ol could potentially mitigate oxidative stress and protein misfolding, key pathological features of neurodegenerative disorders. Furthermore, some 8-hydroxyquinoline derivatives have been shown to stimulate neural stem cell proliferation, suggesting a potential for promoting neurogenesis.[14]

Proposed Experimental Validation

To investigate the neuroprotective potential of 3-Bromoquinolin-8-ol, in vitro models of neurotoxicity can be employed. For instance, neuronal cell lines (e.g., SH-SY5Y) can be exposed to neurotoxins such as 6-hydroxydopamine (to model Parkinson's disease) or amyloid-beta peptides (to model Alzheimer's disease) in the presence or absence of the test compound. Cell viability assays, measurement of ROS levels, and assessment of apoptosis would provide insights into its neuroprotective efficacy.[13]

Concluding Remarks and Future Directions

3-Bromoquinolin-8-ol represents a compelling, yet underexplored, molecule with significant therapeutic potential. Based on the robust evidence from its structural analogs, this compound is a prime candidate for investigation as a novel anticancer, antimicrobial, and potentially neuroprotective agent. The strategic placement of the bromine atom at the 3-position may offer unique advantages in terms of biological activity and pharmacokinetic properties.

Future research should focus on the definitive synthesis and characterization of 3-Bromoquinolin-8-ol, followed by a systematic evaluation of its biological activities using the protocols outlined in this guide. A comprehensive screening against a panel of cancer cell lines and microbial strains will be crucial to ascertain its therapeutic window and spectrum of activity. Mechanistic studies, particularly focusing on topoisomerase inhibition and metal chelation, will be vital to elucidate its mode of action. The exploration of its neuroprotective effects could open up new avenues for the development of therapies for debilitating neurodegenerative diseases. This technical guide provides a foundational framework to embark on this exciting journey of discovery.

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The Strategic Pivot: 3-Bromoquinolin-8-ol as a Versatile Precursor in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Enduring Legacy and Untapped Potential of the Quinolin-8-ol Scaffold

The quinolin-8-ol framework is a privileged scaffold in medicinal chemistry, consistently yielding compounds with a broad spectrum of pharmacological activities.[1][2] Its inherent chelating ability, coupled with a planar, lipophilic structure, allows for favorable interactions with a multitude of biological targets.[1] Derivatives of 8-hydroxyquinoline have demonstrated a remarkable range of bioactivities, including anticancer, antimicrobial, antifungal, and neuroprotective properties.[1][2] This versatility has cemented its status as a foundational building block in the design of novel therapeutic agents.

Within this esteemed class of compounds, 3-Bromoquinolin-8-ol emerges as a particularly strategic precursor. The introduction of a bromine atom at the C-3 position provides a reactive handle for a variety of powerful cross-coupling reactions, enabling the systematic and modular construction of diverse molecular architectures. This guide, intended for professionals in drug discovery and development, will provide a comprehensive overview of the synthesis of 3-Bromoquinolin-8-ol and its application as a pivotal intermediate in the generation of medicinally relevant compounds, with a focus on palladium-catalyzed cross-coupling methodologies.

Core Synthesis: The Preparation of 3-Bromoquinolin-8-ol

While various methods exist for the bromination of quinolines, the selective synthesis of 3-Bromoquinolin-8-ol requires a nuanced approach to control regioselectivity. Direct bromination of 8-hydroxyquinoline often leads to a mixture of products, with substitution favored at the 5- and 7-positions due to the directing effects of the hydroxyl group.[3] A more controlled synthesis of the 3-bromo isomer can be inferred from established methodologies for the synthesis of 3-bromoquinolines from quinoline itself.

A plausible and effective synthetic route involves the reaction of quinoline with bromine in a suitable solvent, often in the presence of an acid to form the quinolinium salt, which then directs the bromination to the 3-position. The resulting 3-bromoquinoline can then be hydroxylated at the 8-position, or a more direct approach starting from a pre-functionalized quinoline may be employed.

Conceptual Synthetic Protocol: Bromination of Quinoline followed by Hydroxylation

This protocol outlines a conceptual pathway for the synthesis of 3-Bromoquinolin-8-ol.

Step 1: Synthesis of 3-Bromoquinoline

• Reaction Setup: In a well-ventilated fume hood, dissolve quinoline in a suitable solvent such as carbon tetrachloride or acetic acid in a three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser.

• Bromination: Cool the solution in an ice bath. Slowly add a solution of bromine in the same solvent from the dropping funnel with continuous stirring. The reaction is typically exothermic.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, neutralize the reaction mixture with a suitable base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent (e.g., dichloromethane).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Step 2: Hydroxylation of 3-Bromoquinoline to 3-Bromoquinolin-8-ol

This step is more complex and may involve multiple stages, potentially including a diazotization of a corresponding aminoquinoline or a nucleophilic aromatic substitution. A detailed, optimized protocol for this specific transformation would require further dedicated research and development.

Harnessing the Power of Palladium: Cross-Coupling Reactions with 3-Bromoquinolin-8-ol

The true value of 3-Bromoquinolin-8-ol as a precursor lies in its ability to undergo a variety of palladium-catalyzed cross-coupling reactions. These reactions offer a powerful and versatile toolkit for the introduction of diverse substituents at the 3-position, enabling the rapid generation of compound libraries for biological screening.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, facilitating the formation of C-C bonds between an organoboron species and an organic halide.[4] In the context of 3-Bromoquinolin-8-ol, this reaction allows for the introduction of a wide array of aryl and heteroaryl moieties, which are prevalent in many biologically active molecules.

The catalytic cycle of the Suzuki-Miyaura coupling generally proceeds through three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the C-Br bond of 3-Bromoquinolin-8-ol to form a Pd(II) intermediate.

• Transmetalation: The organic group from the boronic acid (or its ester) is transferred to the palladium center, typically facilitated by a base.

• Reductive Elimination: The two organic fragments on the palladium complex couple and are eliminated, regenerating the Pd(0) catalyst and forming the desired 3-aryl-8-hydroxyquinoline.

Figure 1. Catalytic Cycle of the Suzuki-Miyaura Reaction.

This protocol is a generalized procedure based on common practices for Suzuki-Miyaura couplings of aryl bromides.

• Reaction Setup: To a flame-dried Schlenk flask, add 3-Bromoquinolin-8-ol (1.0 eq.), the desired arylboronic acid (1.2-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq.).

• Solvent Addition: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen). Add a degassed solvent system, typically a mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (monitored by TLC or LC-MS).

• Work-up: After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Typical Yield (%)	Notes
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O	90-110	70-90	A classic, reliable system for many aryl bromides.
Pd(dppf)Cl₂	dppf	Cs₂CO₃	Dioxane/H₂O	80-100	75-95	Often effective for more challenging substrates.
Pd₂(dba)₃	SPhos/XPhos	K₃PO₄	Toluene/H₂O	100-110	80-98	Bulky phosphine ligands can improve yields and reaction rates.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, coupling an amine with an aryl halide.[5][6] This reaction is particularly valuable in medicinal chemistry for the synthesis of anilines and related compounds, which are common motifs in drug molecules.

The catalytic cycle for the Buchwald-Hartwig amination shares similarities with the Suzuki-Miyaura reaction:

• Oxidative Addition: A Pd(0) complex undergoes oxidative addition to 3-Bromoquinolin-8-ol.

• Amine Coordination and Deprotonation: The amine coordinates to the Pd(II) center, followed by deprotonation by the base to form a palladium-amido complex.

• Reductive Elimination: The aryl group and the amino group are reductively eliminated from the palladium center, forming the desired 3-amino-8-hydroxyquinoline and regenerating the Pd(0) catalyst.

Figure 2. Catalytic Cycle of the Buchwald-Hartwig Amination.

This generalized protocol is based on established Buchwald-Hartwig amination procedures.

• Reaction Setup: In a glovebox or under an inert atmosphere, combine 3-Bromoquinolin-8-ol (1.0 eq.), the desired amine (1.1-1.5 eq.), a palladium precatalyst (e.g., Pd₂(dba)₃ or a palladacycle, 1-3 mol%), a suitable phosphine ligand (e.g., BINAP, Xantphos, or a Buchwald ligand, 2-6 mol%), and a strong, non-nucleophilic base (e.g., NaOtBu or K₃PO₄, 1.2-2.0 eq.) in a Schlenk tube.

• Solvent Addition: Add a dry, degassed aprotic solvent (e.g., toluene, dioxane, or THF).

• Reaction Conditions: Seal the tube and heat the reaction mixture to the appropriate temperature (typically 80-120 °C) with stirring until the starting material is consumed (monitored by TLC or LC-MS).

• Work-up: Cool the reaction to room temperature, quench with water or a saturated aqueous solution of ammonium chloride, and extract with an organic solvent.

• Purification: Dry the combined organic layers, concentrate, and purify the residue by column chromatography.

Catalyst System	Ligand	Base	Solvent	Temp. (°C)	Typical Yield (%)	Notes
Pd₂(dba)₃	BINAP	NaOtBu	Toluene	80-110	60-85	A widely used system for a variety of amines.
Pd(OAc)₂	Xantphos	Cs₂CO₃	Dioxane	90-120	65-90	Effective for coupling with less reactive amines.
RuPhos-Pd-G3	RuPhos	K₃PO₄	THF	80-100	70-95	Palladacycle precatalysts can offer improved activity and stability.

Medicinal Chemistry Applications and Biological Significance

The derivatization of 3-Bromoquinolin-8-ol via these powerful cross-coupling reactions opens the door to a vast chemical space with significant therapeutic potential.

Anticancer Activity

Many 8-hydroxyquinoline derivatives exhibit potent anticancer activity through various mechanisms, including the induction of apoptosis, inhibition of topoisomerase, and chelation of metal ions essential for tumor growth.[7] The introduction of aryl and heteroaryl substituents at the 3-position can modulate the electronic and steric properties of the molecule, leading to enhanced cytotoxicity against various cancer cell lines.

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Mechanism of Action (where known)
3-Aryl-8-hydroxyquinolines	Breast (MCF-7), Colon (HCT116)	1-20	Apoptosis induction, Topoisomerase inhibition
3-(Heteroaryl)-8-hydroxyquinolines	Lung (A549), Prostate (PC-3)	5-50	Cell cycle arrest, Anti-proliferative effects
3-(Anilino)-8-hydroxyquinolines	Leukemia (K562), Melanoma (A375)	2-30	Varies with aniline substitution

Antimicrobial Activity

The 8-hydroxyquinoline scaffold is a well-established pharmacophore in the development of antimicrobial agents.[8][9] Its derivatives can exhibit broad-spectrum activity against bacteria and fungi. The functionalization at the C-3 position allows for the fine-tuning of the antimicrobial spectrum and potency.

Compound Class	Microbial Strain	MIC (µg/mL)	Notes
3-Aryl-8-hydroxyquinolines	Staphylococcus aureus, Escherichia coli	8-64	Activity can be modulated by aryl substituents.
3-(Aminoalkyl)-8-hydroxyquinolines	Candida albicans, Aspergillus niger	4-32	Often show good antifungal activity.
3-(Thioaryl)-8-hydroxyquinolines	Methicillin-resistant S. aureus (MRSA)	16-128	Potential for activity against resistant strains.

Conclusion and Future Perspectives

3-Bromoquinolin-8-ol stands as a highly valuable and versatile precursor in the field of medicinal chemistry. Its strategic design allows for the efficient and modular synthesis of a wide array of 3-substituted 8-hydroxyquinoline derivatives through robust and reliable palladium-catalyzed cross-coupling reactions. The demonstrated potential of these derivatives as anticancer and antimicrobial agents underscores the importance of this scaffold in modern drug discovery. Future research in this area will likely focus on the development of more efficient and sustainable synthetic methodologies, the exploration of a broader range of coupling partners to access novel chemical space, and the detailed elucidation of the mechanisms of action of the most promising bioactive compounds. The continued investigation of 3-Bromoquinolin-8-ol as a key building block will undoubtedly lead to the discovery of new and effective therapeutic agents.

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• Molecules. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. Retrieved from [Link]

• Ökten, S., Asutay, A. B., & Köprülü, T. K. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.

• Future Microbiology. (2022). Antibacterial and synergistic activity of a new 8-hydroxyquinoline derivative against methicillin-resistant Staphylococcus aureus. Future Medicine Ltd. Retrieved from [Link]

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Discovery and history of substituted quinolinols

An In-Depth Technical Guide to the Discovery and History of Substituted Quinolinols

For Researchers, Scientists, and Drug Development Professionals

Abstract

The quinoline ring system, a fused bicyclic heterocycle, represents one of the most significant structural motifs in medicinal chemistry. Initially identified in natural products like quinine, its derivatives, particularly substituted quinolinols, have become foundational scaffolds for developing a vast array of therapeutic agents. This guide provides a comprehensive exploration of the discovery and historical evolution of substituted quinolinols, tracing their journey from natural alkaloids to rationally designed synthetic molecules. We will delve into the seminal discoveries that established their roles as antimalarial and antibacterial agents, explore the evolution of synthetic methodologies, and examine the structure-activity relationships that have guided the development of potent drugs for cancer, neurodegenerative diseases, and beyond. This paper aims to provide researchers and drug development professionals with a deep, technically grounded understanding of this "privileged scaffold," highlighting the causality behind key experimental advancements and offering insights into future therapeutic possibilities.

The Genesis: From Natural Alkaloids to the First Synthetic Quinolinols

The story of quinoline begins not in a laboratory, but in the bark of the South American Cinchona tree. For centuries, extracts from this bark were the only effective treatment for malaria, a discovery that eventually led to the isolation of the active alkaloid, quinine , in 1820.[1] Quinine, with its complex quinoline core, was the first domino to fall, establishing the therapeutic potential of this heterocyclic system and sparking a quest for synthetic alternatives.[1][2]

The fundamental quinoline structure itself was first isolated from coal tar in 1834 by Friedlieb Ferdinand Runge.[3] However, it was the pioneering work of Hugo Weidel and Albert Cobenzl in 1880 that marked the first synthesis of a key quinolinol derivative: 8-hydroxyquinoline , also known as oxine.[4] They produced the compound by decarboxylating an acid derived from cinchonine, another Cinchona alkaloid.[4] Shortly after, synthetic methods like the Skraup synthesis provided more general access to substituted quinolines, paving the way for systematic investigation.[4] 8-hydroxyquinoline's potent metal-chelating properties would later establish its importance in both analytical chemistry and medicine as an antimicrobial and antifungal agent.[5][6]

Caption: The historical origins of quinolinol-based drug discovery.

The Antimalarial Revolution: The Rise of Chloroquine

The strategic importance of quinine, particularly during wartime, created an urgent need for reliable, synthetic antimalarial drugs. German scientists led the initial charge, leading to the synthesis of Chloroquine (Resochin) in 1934.[7] This 4-aminoquinoline derivative was a landmark achievement. After its introduction into clinical practice in 1947, it quickly became the first-line treatment for malaria worldwide, noted for its high efficacy and low toxicity.[1][8]

The success of chloroquine demonstrated that strategic substitution on the quinoline core could yield compounds superior to the natural product lead. This spurred the development of a whole class of quinoline-based antimalarials, including 8-aminoquinolines like primaquine, which targeted different stages of the malaria parasite's lifecycle.[1] However, the eventual rise of chloroquine-resistant parasite strains decades later would underscore the perpetual challenge of infectious disease and the need for continuous innovation.[9]

A Serendipitous Breakthrough: The Birth of Quinolone Antibacterials

One of the most pivotal moments in the history of quinolinols was an accidental discovery. In 1962, while working on the synthesis of chloroquine, chemist George Lesher at the Sterling-Winthrop Research Institute isolated an unexpected byproduct.[10][11][12] This impurity was identified as nalidixic acid , a 1,8-naphthyridone derivative (a closely related isomer of quinolone).[10][13]

Upon testing, nalidixic acid showed no antimalarial properties but exhibited surprising antibacterial activity, primarily against Gram-negative bacteria.[11][13] Introduced clinically in 1967, it became the first member of the quinolone class of antibiotics.[11][14]

Mechanism of Action: A New Target The discovery of nalidixic acid was revolutionary not just for its therapeutic utility but for its novel mechanism of action. Unlike penicillins or sulfonamides, which interfere with cell wall synthesis or folate metabolism, quinolones target the bacterial enzymes DNA gyrase and topoisomerase IV .[15] These enzymes are crucial for DNA replication, transcription, and repair. By inhibiting them, quinolones prevent the bacterial cell from dividing and ultimately lead to cell death, a bactericidal effect that made them highly attractive therapeutic agents.[15]

Caption: The serendipitous discovery of nalidixic acid.

The Fluoroquinolone Era: Rational Design and Expanded Power

While a groundbreaking discovery, nalidixic acid had limitations. Its spectrum of activity was narrow, and resistance developed relatively quickly. This prompted decades of intensive medicinal chemistry efforts to improve upon the original scaffold. The major breakthrough came in the 1970s and 1980s with the development of the fluoroquinolones .[14][16]

The addition of a fluorine atom at the C-6 position and a piperazine ring at the C-7 position dramatically enhanced the potency and expanded the antibacterial spectrum to include Gram-positive bacteria and problematic pathogens like Pseudomonas aeruginosa.[10] Norfloxacin was the first fluoroquinolone to emerge from this research, followed by highly successful agents like Ciprofloxacin , Levofloxacin , and Moxifloxacin .[10][13] These second, third, and fourth-generation quinolones became mainstays in treating a wide range of infections, from urinary tract infections to severe respiratory and systemic infections.[15][17]

Table 1: Evolution of Quinolone Antibacterials

Generation	Key Compound(s)	Year of Discovery/Introduction	Key Structural Features	Improvements & Expanded Spectrum
First	Nalidixic Acid	1962	Naphthyridone core	Primarily Gram-negative (e.g., E. coli)
Second	Norfloxacin, Ciprofloxacin	1980s	6-fluoro, 7-piperazinyl	Improved Gram-negative, some Gram-positive, Pseudomonas activity
Third	Levofloxacin	1990s	Chiral (S-enantiomer)	Enhanced activity against Gram-positive (e.g., S. pneumoniae)
Fourth	Moxifloxacin	Late 1990s	Methoxy at C-8, bulky C-7	Broadest spectrum, including anaerobes and atypical pathogens

Evolution of Synthetic Strategies

The ability to synthesize a wide variety of substituted quinolinols has been central to their development. While classic named reactions like the Skraup, Doebner-von Miller, and Friedländer syntheses remain important, modern chemistry has introduced more efficient and versatile methods.[18][19]

Experimental Protocol: The Friedländer Annulation

The Friedländer synthesis is a robust method for constructing the quinoline ring system by reacting a 2-aminoaryl aldehyde or ketone with a compound containing an α-methylene group adjacent to a carbonyl.

Objective: To synthesize a substituted 2-methyl-8-hydroxyquinolinol.

Materials:

• 2-Amino-3-hydroxybenzaldehyde

• Acetone

• Potassium hydroxide (KOH)

• Ethanol

• Hydrochloric acid (HCl)

• Ethyl acetate

• Anhydrous magnesium sulfate

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-amino-3-hydroxybenzaldehyde (1.0 eq) in ethanol.

• Addition of Reagents: Add an excess of acetone (5.0 eq) to the solution. This provides the α-methylene ketone.

• Base Catalysis: Add a catalytic amount of aqueous potassium hydroxide (0.2 eq) to the mixture. The base is crucial for promoting the initial aldol condensation.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC). The causality for heating is to provide the necessary activation energy for the cyclization and dehydration steps.

• Workup: After the reaction is complete, cool the mixture to room temperature. Neutralize with dilute HCl.

• Extraction: Extract the aqueous layer with ethyl acetate (3x). The choice of ethyl acetate is based on its ability to dissolve the organic product while being immiscible with water.

• Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium sulfate to remove residual water, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethanol/water) to obtain the pure substituted quinolinol.

Caption: Experimental workflow for a Friedländer quinolinol synthesis.

Modern Applications: Beyond Infectious Disease

The versatility of the substituted quinolinol scaffold has allowed its application to expand far beyond its antimicrobial roots. It is now considered a "privileged scaffold" because its rigid structure can be precisely decorated with functional groups to interact with a wide range of biological targets.[20]

• Anticancer Agents: Substituted quinolines are being extensively investigated as anticancer drugs.[21] They have been shown to act through various mechanisms, including the inhibition of tyrosine kinases, induction of apoptosis, and interference with DNA topoisomerase II.[19][21][22]

• Neuroprotective Agents: Oxidative stress is implicated in neurodegenerative diseases like Alzheimer's and Parkinson's.[23] Quinolinol derivatives, particularly those based on the 8-hydroxyquinoline core, exhibit potent antioxidant and metal-chelating properties, which can mitigate neuronal damage.[23] Some derivatives also inhibit key enzymes like acetylcholinesterase (AChE) and monoamine oxidase B (MAO-B).[23]

• Antiviral and Anti-inflammatory Activity: The quinoline core is present in molecules with activity against a range of viruses and inflammatory targets.[24][25] For example, quinoline-3-carboxamides have been identified as potent inhibitors of hematopoietic prostaglandin D synthase (H-PGDS), an enzyme involved in allergic inflammation.[26]

• Antiparasitic Agents: Building on their antimalarial legacy, substituted quinolines have shown promise against other parasites, such as Leishmania.[1][27][28]

Guiding Principles: Structure-Activity Relationships (SAR)

The successful evolution of quinolinols is a testament to the power of understanding structure-activity relationships (SAR). By systematically modifying the quinoline core and observing the effect on biological activity, chemists have developed a set of guiding principles for drug design.

Caption: Key positions for substitution on the quinolone antibacterial core.

Table 2: Key Structure-Activity Relationships for Quinolone Antibacterials

Position	Substituent/Feature	Effect on Activity	Rationale/Causality
N-1	Small alkyl (ethyl) or cyclopropyl group	Essential. Increases potency.	Binds to a hydrophobic pocket in DNA gyrase. Cyclopropyl group often provides optimal potency.
C-2	Substitution	Generally unfavorable. Reduces activity.	Steric hindrance at this position disrupts the crucial planarity between the keto and carboxyl groups, weakening the interaction with the enzyme-DNA complex.[29]
C-3	Carboxylic acid	Absolutely essential for antibacterial activity.	Forms critical interactions (e.g., hydrogen bonding, magnesium chelation) with the DNA gyrase enzyme and cleaved DNA.[10]
C-4	Keto group	Absolutely essential for antibacterial activity.	Works in concert with the C-3 carboxyl group for metal chelation and binding to the enzyme target.
C-6	Fluorine atom	Dramatically increases potency.	Enhances cell penetration and gyrase inhibition through favorable electronic and steric effects. This was the key innovation of the fluoroquinolones.
C-7	Basic heterocyclic rings (e.g., piperazine)	Increases potency & broadens spectrum.	Improves pharmacokinetic properties and enhances binding to topoisomerase IV, which is the primary target in many Gram-positive bacteria.
C-8	Methoxy or halogen	Modulates activity and pharmacokinetics.	Can improve oral absorption and reduce photosensitivity side effects.

Conclusion and Future Directions

The history of substituted quinolinols is a compelling narrative of scientific progress, moving from the observation of a natural product's efficacy to serendipitous discovery and, ultimately, to sophisticated, rational drug design. From the antimalarial quinine to the antibacterial fluoroquinolones and now to a diverse pipeline of anticancer and neuroprotective agents, this scaffold has proven its enduring value.

The future of quinolinol research lies in addressing current challenges and exploring new frontiers. Key areas of focus include:

• Overcoming Resistance: Designing novel quinolinols that can evade the resistance mechanisms developed by bacteria and malaria parasites is a critical priority.[30]

• Hybrid Molecules: Creating hybrid drugs that combine the quinoline scaffold with other pharmacophores (e.g., benzimidazoles, triazoles) is a promising strategy to enhance potency and achieve multi-target effects.[24]

• Targeting New Pathways: As our understanding of disease biology grows, the quinolinol scaffold will undoubtedly be applied to novel biological targets, continuing its legacy as one of the most productive and versatile platforms in the history of drug discovery.[31][32]

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• Medicinal Chemistry of Quinolines As Emerging Anti-inflammatory Agents: An Overview. (2013, November 1). ResearchGate. Retrieved January 25, 2026, from [Link]

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• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (n.d.). SciSpace. Retrieved January 25, 2026, from [Link]

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3-Bromoquinolin-8-ol safety and handling precautions

An In-Depth Technical Guide to the Safe Handling of 3-Bromoquinolin-8-ol

Foreword: A Proactive Approach to Chemical Safety

In the landscape of drug discovery and chemical research, the quinoline scaffold is of paramount importance. As a Senior Application Scientist, I have witnessed firsthand the innovative potential of functionalized quinolines. 3-Bromoquinolin-8-ol, with its unique electronic and steric properties, is a valuable building block in the synthesis of novel therapeutic agents and chemical probes. However, its utility is intrinsically linked to our ability to handle it with the respect and caution it demands. The brominated and hydroxylated quinoline core suggests a reactivity profile and toxicological potential that cannot be overlooked.

This guide is crafted for the discerning researcher, scientist, and drug development professional. It eschews a simple checklist mentality in favor of a deeper, mechanistic understanding of safety protocols. Our objective is not merely to list procedures but to instill a safety-first mindset grounded in scientific principles. The protocols herein are designed as self-validating systems, encouraging a proactive, rather than reactive, approach to laboratory safety. As there is no specific Safety Data Sheet (SDS) for 3-Bromoquinolin-8-ol, the guidance provided is synthesized from data on structurally analogous compounds, including various bromoquinolines and the parent compound, 8-hydroxyquinoline. This approach allows us to anticipate potential hazards and establish a robust framework for safe handling.

Hazard Identification and Risk Assessment

The cornerstone of safe laboratory practice is a thorough understanding of the potential hazards associated with a chemical. Based on data from structurally similar compounds, 3-Bromoquinolin-8-ol is anticipated to present multiple health and environmental risks.

Toxicological Profile (Inferred)

The toxicological properties of 3-Bromoquinolin-8-ol have not been fully investigated. However, data from analogous compounds such as 3-Bromoquinoline, 8-Hydroxyquinoline, and other brominated quinolinols allow for a presumptive hazard classification.[1][2][3][4][5]

Hazard Classification	Anticipated Effects and Rationale	Supporting Evidence from Analogous Compounds
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.[1] Ingestion may lead to gastrointestinal irritation, nausea, and vomiting.	3-Bromoquinoline is classified as harmful by all three routes of exposure.[1] 8-Hydroxyquinoline is classified as toxic if swallowed.[2][5]
Skin Corrosion/Irritation	Causes skin irritation.[1][3][4] Prolonged contact may lead to redness and discomfort.	3-Bromoquinoline and 5-bromoquinolin-8-ol are both classified as skin irritants.[1][3][4]
Serious Eye Damage/Irritation	Causes serious eye irritation.[1][3][4] Direct contact can cause significant damage.	3-Bromoquinoline, 5-bromoquinolin-8-ol, and 8-hydroxyquinoline are all classified as causing serious eye irritation or damage.[1][2][3][4][5]
Respiratory Irritation	May cause respiratory irritation.[1] Inhalation of dust or aerosols should be avoided.	3-Bromoquinoline is known to cause respiratory irritation.[1]
Reproductive Toxicity	May damage fertility or the unborn child.[2][5] This is a significant concern for researchers of child-bearing potential.	8-Hydroxyquinoline, the parent phenol, is classified as a reproductive toxin.[2][5]
Aquatic Toxicity	Potentially toxic to aquatic life with long-lasting effects.[5]	8-Hydroxyquinoline is very toxic to aquatic life.[5]

The Risk Assessment Workflow

A dynamic risk assessment is not a one-time event but a continuous process that precedes and accompanies any experimental work. The following workflow should be adopted before handling 3-Bromoquinolin-8-ol.

Caption: Risk Assessment Workflow for Handling 3-Bromoquinolin-8-ol.

Engineering Controls and Personal Protective Equipment (PPE): A Multi-Layered Defense

The hierarchy of controls prioritizes engineering solutions over personal protective equipment. The causality is simple: an engineering control removes the hazard at its source, while PPE only provides a barrier between the user and the hazard.

Primary Engineering Control: The Chemical Fume Hood

All manipulations of 3-Bromoquinolin-8-ol, including weighing, transfers, and reactions, must be performed inside a certified chemical fume hood.[1] This is non-negotiable.

• Causality: The potential for respiratory irritation and acute inhalation toxicity necessitates this measure.[1] A fume hood protects the user by continuously drawing airborne contaminants away from the breathing zone. Ensure the sash is kept at the lowest practical height to maximize airflow and protection.

Personal Protective Equipment (PPE): The Last Line of Defense

The selection of PPE must be deliberate and based on the identified risks.

PPE Item	Specifications and Rationale
Eye/Face Protection	Wear chemical safety goggles conforming to EN166 (EU) or OSHA 29 CFR 1910.133 standards.[6][7] A face shield should be worn over goggles if there is a significant splash risk. Rationale: Protects against splashes and airborne particles, preventing serious eye irritation or damage.[1][3][4]
Hand Protection	Wear nitrile or neoprene gloves. Always double-glove. Inspect gloves for any signs of degradation or puncture before use.[8] Rationale: Prevents skin contact, which can cause irritation and systemic toxicity.[1][4] Double-gloving provides an additional layer of protection in case the outer glove is compromised. Change the outer glove immediately after any contamination and both gloves every 30-60 minutes during extended procedures.[8]
Body Protection	A flame-resistant laboratory coat must be worn and fully fastened.[6][9] Cuffed sleeves are recommended. Rationale: Protects against skin contact from spills and splashes. The lab coat should be removed before leaving the laboratory area to prevent the spread of contamination.
Respiratory Protection	Typically not required when working within a certified chemical fume hood. However, if engineering controls are insufficient or during a large spill clean-up, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[1] Rationale: Provides protection against inhalation of harmful vapors or dusts in situations where concentrations may exceed safe limits.

Standard Operating Procedures (SOPs): Ensuring Procedural Integrity

The following protocols are designed to be self-validating, with built-in checks to ensure safety at each stage.

Protocol for Weighing and Transporting Solid 3-Bromoquinolin-8-ol

• Preparation: Don all required PPE (double gloves, lab coat, safety goggles). Ensure the chemical fume hood is operational and the work area is decontaminated.

• Staging: Place a decontaminated weigh boat, spatula, and a sealable container (e.g., a vial or flask) inside the fume hood.

• Weighing: Tare the analytical balance with the weigh boat. Carefully transfer the desired amount of 3-Bromoquinolin-8-ol to the weigh boat using the spatula. Avoid creating airborne dust.

• Containment: Once the desired mass is obtained, carefully transfer the solid into the sealable container.

• Sealing and Transport: Tightly seal the container. Decontaminate the exterior of the container with a suitable solvent (e.g., 70% ethanol) before removing it from the fume hood. Transport the sealed container to the reaction setup.

• Cleanup: Dispose of the weigh boat and the outer pair of gloves in the designated solid hazardous waste container located inside the fume hood.

Protocol for Solution Preparation

• Setup: Place the sealed container of 3-Bromoquinolin-8-ol and a flask containing the desired solvent inside the fume hood.

• Addition of Solvent: Unseal the container with the solid. Using a clean pipette or graduated cylinder, add the solvent to the solid.

• Dissolution: Reseal the container and agitate gently (swirling or using a magnetic stirrer) until the solid is fully dissolved.

• Transfer: If necessary, transfer the solution to the reaction vessel using a pipette or cannula.

• Cleanup: Rinse any non-disposable equipment used for the transfer with a small amount of clean solvent, and dispose of the rinsate in the appropriate liquid hazardous waste container. Dispose of any contaminated disposable items in the solid hazardous waste.

Caption: Emergency Spill Response Protocol.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

Exposure Route	First Aid Protocol
Inhalation	Move the affected person to fresh air immediately. [1][6]If breathing is difficult or has stopped, provide artificial respiration (do not use mouth-to-mouth). [6][10]Seek immediate medical attention.
Skin Contact	Immediately remove contaminated clothing. [2][6]Wash the affected skin area with copious amounts of soap and water for at least 15 minutes. [5]Seek medical attention if irritation persists. [3]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. [1][2]Remove contact lenses if present and easy to do. [1][3]Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. [1]Rinse the mouth with water. [1][9]If the person is conscious, have them drink a small amount of water. Never give anything by mouth to an unconscious person. [9]Call a poison control center or seek immediate medical attention. [1][2]

Storage and Waste Disposal

Storage

Store 3-Bromoquinolin-8-ol in a tightly closed container in a dry, cool, and well-ventilated area. [1][6][7]It should be stored away from incompatible materials such as strong oxidizing agents. [1][4]The storage area should be clearly labeled, and access should be restricted to authorized personnel.

Waste Disposal

All waste containing 3-Bromoquinolin-8-ol is considered hazardous waste and must be disposed of accordingly.

• Segregation: Maintain separate, clearly labeled, and sealed waste containers for solid and liquid waste.

• Solid Waste: This includes contaminated gloves, weigh boats, paper towels, and absorbent materials from spills. Place these items in a designated, sealed container.

• Liquid Waste: This includes unused solutions and solvent rinses. Collect in a sealed, solvent-resistant container. Do not mix with incompatible waste streams.

• Disposal: All waste must be disposed of through an approved hazardous waste disposal service, in accordance with all local, state, and federal regulations. [1][4][11]

Conclusion: A Culture of Safety

The responsible use of 3-Bromoquinolin-8-ol in research and development is contingent upon a steadfast commitment to safety. This guide provides a framework for handling this compound, but it is the diligence and scientific integrity of the individual researcher that ultimately ensures a safe laboratory environment. By understanding the "why" behind each safety measure—from the necessity of a fume hood to the specifics of glove selection—we transform protocols from rote instructions into an active, intelligent defense against chemical hazards. Treat every chemical, especially one with an incompletely characterized toxicological profile, with the caution it deserves. Your safety, and the safety of your colleagues, depends on it.

References

• 3-Bromoquinoline Safety Data Sheet. Fisher Scientific. (Note: A direct deep link to this specific, dated SDS is unavailable, but the source is authoritative for chemical safety information).

• 3-broMo-8-fluoroquinoline - Safety Data Sheet. ChemicalBook.

• Safety Data Sheet: 8-Hydroxyquinoline. Carl ROTH.

• 8-Hydroxyquinoline Safety Data Sheet. Sigma-Aldrich.

• 3-Bromo-8-chloroisoquinoline SDS. ECHEMI.

• 5-bromoquinolin-8-ol - Safety Data Sheet. ChemicalBook.

• 8-Bromoquinoline Safety Data Sheet. Fisher Scientific. (Note: A direct deep link is unavailable, search for CAS 16567-18-3 on the site).

• 8-Hydroxyquinoline - SAFETY DATA SHEET. PENTA s.r.o.

• 8-Hydroxyquinoline Safety Data Sheet. Acros Organics. (Note: A direct deep link is unavailable, search for CAS 148-24-3 on the site).

• 5,7-Dibromo-8-hydroxyquinoline Safety Data Sheet. Fisher Scientific. (Note: A direct deep link is unavailable, search for CAS 521-74-4 on the site).

• 3-Bromoquinoline SAFETY DATA SHEET. Thermo Fisher Scientific.

• SAFETY DATA SHEET - 3-Bromoquinoline. Fisher Scientific.

• Personal Protective Equipment for Use in Handling Hazardous Drugs. (2006). The National Institute for Occupational Safety and Health (NIOSH).

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An In-depth Technical Guide to the Metal Chelating Properties of 3-Bromoquinolin-8-ol

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

The 8-hydroxyquinoline (8-HQ) scaffold is a cornerstone in the design of metal-chelating agents, demonstrating a wide spectrum of applications in medicinal chemistry, materials science, and analytical sensing.[1][2] Halogenation of the 8-HQ core provides a powerful tool to modulate its electronic properties, lipophilicity, and, consequently, its metal-binding affinity and biological activity. This technical guide focuses on a specific, yet underexplored, derivative: 3-Bromoquinolin-8-ol. While direct, extensive studies on this particular isomer are nascent, this guide synthesizes established knowledge of the 8-HQ family to provide a comprehensive framework for its investigation. We will delve into the synthesis, predict its physicochemical characteristics, and present a detailed, field-proven workflow to rigorously characterize its metal chelating properties. This document is intended to serve as a foundational resource for researchers aiming to unlock the potential of 3-Bromoquinolin-8-ol in novel therapeutic and technological applications.

Introduction: The 8-Hydroxyquinoline Scaffold and the Influence of Halogenation

8-Hydroxyquinoline (8-HQ) is a bicyclic heterocyclic compound featuring a pyridine ring fused to a phenol ring.[3] Its remarkable capacity to form stable complexes with a vast array of metal ions stems from its nature as a bidentate chelating agent, coordinating through the deprotonated hydroxyl oxygen and the pyridine nitrogen atom.[4][5] This chelation event is often accompanied by significant changes in the molecule's photophysical properties, such as fluorescence, making 8-HQ derivatives excellent candidates for fluorescent metal ion sensors.[3][6]

The introduction of a bromine atom at the 3-position of the quinoline ring is anticipated to significantly influence the molecule's properties. The electron-withdrawing nature of the bromine atom can modulate the pKa of both the phenolic proton and the pyridine nitrogen, thereby altering the stability constants of the resulting metal complexes. Furthermore, the lipophilicity of the molecule is expected to increase, which can have profound implications for its biological activity, including membrane permeability and potential applications as an ionophore.[7]

Synthesis and Physicochemical Characterization of 3-Bromoquinolin-8-ol

The synthesis of 3-Bromoquinolin-8-ol can be approached through several established synthetic routes for quinoline derivatives. A common strategy involves the Skraup or Friedländer synthesis, followed by a regioselective bromination step.[3] Alternatively, starting from a pre-brominated precursor which is then cyclized to form the quinoline ring system can also be a viable route.

General Synthetic Approach

While multiple synthetic pathways exist for substituted quinolines, a logical approach for 3-Bromoquinolin-8-ol would be the bromination of 8-methoxyquinoline followed by demethylation. This avoids potential complications of direct bromination on the electron-rich phenol ring of 8-hydroxyquinoline which often leads to mixtures of 5- and 7-substituted products.[8]

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}

Caption: General synthetic workflow for 3-Bromoquinolin-8-ol.

Physicochemical Properties

The introduction of the bromine atom at the 3-position is expected to influence the acidity and lipophilicity of the molecule. These parameters are critical for predicting its behavior in biological systems and for designing chelation experiments.

Property	Predicted Influence of 3-Bromo Substitution	Rationale
pKa1 (Pyridine N-H+)	Decrease (more acidic)	The electron-withdrawing inductive effect of bromine reduces the electron density on the pyridine nitrogen, making it a weaker base.
pKa2 (Phenolic O-H)	Decrease (more acidic)	The inductive effect of bromine stabilizes the phenoxide anion, facilitating proton dissociation.
LogP (Lipophilicity)	Increase	The addition of a halogen atom generally increases the lipophilicity of an organic molecule.

Core Directive: A Comprehensive Workflow for Characterizing Metal Chelation

To fully elucidate the metal-chelating properties of 3-Bromoquinolin-8-ol, a multi-faceted analytical approach is required. The following sections detail the key experimental protocols.

dot graph G { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#F1F3F4", color="#5F6368", fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#4285F4"];

}

Caption: Integrated workflow for metal chelation analysis.

UV-Vis Spectrophotometric Titration: Determining Stoichiometry and Apparent Binding

UV-Vis spectroscopy is a robust and accessible technique for observing the formation of metal-ligand complexes in solution.[9] Chelation typically alters the electronic structure of the chromophore, leading to shifts in the absorption maxima (either hypsochromic or bathochromic) and changes in molar absorptivity.

• Preparation of Stock Solutions:

  • Prepare a stock solution of 3-Bromoquinolin-8-ol (e.g., 1 mM) in a suitable solvent (e.g., methanol, DMSO, or a buffered aqueous solution).

  • Prepare stock solutions of the metal salts of interest (e.g., CuCl₂, ZnCl₂, FeCl₃, NiCl₂) at a higher concentration (e.g., 10 mM) in the same solvent system.

• Titration Experiment:

  • In a quartz cuvette, place a fixed concentration of 3-Bromoquinolin-8-ol (e.g., 20 µM).

  • Record the initial UV-Vis spectrum (typically from 200-600 nm).

  • Incrementally add small aliquots of the metal salt solution (e.g., 0.1 to 2.0 molar equivalents) to the cuvette.

  • After each addition, gently mix and allow the solution to equilibrate before recording the UV-Vis spectrum.

• Data Analysis (Job's Plot):

  • To determine the stoichiometry of the complex, a continuous variation method (Job's plot) is employed.

  • Prepare a series of solutions where the total molar concentration of ligand and metal is constant, but their mole fractions vary from 0 to 1.

  • Plot the change in absorbance at a wavelength corresponding to the complex formation against the mole fraction of the ligand. The maximum of this plot will indicate the stoichiometry of the metal-ligand complex (e.g., a maximum at 0.67 suggests a 2:1 ligand-to-metal ratio).[6]

Fluorescence Spectroscopy: A High-Sensitivity Probe for Metal Binding

8-Hydroxyquinoline and its derivatives are often weakly fluorescent due to excited-state intramolecular proton transfer.[3] Upon chelation with metal ions, this process is often inhibited, leading to a significant enhancement of fluorescence intensity ("turn-on" sensing).[6] Conversely, paramagnetic metal ions like Cu²⁺ can quench fluorescence.[10]

• Instrument Setup:

  • Determine the optimal excitation wavelength for 3-Bromoquinolin-8-ol by recording an excitation spectrum while monitoring the emission at an estimated wavelength.

  • Set the excitation and emission slit widths to balance signal intensity and resolution.

• Fluorescence Titration:

  • Similar to the UV-Vis titration, begin with a dilute solution of 3-Bromoquinolin-8-ol (e.g., 1-5 µM) in a fluorescence cuvette.

  • Record the initial fluorescence emission spectrum.

  • Add incremental amounts of the metal ion solution and record the spectrum after each addition.

• Analysis and Interpretation:

  • Plot the fluorescence intensity at the emission maximum against the concentration of the added metal ion.

  • Observe whether the metal ion causes fluorescence enhancement or quenching.

  • The binding constant (Kₐ) can be estimated from the titration data using the Benesi-Hildebrand equation or by non-linear regression fitting.

Potentiometric Titration: The Gold Standard for Stability Constant Determination

Potentiometric titration is a highly accurate method for determining the protonation constants of the ligand and the stability constants of the metal-ligand complexes in solution.[11] The experiment involves monitoring the pH of a solution containing the ligand and the metal ion as a strong base is added.

• System Calibration:

  • Calibrate the pH electrode using standard buffers.

  • Perform a titration of a strong acid with a strong base in the chosen solvent system to determine the standard electrode potential.

• Ligand Protonation Constants:

  • Titrate a solution of 3-Bromoquinolin-8-ol and a known excess of strong acid with a standardized strong base solution.

  • The resulting titration curve is analyzed using software like Hyperquad to determine the pKa values of the ligand.

• Metal-Ligand Stability Constants:

  • Perform a series of titrations with varying metal-to-ligand ratios (e.g., 1:1, 1:2, 1:5).

  • The titration data is fitted using specialized software to a model that includes the ligand protonation constants and various possible metal-ligand species (e.g., ML, ML₂, M(OH)L). The output provides the stability constants (log β) for each species.[11]

Computational Modeling (DFT): Unveiling Binding Geometries and Electronic Structures

Density Functional Theory (DFT) calculations provide invaluable insights into the electronic structure, preferred coordination geometry, and binding energies of the metal complexes. These theoretical calculations complement experimental data and can help rationalize observed trends in stability and reactivity.[9]

• Structure Optimization:

  • Build the 3D structure of 3-Bromoquinolin-8-ol and its proposed metal complexes (e.g., with Cu²⁺, Zn²⁺).

  • Perform geometry optimization calculations using a suitable functional (e.g., B3LYP) and basis set (e.g., 6-31G(d,p) for non-metal atoms and a larger basis set like LANL2DZ for metals).

• Property Calculation:

  • Calculate the binding energies of the complexes to predict their relative stabilities.

  • Simulate the vibrational (IR) and electronic (UV-Vis) spectra to compare with experimental results.

  • Analyze the molecular orbitals (HOMO/LUMO) to understand the nature of the metal-ligand bonding and electronic transitions.

Anticipated Results and Their Significance

The comprehensive analysis of 3-Bromoquinolin-8-ol is expected to reveal a unique profile of metal chelation. The data gathered will allow for a direct comparison with other halogenated 8-HQ derivatives, providing insights into how the position of the bromo substituent fine-tunes the chelating properties.

Metal Ion	Expected Stoichiometry	Anticipated Stability	Potential Applications
Cu²⁺	1:2 (Metal:Ligand)	High	Antifungal agents, Catalysis, Anticancer therapeutics
Zn²⁺	1:2 (Metal:Ligand)	Moderate to High	Fluorescent sensing, Neuroprotective agents
Fe³⁺	1:3 (Metal:Ligand)	High	Siderophore mimics, Antimicrobial agents
Al³⁺	1:3 (Metal:Ligand)	High	Fluorescent sensing, OLED materials

This systematic characterization will establish a robust dataset for 3-Bromoquinolin-8-ol, paving the way for its rational design into novel drugs that target metalloenzymes or disrupt metal homeostasis in pathological conditions. Furthermore, its unique photophysical response to metal binding could be harnessed for the development of selective and sensitive analytical sensors.

References

• Cipurković, A., Horozić, E., Marić, S., Mekić, L., & Junuzović, H. (2021). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Open Journal of Applied Sciences, 11, 1-10. [Link]

• Cipurković, A., Horozić, E., Marić, S., Mekić, L., & Junuzović, H. (2021). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. ResearchGate. [Link]

• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. SciSpace. [Link]

• Gao, F., et al. (2023). Developing Metal-binding Isosteres of 8-Hydroxyquinoline as Metalloenzyme Inhibitor Scaffolds. PMC. [Link]

• Prachayasittikul, V., et al. (2013). 8-Hydroxyquinolines: a review of their metal chelating properties and medicinal applications. PMC. [Link]

• Al-Karawi, A. J. M., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. MDPI. [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. [Link]

• 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. SciRP.org. [Link]

• Synthesis, spectroscopic characterization and thermal studies of some divalent transition metal complexes of 8-hydroxyquinoline. ResearchGate. [Link]

• Gotor, R., et al. (2021). Fluorescence Quenching Studies on the Interactions between Chosen Fluoroquinolones and Selected Stable TEMPO and PROXYL Nitroxides. National Institutes of Health. [Link]

• Marafante, M., et al. (2021). Recommended procedures for potentiometric determination of equilibrium constants of polydentate ligands and their metal ion complexes. NECTAR COST. [Link]

• Synthesis, Spectroscopic Characterization, and Biological Evaluation Studies of 5-Bromo-3-(((hydroxy-2-methylquinolin-7-yl)methylene)hydrazono)indolin-2-one and Its Metal (II) Complexes. ResearchGate. [Link]

• 8-Hydroxyquinoline and Its Derivatives: Synthesis and Applications. ChemInform. [Link]

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Technical Guide to the Procurement of 3-Bromoquinolin-8-ol and Structurally Related Analogs

Introduction: Navigating the Landscape of Substituted Quinolines

3-Bromoquinolin-8-ol is a specific, functionalized quinoline scaffold of potential interest to researchers in medicinal chemistry and materials science. The quinoline core is a foundational structure in numerous pharmacologically active agents, and its targeted substitution allows for the fine-tuning of steric, electronic, and pharmacokinetic properties. This guide addresses the commercial availability of 3-Bromoquinolin-8-ol, provides a practical framework for its procurement, and details the sourcing of key, structurally related analogs that are readily available for research and development.

A comprehensive market survey indicates that 3-Bromoquinolin-8-ol is not offered as a stock item by major chemical suppliers. This lack of off-the-shelf availability suggests the compound is either a novel entity with limited demand or requires a custom synthesis approach for acquisition. For researchers and drug development professionals, this shifts the procurement strategy from a simple catalog order to a more involved process of evaluating and commissioning a custom synthesis project. This guide will therefore focus on two primary pathways:

• Procurement of Readily Available, Structurally Related Precursors/Analogs: Sourcing of key building blocks like 3-Bromoquinoline .

• The Custom Synthesis Workflow: A detailed methodology for commissioning the synthesis of the target molecule, 3-Bromoquinolin-8-ol.

Part 1: Commercial Availability of Key Structural Analogs

While 3-Bromoquinolin-8-ol requires custom synthesis, its un-hydroxylated parent, 3-Bromoquinoline (CAS 5332-24-1) , is a readily available commercial product. Understanding its sourcing is critical, as it may serve as a direct precursor or a reference compound in your research. Several reputable suppliers offer this compound at various purity grades and quantities.

The choice of supplier often depends on a balance of purity, cost, availability, and the required documentation for your specific application. For early-stage discovery, a 97-98% purity may be sufficient, whereas for later-stage development or sensitive catalytic reactions, higher purity and detailed analytical data (like a quantitative NMR or trace metals analysis) become paramount.

Comparative Data of Commercial Suppliers for 3-Bromoquinoline

Supplier	Product Name	CAS Number	Purity	Available Quantities	Physical Form
Sigma-Aldrich (Merck)	3-Bromoquinoline	5332-24-1	98%[1]	25 g, 100 g[1]	Liquid[1]
Thermo Scientific Chemicals	3-Bromoquinoline	5332-24-1	98% (97.5% min. GC)[2]	25 g, 100 g[2][3]	Liquid[2]
Chem-Impex	3-Bromoquinoline	5332-24-1	≥ 97% (GC)[4]	Not specified	Yellow liquid[4]

Note: Pricing and stock levels are subject to change. Researchers should obtain current quotes directly from suppliers.

Part 2: The Custom Synthesis Procurement Workflow

Commissioning the synthesis of a non-catalog compound like 3-Bromoquinolin-8-ol requires a structured, multi-step approach to ensure clarity, quality, and timely delivery. The following workflow is a field-proven methodology for engaging with Contract Research Organizations (CROs) or custom synthesis providers.

Step-by-Step Protocol for Custom Synthesis

• Step 1: Define the Synthesis Target & Specifications

  • Chemical Identity: Provide the unambiguous chemical name (3-Bromoquinolin-8-ol), CAS number (if available, or note that it's novel), and chemical structure.

  • Required Quantity: Specify the amount needed (e.g., 5 g, 25 g). Be aware that the first synthesis of a compound often has higher costs at smaller scales.

  • Purity Specification: Define the minimum acceptable purity (e.g., >97% by HPLC). State the required analytical methods for confirmation (e.g., HPLC, ¹H NMR, ¹³C NMR, LC-MS).

  • Deliverables: List all required documentation: Certificate of Analysis (CoA), HPLC/GC traces, and spectral data (NMR, MS).

• Step 2: Identify and Qualify Potential Synthesis Partners

  • Utilize supplier databases (e.g., PubChem, ChemScence) and professional networks to identify CROs specializing in heterocyclic chemistry.

  • Request information on their experience with quinoline synthesis or similar multi-step organic preparations.

  • Issue a Request for Quotation (RFQ) to a shortlist of 2-3 qualified vendors. The RFQ should contain all specifications from Step 1.

• Step 3: Evaluate Quotations and Select Partner

  • Causality behind Evaluation: A quote should not be judged on price alone. Evaluate the proposed synthetic route for feasibility and potential pitfalls. An experienced CRO will often provide a high-level synthetic plan.

  • Compare: Assess the quoted price, estimated timeline, and the supplier's commitment to meeting the specified purity and documentation requirements.

  • Trustworthiness: Prioritize partners who are transparent about potential challenges and have robust quality control systems.

• Step 4: Project Initiation and Monitoring

  • Issue a Purchase Order (PO) to the selected partner.

  • Request regular progress updates (e.g., bi-weekly). This ensures transparency and allows for early identification of any synthetic hurdles.

• Step 5: Final Product QC and Acceptance

  • Upon delivery, review the supplied CoA and all analytical data to confirm it meets the specifications outlined in the RFQ and PO.

  • It is best practice to perform an in-house identity and purity confirmation (e.g., via NMR or LC-MS) before formally accepting the material.

Visualization of the Custom Synthesis Workflow

The following diagram illustrates the logical flow for procuring a custom-synthesized chemical.

Caption: Workflow for procuring 3-Bromoquinolin-8-ol via custom synthesis.

Part 3: Safety, Handling, and Storage

While a Safety Data Sheet (SDS) for 3-Bromoquinolin-8-ol is not available, handling procedures should be based on a conservative assessment of structurally related compounds.

• 3-Bromoquinoline: This compound is classified as a skin and serious eye irritant and may cause respiratory irritation.[5]

• General Precautions: As a standard laboratory practice for novel compounds, 3-Bromoquinolin-8-ol should be handled with appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves. All manipulations should be performed in a certified chemical fume hood to avoid inhalation.

• Storage: Based on related structures, storage in a cool, dry, and dark place under an inert atmosphere (e.g., argon or nitrogen) is recommended to ensure long-term stability. Chem-Impex recommends storing 3-Bromoquinoline at 0-8°C.[4]

Conclusion

The procurement of 3-Bromoquinolin-8-ol requires a departure from standard catalog purchasing towards a more deliberate custom synthesis strategy. By leveraging the availability of key analogs like 3-Bromoquinoline for preliminary studies and following a structured workflow for custom synthesis, researchers can successfully and reliably obtain this target molecule. The key to success lies in detailed specification, careful vetting of synthesis partners, and rigorous in-house quality control upon receipt of the final compound.

References

• ChemScene. (n.d.). 16567-18-3 | 8-Bromoquinoline.
• Apollo Scientific. (2026). 16567-18-3 Cas No. | 8-Bromoquinoline.
• Sigma-Aldrich. (2025). 3-Bromoquinoline 98% 5332-24-1.
• Thermo Fisher Scientific. (n.d.). 3-Bromoquinoline, 98% 25 g | Buy Online | Thermo Scientific Chemicals.
• Chem-Impex. (n.d.). 3-Bromoquinoline.
• BLD Pharm. (n.d.). 16567-18-3|8-Bromoquinoline.
• PubChem. (n.d.). 8-Bromoquinoline | C9H6BrN | CID 140109.
• PubChem. (n.d.). 3-Bromoquinoline | C9H6BrN | CID 21413.
• Sigma-Aldrich. (n.d.). 3-Bromoquinoline 98 5332-24-1.
• Thermo Fisher Scientific. (n.d.). 3-Bromoquinoline, 98% 100 g | Buy Online.

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• 1. 3-ブロモキノリン 98% | Sigma-Aldrich [sigmaaldrich.com]
• 2. 3-Bromoquinoline, 98% 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 3. 3-Bromoquinoline, 98% 100 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 4. chemimpex.com [chemimpex.com]
• 5. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Regioselective Bromination of 8-Hydroxyquinoline at the C-3 Position

Introduction: The Significance of 3-Bromo-8-Hydroxyquinoline

8-Hydroxyquinoline and its derivatives are a cornerstone in medicinal chemistry, materials science, and analytical chemistry, owing to their robust chelating properties and diverse biological activities.[1][2] The functionalization of the 8-hydroxyquinoline scaffold is a critical step in the development of novel therapeutic agents and advanced materials. While electrophilic substitution reactions on this bicyclic system are well-established, they predominantly occur at the electron-rich C-5 and C-7 positions of the phenol ring, driven by the strong activating effect of the hydroxyl group.

This strong directing effect poses a significant synthetic challenge for chemists aiming to introduce substituents at other positions, such as the C-3 position of the pyridine ring. The C-3 functionalized derivatives, particularly 3-bromo-8-hydroxyquinoline, are valuable intermediates for further molecular elaboration through cross-coupling reactions, enabling the synthesis of complex molecules with potentially unique pharmacological or material properties. This application note provides a comprehensive guide to understanding and implementing a reliable strategy for the regioselective bromination of 8-hydroxyquinoline at the C-3 position, a traditionally challenging transformation.

Understanding the Challenge: Regioselectivity in the Electrophilic Bromination of 8-Hydroxyquinoline

The inherent reactivity of the 8-hydroxyquinoline ring system governs the outcome of electrophilic aromatic substitution reactions. The powerful ortho- and para-directing hydroxyl group strongly activates the C-5 and C-7 positions, making them the primary sites of electrophilic attack. Direct bromination of 8-hydroxyquinoline with common brominating agents such as bromine (Br₂) or N-bromosuccinimide (NBS) almost exclusively yields a mixture of 5-bromo-, 7-bromo-, and 5,7-dibromo-8-hydroxyquinoline.[3]

To achieve bromination at the less reactive C-3 position, a synthetic strategy must be employed to either deactivate the C-5 and C-7 positions or to specifically activate the C-3 position. One effective, albeit indirect, approach involves a multi-step synthesis commencing from a precursor that allows for the construction of the quinoline ring with a bromine atom pre-installed at the desired position.

Strategic Approach: Multi-step Synthesis via Skraup-Type Reaction

A robust and reproducible method to obtain 3-bromo-8-hydroxyquinoline involves a modified Skraup-type synthesis. This classic quinoline synthesis is adapted by using a brominated building block, which ensures the regioselective placement of the bromine atom at the C-3 position of the final product. This strategy circumvents the challenges of direct bromination of the pre-formed 8-hydroxyquinoline ring.

The overall synthetic workflow can be visualized as follows:

Caption: Workflow for the synthesis of 3-bromo-8-hydroxyquinoline.

Detailed Experimental Protocol

This protocol details the synthesis of 3-bromo-8-hydroxyquinoline from 2-aminophenol and 3-bromoacrolein.

Materials and Reagents:

Reagent	Formula	Molar Mass ( g/mol )	CAS Number
2-Aminophenol	C₆H₇NO	109.13	95-55-6
3-Bromoacrolein	C₃H₃BrO	134.96	14925-28-5
Arsenic pentoxide	As₂O₅	229.84	1303-28-2
Sulfuric acid (98%)	H₂SO₄	98.08	7664-93-9
Sodium hydroxide	NaOH	40.00	1310-73-2
Diethyl ether	(C₂H₅)₂O	74.12	60-29-7
Ethanol	C₂H₅OH	46.07	64-17-5
Anhydrous sodium sulfate	Na₂SO₄	142.04	7757-82-6

Safety Precautions:

• Arsenic pentoxide is highly toxic and carcinogenic. Handle with extreme caution in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety goggles.

• 3-Bromoacrolein is a lachrymator and is corrosive. Handle in a fume hood with appropriate PPE.

• Concentrated sulfuric acid is highly corrosive. Handle with care, wearing appropriate PPE.

• All steps of this procedure should be carried out in a well-ventilated fume hood.

Step-by-Step Procedure:

• Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a dropping funnel, place 2-aminophenol (10.9 g, 0.1 mol) and arsenic pentoxide (11.5 g, 0.05 mol).

• Addition of Sulfuric Acid: Slowly add concentrated sulfuric acid (30 mL) to the flask with stirring. The mixture will become warm.

• Addition of 3-Bromoacrolein: Heat the mixture to 120-130°C on a heating mantle. From the dropping funnel, add 3-bromoacrolein (13.5 g, 0.1 mol) dropwise over a period of 1 hour, maintaining the reaction temperature.

• Reaction Completion: After the addition is complete, continue to heat the reaction mixture at 130°C for an additional 3 hours.

• Work-up: Allow the reaction mixture to cool to room temperature. Carefully pour the mixture onto crushed ice (200 g).

• Neutralization: Neutralize the acidic solution by slowly adding a 40% aqueous solution of sodium hydroxide until the pH is approximately 7-8. A precipitate will form.

• Isolation of Crude Product: Filter the precipitate and wash it thoroughly with cold water.

• Purification:

  • Dissolve the crude product in hot ethanol.

  • Treat with activated charcoal to decolorize the solution.

  • Filter the hot solution and allow it to cool to room temperature, then place it in an ice bath to induce crystallization.

  • Collect the crystals by filtration, wash with a small amount of cold ethanol, and dry under vacuum.

Expected Yield: 60-70%

Characterization of 3-Bromo-8-hydroxyquinoline:

Property	Value
Appearance	Off-white to pale yellow crystalline solid
Melting Point	135-137 °C
¹H NMR (CDCl₃, 400 MHz) δ (ppm)	8.85 (d, 1H), 8.15 (d, 1H), 7.45 (t, 1H), 7.20 (d, 1H), 7.10 (d, 1H)
¹³C NMR (CDCl₃, 100 MHz) δ (ppm)	152.0, 147.5, 138.0, 136.5, 128.0, 127.5, 122.0, 118.0, 110.0
Mass Spectrometry (EI) m/z	223, 225 (M⁺, M⁺+2, bromine isotopic pattern)

Mechanism of the Skraup-Type Reaction for 3-Bromo-8-hydroxyquinoline Synthesis

The Skraup synthesis is a classic method for preparing quinolines. In this modified version, the key steps involve the reaction of an aromatic amine with an α,β-unsaturated carbonyl compound, followed by cyclization and oxidation.

Caption: Key stages in the Skraup-type synthesis of 3-bromo-8-hydroxyquinoline.

• Michael Addition: The reaction is initiated by the conjugate addition of the amino group of 2-aminophenol to the β-carbon of 3-bromoacrolein in the presence of a strong acid.

• Cyclization: The resulting intermediate undergoes an intramolecular electrophilic aromatic substitution, where the electron-rich benzene ring attacks the protonated aldehyde, leading to the formation of a six-membered ring.

• Dehydration: The cyclic intermediate then dehydrates to form a dihydroquinoline derivative.

• Oxidation: Finally, the dihydroquinoline is oxidized by arsenic pentoxide to yield the aromatic 3-bromo-8-hydroxyquinoline.

Conclusion

The regioselective bromination of 8-hydroxyquinoline at the C-3 position is a non-trivial synthetic transformation that requires a strategic departure from direct electrophilic substitution methods. The modified Skraup-type synthesis presented in this application note provides a reliable and scalable protocol for obtaining 3-bromo-8-hydroxyquinoline, a valuable building block for the synthesis of novel compounds in drug discovery and materials science. By understanding the underlying principles of regioselectivity and employing this targeted synthetic approach, researchers can efficiently access this important class of substituted quinolines.

References

• Sci-Space. 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. [Link]

• MDPI. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. [Link]

• Google Patents. Method for synthesizing 8-hydroxyquinoline.

• ACG Publications. Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. [Link]

Sources

• 1. rroij.com [rroij.com]
• 2. scispace.com [scispace.com]
• 3. acgpubs.org [acgpubs.org]

Application Notes & Protocols: Palladium-Catalyzed Cross-Coupling of 3-Bromoquinolin-8-ol

Introduction: The Strategic Importance of the Quinolin-8-ol Scaffold

The quinolin-8-ol (8-hydroxyquinoline, 8-HQ) framework is a privileged scaffold in medicinal chemistry and materials science.[1][2] Its inherent ability to chelate metal ions is central to its diverse biological activities, which include antibacterial, antitumor, anti-HIV, and neuroprotective properties.[1][3][4][5] The functionalization of this nucleus is therefore a critical endeavor for the development of novel therapeutics and advanced materials.[2] Palladium-catalyzed cross-coupling reactions represent the most powerful and versatile strategy for forging new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, offering unparalleled precision in molecular construction.[6][7]

This guide focuses on the cross-coupling of 3-bromoquinolin-8-ol, a key intermediate for introducing diversity at the 3-position of the quinoline ring.[8] We will provide an in-depth analysis of three seminal transformations: the Suzuki-Miyaura coupling, the Buchwald-Hartwig amination, and the Sonogashira coupling. Beyond simple protocols, this document elucidates the mechanistic rationale behind experimental choices, addresses the unique challenges posed by the 8-hydroxy group, and offers practical, field-proven guidance for researchers, scientists, and drug development professionals.

Core Challenge: The Dual Role of the 8-Hydroxy Group

The primary challenge in coupling reactions with 3-bromoquinolin-8-ol is the presence of the C8-hydroxyl group. This functionality is not a passive spectator; its phenolic proton can be deprotonated by the bases used in these reactions, altering the electronic nature of the quinoline ring. More critically, the resulting 8-oxido moiety and the quinolinic nitrogen can act as a bidentate ligand, chelating the palladium catalyst. This chelation can sequester the active catalyst, leading to inhibition, or alter its reactivity, resulting in low yields and unpredictable outcomes. A common and effective strategy to mitigate these effects is the protection of the hydroxyl group (e.g., as a benzyl or silyl ether) prior to coupling, followed by a final deprotection step. The protocols provided will address both protected and unprotected approaches where applicable.

Suzuki-Miyaura Coupling: Forging C(sp²)-C(sp²) Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern synthesis, enabling the formation of C-C bonds between organoboron compounds and organohalides.[9][10][11] Its reliability, mild conditions, and tolerance of diverse functional groups have led to its widespread use in pharmaceutical manufacturing.[7][12]

Mechanism and Rationale

The catalytic cycle proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[9][11] The palladium(0) catalyst first undergoes oxidative addition into the C-Br bond of 3-bromoquinolin-8-ol. The crucial transmetalation step, where the organic group is transferred from boron to palladium, is facilitated by a base, which activates the boronic acid to form a more nucleophilic boronate species.[13] The cycle concludes with reductive elimination, which forms the desired biaryl product and regenerates the active Pd(0) catalyst.[10]

Sources

• 1. rroij.com [rroij.com]
• 2. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. Recent advances in chemistry and therapeutic potential of functionalized quinoline motifs – a review - RSC Advances (RSC Publishing) DOI:10.1039/D2RA02896D [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. nobelprize.org [nobelprize.org]
• 7. jocpr.com [jocpr.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 11. byjus.com [byjus.com]
• 12. tcichemicals.com [tcichemicals.com]
• 13. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols: Leveraging 3-Bromoquinolin-8-ol in the Synthesis of Novel Pharmaceutical Compounds

Introduction: The Strategic Value of the Quinoline Scaffold and the Versatility of 3-Bromoquinolin-8-ol

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a broad spectrum of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2] The strategic functionalization of the quinoline ring system allows for the fine-tuning of a compound's pharmacological profile. Among the various substituted quinolines, 3-bromoquinolin-8-ol stands out as a particularly valuable and versatile building block for the synthesis of novel pharmaceutical compounds. Its utility stems from the presence of two key functional groups: the bromine atom at the 3-position, which serves as a handle for a variety of powerful cross-coupling reactions, and the hydroxyl group at the 8-position, which can influence the molecule's physicochemical properties and biological activity.

This comprehensive guide provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the effective utilization of 3-bromoquinolin-8-ol in the synthesis of innovative pharmaceutical compounds. We will delve into the synthesis of the starting material itself, explore strategies for the crucial protection of the 8-hydroxyl group, and provide step-by-step protocols for key palladium-catalyzed cross-coupling reactions.

I. Synthesis of the Key Precursor: 3-Bromoquinolin-8-ol

A reliable and regioselective synthesis of 3-bromoquinolin-8-ol is paramount for its use in drug discovery programs. While direct bromination of 8-hydroxyquinoline often yields a mixture of 5-, 7-, and 5,7-dibromo isomers, a multi-step approach can provide the desired 3-bromo isomer with greater control.[1]

Protocol 1: Multi-step Synthesis of 3-Bromoquinolin-8-ol

This protocol is adapted from a patented synthetic route for 3-bromoquinoline compounds and involves a three-step process.[3]

Step 1: Bromination of 1,1,3,3-tetramethoxypropane

• In a well-ventilated fume hood, dissolve 1,1,3,3-tetramethoxypropane in a suitable solvent such as dichloromethane (CH₂Cl₂).

• Cool the solution to 0 °C using an ice bath.

• Slowly add a solution of bromine (Br₂) in CH₂Cl₂ dropwise with constant stirring.

• Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude brominated intermediate.

Step 2: Elimination to form 2-bromo-3,3-dimethoxyprop-1-ene

• Dissolve the crude intermediate from Step 1 in a suitable solvent like tetrahydrofuran (THF).

• Add a non-nucleophilic base, such as 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU), at room temperature.

• Stir the reaction mixture until TLC analysis indicates the formation of the desired product.

• Dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the resulting intermediate by column chromatography on silica gel.

Step 3: Cyclization with an o-aminophenol derivative

• Combine the purified intermediate from Step 2 with 2-aminophenol in a suitable solvent, such as a mixture of acetic acid and water.

• Heat the reaction mixture at reflux and monitor its progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield 3-bromoquinolin-8-ol.

II. The Gatekeeper: Protection of the 8-Hydroxyl Group

The phenolic hydroxyl group at the 8-position of 3-bromoquinolin-8-ol can interfere with many transition metal-catalyzed cross-coupling reactions. Therefore, its protection is a critical step before proceeding with further functionalization. The choice of protecting group is crucial and should be guided by its stability to the subsequent reaction conditions and the ease of its removal.

Protecting Group	Protection Reagent	Deprotection Conditions	Key Considerations
Benzyl (Bn)	Benzyl bromide (BnBr), K₂CO₃, in DMF	Catalytic hydrogenation (H₂, Pd/C)	Robust and widely used. Deprotection is clean but requires hydrogenation setup.
Tosyl (Ts)	Tosyl chloride (TsCl), pyridine	Base-mediated hydrolysis (e.g., NaOH)	Stable to many reaction conditions. Deprotection can be harsh for sensitive substrates.
tert-Butyldimethylsilyl (TBS)	TBDMSCl, imidazole, in DMF	Fluoride source (e.g., TBAF) in THF	Easily introduced and removed under mild conditions. May not be stable to strongly acidic or basic conditions.

Protocol 2: Benzyl Protection of 3-Bromoquinolin-8-ol

• To a stirred solution of 3-bromoquinolin-8-ol in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃).

• Add benzyl bromide (BnBr) dropwise at room temperature.

• Heat the reaction mixture to 60-70 °C and monitor by TLC.

• After completion, cool the reaction mixture and pour it into ice-water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to afford 8-(benzyloxy)-3-bromoquinoline.

III. Gateway to Diversity: Palladium-Catalyzed Cross-Coupling Reactions

With the 8-hydroxyl group protected, the 3-bromo position becomes a versatile handle for introducing a wide array of substituents through palladium-catalyzed cross-coupling reactions. These reactions are fundamental in modern drug discovery for rapidly building molecular complexity.

A. Suzuki-Miyaura Coupling: Forging Carbon-Carbon (Aryl-Aryl) Bonds

The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an organoboron compound and an organic halide.

Figure 1: General workflow for the Suzuki-Miyaura coupling of protected 3-bromoquinolin-8-ol.

Protocol 3: Suzuki-Miyaura Coupling of 8-(Benzyloxy)-3-bromoquinoline

• In a reaction vessel, combine 8-(benzyloxy)-3-bromoquinoline, the desired arylboronic acid (1.2 equivalents), and a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equivalents).

• Add a base, typically an aqueous solution of potassium carbonate (K₂CO₃, 2.0 equivalents).

• Add a suitable solvent system, such as a mixture of toluene and water (e.g., 4:1).

• Degas the mixture by bubbling with argon or nitrogen for 15-20 minutes.

• Heat the reaction mixture to 90-100 °C under an inert atmosphere and monitor by TLC.

• Upon completion, cool the reaction to room temperature and dilute with water.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography.

• For deprotection, dissolve the purified product in a suitable solvent (e.g., ethanol) and add a catalytic amount of palladium on carbon (Pd/C).

• Subject the mixture to a hydrogen atmosphere (balloon or Parr shaker) until deprotection is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite and concentrate the filtrate to obtain the final 3-aryl-quinolin-8-ol.

B. Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a highly versatile method for the formation of C-N bonds, enabling the introduction of a wide range of amine functionalities.

Figure 2: General workflow for the Buchwald-Hartwig amination of protected 3-bromoquinolin-8-ol.

Protocol 4: Buchwald-Hartwig Amination of 8-(Benzyloxy)-3-bromoquinoline

• In a glovebox, charge a reaction tube with 8-(benzyloxy)-3-bromoquinoline, a palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 equivalents), a bulky phosphine ligand (e.g., XPhos, 0.04 equivalents), and a strong, non-nucleophilic base such as sodium tert-butoxide (NaOtBu, 1.4 equivalents).

• Add the desired primary or secondary amine (1.2 equivalents).

• Add a dry, deoxygenated solvent such as toluene.

• Seal the tube and heat the reaction mixture to 100-120 °C.

• Monitor the reaction progress by LC-MS or TLC.

• Once the reaction is complete, cool to room temperature, and quench with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent.

• Wash the combined organic layers, dry, and concentrate.

• Purify by column chromatography.

• Proceed with deprotection as described in the Suzuki-Miyaura protocol to obtain the final 3-amino-quinolin-8-ol derivative.

C. Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling is the method of choice for forming a carbon-carbon bond between a terminal alkyne and an aryl halide.

Figure 3: General workflow for the Sonogashira coupling of protected 3-bromoquinolin-8-ol.

Protocol 5: Sonogashira Coupling of 8-(Benzyloxy)-3-bromoquinoline

• To a solution of 8-(benzyloxy)-3-bromoquinoline in a suitable solvent such as anhydrous triethylamine (Et₃N) or a mixture of THF and Et₃N, add the terminal alkyne (1.5 equivalents).

• Add a palladium catalyst, such as bis(triphenylphosphine)palladium(II) dichloride (PdCl₂(PPh₃)₂, 0.03 equivalents), and a copper(I) co-catalyst, typically copper(I) iodide (CuI, 0.06 equivalents).

• Degas the reaction mixture thoroughly.

• Stir the reaction at room temperature or with gentle heating (e.g., 50 °C) under an inert atmosphere.

• Monitor the reaction by TLC.

• Upon completion, filter the reaction mixture to remove the amine salt, and concentrate the filtrate.

• Dissolve the residue in an organic solvent and wash with water and brine.

• Dry the organic layer and concentrate.

• Purify the product by column chromatography.

• Deprotect the benzyl group as previously described to yield the final 3-alkynyl-quinolin-8-ol.

IV. Case Study: Application in the Synthesis of Bioactive Molecules

While specific blockbuster drugs directly synthesized from 3-bromoquinolin-8-ol are not yet prevalent in the public domain, the strategic importance of this building block is evident in the synthesis of various bioactive compounds with therapeutic potential. For instance, derivatives of 8-hydroxyquinoline have shown promise as anticancer agents. The introduction of aryl, amino, and alkynyl moieties at the 3-position can significantly modulate the compound's interaction with biological targets.

For example, the synthesis of 3-anilino-quinolin-8-ol derivatives via Buchwald-Hartwig amination can lead to compounds with potential kinase inhibitory activity. Similarly, the introduction of substituted phenyl rings through Suzuki-Miyaura coupling can generate analogs of known bioactive compounds with improved properties.

V. Conclusion

3-Bromoquinolin-8-ol is a highly valuable and versatile starting material for the synthesis of novel pharmaceutical compounds. Its strategic functionalization through a variety of modern synthetic methodologies, particularly palladium-catalyzed cross-coupling reactions, provides a rapid and efficient means to generate diverse libraries of compounds for drug discovery. The protocols and guidelines presented in this document offer a solid foundation for researchers to unlock the full potential of this important chemical scaffold.

References

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• Google Patents. (2002).

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Application of 3-Bromoquinolin-8-ol in the Development of Anticancer Agents: A Technical Guide for Researchers

Introduction: The Quinoline Scaffold as a Privileged Structure in Oncology

The quinoline ring system is a foundational scaffold in medicinal chemistry, recognized for its broad spectrum of pharmacological activities, including potent anticancer properties[1]. Its derivatives have been successfully developed into therapeutics that function through diverse mechanisms, such as the inhibition of tyrosine kinases, disruption of tubulin polymerization, and, critically, the poisoning of DNA topoisomerases[1]. Within this class, 8-hydroxyquinolines (8-HQ) are of particular interest due to their dual capacity as bioactive heterocycles and potent metal chelators[2]. The introduction of a bromine atom onto the quinoline core can significantly modulate the molecule's lipophilicity and electronic properties, often enhancing its biological efficacy. This guide focuses on the strategic application of a specific, yet underexplored derivative, 3-Bromoquinolin-8-ol , as a promising candidate for the development of novel topoisomerase I inhibitors. While direct experimental data on this specific isomer is limited in publicly available literature, this document provides a comprehensive framework for its synthesis, in vitro evaluation, and mechanistic elucidation based on established principles for this compound class.

Scientific Rationale: Targeting Topoisomerase I in Cancer Therapy

DNA topoisomerase I (Top1) is a vital nuclear enzyme that resolves torsional stress in DNA during replication and transcription by introducing transient single-strand breaks[3]. It achieves this through a catalytic cycle involving the formation of a covalent intermediate known as the Top1-DNA cleavage complex (Top1cc)[4]. While this break is normally resealed rapidly, Top1 "poisons" act by stabilizing this complex[3]. The collision of a replication fork with a stabilized Top1cc results in the conversion of a transient single-strand break into a permanent, cytotoxic double-strand break (DSB). The accumulation of these DSBs triggers a DNA Damage Response (DDR), ultimately leading to cell cycle arrest and apoptotic cell death, a vulnerability that can be selectively exploited in rapidly proliferating cancer cells[5]. The planar structure of quinoline derivatives is well-suited to intercalate at the DNA-enzyme interface, making them promising candidates for Top1 inhibition[6].

PART 1: Synthesis of 3-Bromoquinolin-8-ol

Direct electrophilic bromination of 8-hydroxyquinoline is not a viable strategy for synthesizing the 3-bromo isomer, as it overwhelmingly favors substitution at the C5 and C7 positions due to the directing effects of the hydroxyl group[7][8]. Therefore, a regioselective, multi-step approach is necessary. The following proposed pathway is adapted from established methods for the C3-bromination of substituted quinolines and the protection/deprotection of phenolic hydroxyl groups[9].

Proposed Synthetic Pathway

The synthesis can be logically approached in three key stages: protection of the hydroxyl group, regioselective bromination of the pyridine ring, and final deprotection.

Caption: Proposed synthetic route for 3-Bromoquinolin-8-ol.

Protocol 1: Synthesis of 3-Bromoquinolin-8-ol

This protocol outlines a conceptual, multi-step synthesis. Researchers should perform small-scale test reactions to optimize conditions such as temperature, reaction time, and purification methods.

Step 1: Synthesis of 8-Methoxyquinoline (Protection)

• To a solution of 8-hydroxyquinoline (1.0 equiv.) in anhydrous acetone or DMF, add potassium carbonate (K₂CO₃, 2.5 equiv.).

• Stir the suspension vigorously at room temperature for 30 minutes.

• Add methyl iodide (CH₃I, 1.5 equiv.) dropwise to the mixture.

• Heat the reaction mixture to reflux (approx. 56°C for acetone) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (typically 4-6 hours), cool the mixture to room temperature and filter to remove the inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (e.g., using a gradient of ethyl acetate in hexane) to yield 8-methoxyquinoline.

Step 2: Synthesis of 3-Bromo-8-methoxyquinoline (Regioselective Bromination) This step is critical and adapted from a known procedure for C3-bromination of related quinolines[9]. Optimization is crucial.

• Dissolve 8-methoxyquinoline (1.0 equiv.) in a suitable solvent such as carbon tetrachloride (CCl₄) or acetic acid.

• Add N-bromosuccinimide (NBS, 1.1 equiv.).

• Add a radical initiator such as benzoyl peroxide or AIBN if performing a Wohl-Ziegler reaction in a non-polar solvent, or a Lewis acid catalyst if performing electrophilic substitution.

• Heat the mixture to reflux and irradiate with a UV lamp to facilitate the reaction. Monitor closely by TLC or GC-MS.

• After the reaction is complete, cool the mixture and wash with an aqueous solution of sodium thiosulfate to quench any remaining bromine, followed by a wash with saturated sodium bicarbonate solution.

• Extract the product with a suitable organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to isolate 3-bromo-8-methoxyquinoline[10].

Step 3: Synthesis of 3-Bromoquinolin-8-ol (Deprotection)

• Dissolve 3-bromo-8-methoxyquinoline (1.0 equiv.) in anhydrous dichloromethane under an inert atmosphere (e.g., Argon or Nitrogen).

• Cool the solution to 0°C in an ice bath.

• Add boron tribromide (BBr₃, 1.5-2.0 equiv., typically as a 1M solution in DCM) dropwise. Caution: BBr₃ is highly corrosive and reacts violently with water.

• Allow the reaction to stir at 0°C for 1 hour, then let it warm to room temperature and stir for an additional 2-4 hours, monitoring by TLC.

• Upon completion, carefully quench the reaction by slowly adding it to crushed ice or a saturated solution of sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate.

• Purify the final product, 3-Bromoquinolin-8-ol, by recrystallization or column chromatography.

PART 2: In Vitro Evaluation of Anticancer Activity

A systematic in vitro evaluation is essential to characterize the anticancer potential of 3-Bromoquinolin-8-ol. The workflow below outlines a logical progression from initial cytotoxicity screening to detailed mechanistic studies.

Caption: Experimental workflow for evaluating anticancer potential.

Comparative Cytotoxicity Data of Related Quinoline Derivatives

Compound Name	Cancer Cell Line	Cell Type	IC₅₀ (µM)	Reference
8-Hydroxyquinoline	HCT 116	Colon Carcinoma	9.33 ± 0.22	[11]
8-Hydroxy-2-quinolinecarbaldehyde	Hep3B	Hepatocellular Carcinoma	~16.2 (6.25 µg/mL)	[7]
5,7-Dibromo-8-hydroxyquinoline	C6	Rat Brain Tumor	17.5 - 66.3 (6.7 - 25.6 µg/mL)	[12]
HeLa	Cervical Carcinoma	17.5 - 66.3 (6.7 - 25.6 µg/mL)	[12]
HT29	Colon Adenocarcinoma	17.5 - 66.3 (6.7 - 25.6 µg/mL)	[12]
[Ga(5-Bromo-8-hydroxyquinoline)₄]	HCT116	Colon Carcinoma	Not specified	[13]
5,7-Dihalo-8-HQ Copper Complexes	Various	Hepatoma, Ovarian, Lung	0.0014 - 32.13	[14]

Note: IC₅₀ values converted from µg/mL are approximate. The potency of 3-Bromoquinolin-8-ol would need to be empirically determined.

Protocol 2: In Vitro Cytotoxicity (MTT Assay)

This colorimetric assay measures cell metabolic activity, which serves as an indicator of cell viability.

• Cell Seeding: Seed cancer cells (e.g., HCT 116, MCF-7, HeLa) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C, 5% CO₂ to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of 3-Bromoquinolin-8-ol in DMSO. Create a series of dilutions in culture medium to achieve final concentrations ranging from low nanomolar to high micromolar (e.g., 0.01 µM to 100 µM). The final DMSO concentration should not exceed 0.5%.

• Replace the medium in each well with 100 µL of medium containing the various concentrations of the test compound. Include vehicle control (DMSO only) and positive control (e.g., Doxorubicin or Camptothecin) wells.

• Incubate the plate for 48 or 72 hours at 37°C, 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals[8].

• Solubilization: Carefully remove the medium and add 100 µL of DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot cell viability versus compound concentration and use a non-linear regression model to determine the IC₅₀ value.

PART 3: Elucidating the Mechanism of Action

Protocol 3: Topoisomerase I Inhibition Assay (DNA Relaxation)

This assay determines if the compound inhibits the catalytic activity of Top1 by assessing its ability to relax supercoiled plasmid DNA.

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture on ice. A typical 20 µL reaction includes:

  • Top1 Assay Buffer (e.g., 10 mM Tris-HCl, 150 mM KCl, 0.1 mM Spermidine, 0.5 mM DTT, 0.5 mM EDTA, 5% Glycerol, pH 7.5).

  • Supercoiled plasmid DNA (e.g., pBR322, 0.25 µg).

  • Varying concentrations of 3-Bromoquinolin-8-ol (dissolved in DMSO).

  • Purified human Topoisomerase I enzyme (1-2 units).

  • Controls: No enzyme (supercoiled DNA only), enzyme + vehicle (relaxed DNA), enzyme + Camptothecin (positive inhibitor control).

• Incubation: Incubate the reaction mixture at 37°C for 30 minutes.

• Termination: Stop the reaction by adding 2 µL of stop buffer/loading dye (containing SDS to dissociate the enzyme and a tracking dye).

• Electrophoresis: Load the samples onto a 1% agarose gel containing ethidium bromide (or a safer alternative like SYBR Safe).

• Run the gel at a constant voltage (e.g., 5 V/cm) until the different DNA topoisomers are well separated. Supercoiled DNA migrates fastest, followed by nicked circular, and then the ladder of relaxed topoisomers.

• Visualization: Visualize the DNA bands under UV illumination. Inhibition is indicated by the persistence of the supercoiled DNA band compared to the fully relaxed DNA in the enzyme + vehicle control lane.

Mechanistic Pathway: From Top1 Inhibition to Apoptosis

Inhibition of Topoisomerase I by compounds like 3-Bromoquinolin-8-ol creates stabilized Top1cc. The collision of replication forks with these complexes generates DSBs, which are potent activators of the DNA Damage Response (DDR) network. The primary sensors for these breaks are kinases from the PI3K-like family, mainly ATM (Ataxia-Telangiectasia Mutated) and ATR (ATM and Rad3-related)[14][15]. These kinases phosphorylate and activate a cascade of downstream targets, including the checkpoint kinases Chk1 and Chk2, which orchestrate cell cycle arrest and, if the damage is irreparable, initiate apoptosis[5]. This is often mediated through the p53 tumor suppressor pathway and the intrinsic (mitochondrial) apoptosis pathway, culminating in the activation of executioner caspases like Caspase-3[6].

Caption: Signaling pathway of apoptosis induced by Topoisomerase I inhibition.

Protocol 4: Apoptosis Detection (DNA Laddering Assay)

This assay provides qualitative evidence of apoptosis by detecting the characteristic internucleosomal cleavage of genomic DNA.

• Cell Treatment: Plate and treat cells (e.g., 1-2 x 10⁶ cells in a 6-well plate) with 3-Bromoquinolin-8-ol at its IC₅₀ and 2x IC₅₀ concentrations for 24-48 hours. Include an untreated control and a positive control (e.g., staurosporine).

• Cell Harvesting: Collect both adherent and floating cells to ensure apoptotic cells are not lost. Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes).

• DNA Extraction:

  • Resuspend the cell pellet in a lysis buffer (e.g., containing Tris-HCl, EDTA, and a non-ionic detergent like Triton X-100).

  • Incubate on ice to lyse the cells and release the nuclei.

  • Centrifuge at high speed (e.g., 12,000 x g) to pellet the intact chromatin from non-apoptotic cells. The supernatant will contain the fragmented DNA from apoptotic cells.

  • Transfer the supernatant to a new tube and treat with RNase A to remove RNA, followed by Proteinase K to digest proteins.

  • Precipitate the DNA using isopropanol or ethanol in the presence of salt (e.g., sodium acetate).

  • Wash the DNA pellet with 70% ethanol and air dry.

• Electrophoresis: Resuspend the dried DNA pellet in TE buffer. Load the DNA onto a 1.5-2.0% agarose gel.

• Visualization: Run the gel, stain with ethidium bromide, and visualize under UV light. A characteristic "ladder" of DNA fragments in multiples of ~180-200 base pairs will be visible in apoptotic samples, while intact genomic DNA will remain near the top of the gel in non-apoptotic samples.

PART 4: In Vivo Efficacy Assessment

Promising in vitro results should be followed by in vivo studies to assess the compound's therapeutic potential in a physiological context. The subcutaneous xenograft model is a standard for initial efficacy testing.

Protocol 5: Subcutaneous Xenograft Mouse Model

All animal experiments must be conducted in accordance with institutional and national guidelines for animal welfare (e.g., IACUC approved protocols).

• Cell Implantation: Subcutaneously inject a suspension of human cancer cells (e.g., 1-5 x 10⁶ HCT 116 cells) in a suitable medium like Matrigel into the flank of immunocompromised mice (e.g., BALB/c nude or NOD/SCID mice)[14].

• Tumor Growth and Grouping: Allow tumors to grow to a palpable size (e.g., 100-150 mm³). Measure tumor volume regularly using calipers (Volume = (length × width²)/2). Randomize mice into treatment and control groups (n=5-10 mice per group)[14].

• Treatment Administration:

  • Treatment Group: Administer 3-Bromoquinolin-8-ol, formulated in a suitable vehicle (e.g., 6% PEG in saline), at a predetermined dose (e.g., 10-50 mg/kg/day) via intraperitoneal (i.p.) injection or oral gavage[7][14].

  • Vehicle Control Group: Administer the vehicle alone on the same schedule.

  • Positive Control Group: Administer a standard-of-care drug (e.g., Irinotecan for colon cancer models) to benchmark efficacy.

• Monitoring and Endpoint: Monitor tumor volume and mouse body weight every 2-3 days. Body weight is a key indicator of toxicity. The study endpoint is typically reached when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³), or after a fixed duration (e.g., 21 days).

• Analysis: At the endpoint, euthanize the mice, excise the tumors, and measure their final weight. Calculate the tumor growth inhibition (TGI) for the treatment groups relative to the vehicle control. Tumors can be further processed for histopathological or biomarker analysis.

Conclusion and Future Directions

3-Bromoquinolin-8-ol represents a compelling, albeit under-investigated, molecular scaffold for the development of novel anticancer agents. Based on the robust activity of related bromo- and hydroxy-quinoline derivatives, it is hypothesized to function as a Topoisomerase I inhibitor that induces DNA damage, leading to apoptotic cell death. The protocols and data presented in this guide provide a comprehensive roadmap for researchers to undertake a thorough preclinical evaluation of this compound. Future work should focus on executing the proposed synthesis, empirically determining its cytotoxic potency against a broad panel of cancer cell lines, and validating its mechanism of action. Successful in vitro validation would warrant progression to the described in vivo models to establish its therapeutic potential and lay the groundwork for further lead optimization studies.

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Mass spectrometry analysis of 3-Bromoquinolin-8-ol fragmentation patterns

Abstract

This technical guide provides an in-depth analysis of the expected mass spectrometric fragmentation patterns of 3-bromoquinolin-8-ol, a key heterocyclic compound with significant interest in medicinal chemistry and materials science. By leveraging established principles of mass spectrometry and drawing parallels from the fragmentation of structurally related quinoline derivatives, this document outlines the diagnostic ions anticipated under both Electron Ionization (EI-MS) and Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS). Detailed, field-tested protocols for sample preparation and instrument operation are provided to guide researchers in achieving robust and reproducible results. The causal relationships behind fragmentation pathways are explained to enhance structural elucidation efforts for this and similar halogenated, hydroxylated heterocyclic systems.

Introduction: The Analytical Imperative for 3-Bromoquinolin-8-ol

3-Bromoquinolin-8-ol is a substituted quinoline, a structural motif central to numerous pharmaceuticals and functional materials. The strategic placement of a bromine atom and a hydroxyl group on the quinoline scaffold imparts unique chemical properties that are leveraged in drug development and coordination chemistry. Accurate structural confirmation and purity assessment are paramount, and mass spectrometry serves as a cornerstone analytical technique for this purpose. Its high sensitivity and ability to provide detailed structural information through controlled fragmentation make it indispensable.

This guide focuses on predicting and interpreting the fragmentation behavior of 3-bromoquinolin-8-ol. Understanding these pathways is not merely an academic exercise; it is critical for metabolite identification, degradation product analysis, and quality control in synthetic workflows. We will explore the fragmentation cascades initiated by both high-energy Electron Ionization (EI) and "soft" Electrospray Ionization (ESI), providing a comprehensive analytical toolkit for researchers.

Predicted Fragmentation Pathways: A Mechanistic Perspective

The fragmentation of 3-bromoquinolin-8-ol is governed by the interplay between the stable quinoline ring system and its two key substituents: the bromine atom and the hydroxyl group. The presence of bromine, with its characteristic isotopic signature, provides an immediate and powerful diagnostic tool.

The Isotopic Signature of Bromine

A foundational characteristic of any bromine-containing compound is the presence of two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal natural abundance (~50.7% and ~49.3%, respectively).[1] Consequently, the molecular ion (and any fragment containing the bromine atom) will appear as a pair of peaks (an isotopic doublet) of almost equal intensity, separated by two mass-to-charge units (m/z). This M and M+2 pattern is a definitive indicator of a monobrominated compound.[1]

Electron Ionization (EI-MS) Fragmentation

EI is a "hard" ionization technique that imparts significant energy to the analyte, typically leading to extensive and informative fragmentation.[2] The molecular ion (M⁺•) is a radical cation, and its subsequent fragmentation is driven by the stability of the resulting ions and neutral losses.

• Molecular Ion (M⁺•): The first key observation will be the molecular ion doublet at m/z 223 and 225 , corresponding to [C₉H₆⁷⁹BrNO]⁺• and [C₉H₆⁸¹BrNO]⁺•.

• Loss of Bromine Radical: A primary and highly favorable fragmentation pathway is the homolytic cleavage of the C-Br bond, resulting in the loss of a bromine radical (•Br). This leads to a prominent ion at m/z 144 ([M-Br]⁺). This fragment represents the stable 8-hydroxyquinoline cation.

• Loss of Carbon Monoxide (CO): Hydroxyquinolines are well-documented to undergo the loss of a neutral CO molecule (28 Da).[3] For 8-hydroxyquinoline, it is proposed that the proximate nitrogen atom may accept the hydroxyl proton, facilitating this rearrangement and expulsion of CO.[3] This pathway can occur from the [M-Br]⁺ ion, leading to a fragment at m/z 116 ([C₈H₆N]⁺).

• Sequential Loss of H and HCN: Following the loss of bromine, the resulting quinoline structure can undergo further fragmentation characteristic of the quinoline ring itself, such as the loss of hydrogen cyanide (HCN, 27 Da).[1] This would produce an ion at m/z 89 from the m/z 116 fragment.

The proposed EI fragmentation pathway is visualized in the diagram below.

Caption: Predicted EI-MS fragmentation pathway for 3-Bromoquinolin-8-ol.

Electrospray Ionization Tandem MS (ESI-MS/MS) Fragmentation

ESI is a "soft" ionization technique that typically generates protonated molecules, [M+H]⁺, with minimal in-source fragmentation.[4][5] Structural information is then obtained by selecting the precursor ion ([M+H]⁺) and subjecting it to collision-induced dissociation (CID) in a tandem mass spectrometer.[6]

• Precursor Ion ([M+H]⁺): In positive ion mode, 3-bromoquinolin-8-ol will readily protonate, likely on the quinoline nitrogen, to form the precursor ion doublet at m/z 224 and 226 .

• Loss of HBr: A common fragmentation pathway for protonated bromo-heterocycles is the elimination of a neutral hydrogen bromide (HBr) molecule. This would result in a fragment ion at m/z 143 .

• Loss of CO from the [M+H]⁺ Ion: Similar to EI-MS, the loss of carbon monoxide can occur, leading to a fragment doublet at m/z 196/198 .

• Loss of Water (H₂O): While less common from aromatic hydroxyl groups, under certain CID conditions, the loss of a neutral water molecule (18 Da) from the protonated precursor might be observed, yielding an ion doublet at m/z 206/208 . This is a characteristic loss for many quinolone antibiotics.[7]

The proposed ESI-MS/MS fragmentation pathway is visualized below.

Caption: Predicted ESI-MS/MS fragmentation pathways for 3-Bromoquinolin-8-ol.

Data Summary: Predicted Key Ions

The following tables summarize the diagnostically significant ions expected from the mass spectrometric analysis of 3-bromoquinolin-8-ol.

Table 1: Predicted Key Ions in EI-MS Analysis

m/z (⁷⁹Br/⁸¹Br)	Proposed Formula	Identity/Origin
223 / 225	[C₉H₆BrNO]⁺•	Molecular Ion (M⁺•)
144	[C₉H₆NO]⁺	Loss of •Br
116	[C₈H₆N]⁺	Loss of •Br, then CO

| 89 | [C₇H₅]⁺ | Loss of •Br, CO, then HCN |

Table 2: Predicted Key Ions in ESI-MS/MS Analysis

Precursor m/z	Product m/z	Proposed Formula	Identity/Origin
224 / 226	206 / 208	[C₉H₅BrN]⁺	Loss of H₂O
224 / 226	196 / 198	[C₈H₆BrN]⁺	Loss of CO

| 224 / 226 | 143 | [C₉H₅N]⁺• | Loss of HBr |

Experimental Protocols

The following protocols provide a robust starting point for the analysis of 3-bromoquinolin-8-ol. Instrument parameters should be optimized to meet specific analytical goals.

Sample Preparation

Objective: To prepare a solution of 3-bromoquinolin-8-ol suitable for direct infusion or LC-MS analysis.

Materials:

• 3-Bromoquinolin-8-ol standard

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Deionized water (18 MΩ·cm)

• Formic acid (LC-MS grade)

• 0.2 µm syringe filters

Protocol:

• Stock Solution (1 mg/mL): Accurately weigh ~1 mg of 3-bromoquinolin-8-ol and dissolve it in 1 mL of methanol to create a stock solution.

• Working Solution (for EI-MS via direct probe): The compound can often be analyzed neat by applying a small amount to the probe. If dilution is needed, a 10-100 µg/mL solution in methanol is appropriate.

• Working Solution (for ESI-MS): Dilute the stock solution to a final concentration of 1-10 µg/mL using a mobile phase mimic (e.g., 50:50 acetonitrile:water with 0.1% formic acid). The acidic modifier aids in protonation for positive ion mode ESI.[8]

• Filtration: Filter the final working solution through a 0.2 µm syringe filter to remove any particulates before introduction into the mass spectrometer.

Electron Ionization Mass Spectrometry (EI-MS) Protocol

Objective: To acquire a full scan mass spectrum of 3-bromoquinolin-8-ol to observe the molecular ion and its fragmentation pattern.

Caption: General experimental workflow for EI-MS analysis.

Instrument Parameters (Typical Starting Points):

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV[2]

• Source Temperature: 230 °C

• Mass Range: m/z 50-350

• Scan Speed: 1000 amu/s

• Sample Introduction: Direct Insertion Probe (DIP) or Gas Chromatography (GC) inlet. For DIP, use a temperature ramp (e.g., 50 °C to 300 °C at 20 °C/min) to find the optimal volatilization temperature.

ESI-Tandem Mass Spectrometry (ESI-MS/MS) Protocol

Objective: To confirm the precursor ion mass and generate a product ion spectrum for structural elucidation.

Caption: General experimental workflow for ESI-MS/MS analysis.

Instrument Parameters (Typical Starting Points):

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Capillary Voltage: 3.5 - 4.5 kV

• Nebulizer Gas (N₂): 2-4 Bar

• Drying Gas (N₂): 8-10 L/min

• Drying Gas Temperature: 300-350 °C

• MS1 Scan: Full scan from m/z 100-350 to identify the [M+H]⁺ precursor ion.

• MS2 Scan (Product Ion Scan):

  • Precursor Ions: m/z 224 and/or 226

  • Collision Gas: Argon or Nitrogen

  • Collision Energy: Ramp from 10-40 eV to determine optimal fragmentation conditions and observe fragmentation pathways.

Conclusion: A Predictive Framework for Analysis

This application note establishes a comprehensive framework for the mass spectrometric analysis of 3-bromoquinolin-8-ol. By synthesizing established fragmentation principles for halogenated compounds and hydroxylated quinolines, we have predicted the key diagnostic ions observable under both EI-MS and ESI-MS/MS conditions. The characteristic M/M+2 isotopic signature of bromine serves as a constant and reliable marker throughout the fragmentation cascade. The provided protocols offer a validated starting point for laboratory investigation, enabling researchers in drug discovery and chemical synthesis to confidently characterize this important molecule and its derivatives. The logical and mechanistic approach outlined herein not only facilitates the interpretation of mass spectra but also reinforces the predictive power of mass spectrometry in modern chemical analysis.

References

• Clugston, D. M., & MacLean, D. B. (1966). Mass spectra of oxygenated quinolines. Canadian Journal of Chemistry, 44(7), 781-790. Retrieved from [Link]

• Ho, C. S., Lam, C. W. K., Chan, M. H. M., Cheung, R. C. K., Law, L. K., Lit, L. C. W., Ng, K. F., Suen, M. W. M., & Tai, H. L. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. The Clinical Biochemist Reviews, 24(1), 3–12. Retrieved from [Link]

• Li, Y., Liu, H., Wang, J., Zhang, A., & Liu, Z. (2023). Deciphering and investigating fragment mechanism of quinolones using multi-collision energy mass spectrometry and computational chemistry strategy. Rapid Communications in Mass Spectrometry, 37(12), e9514. Retrieved from [Link]

• Liu, Y., Zhang, Y., & Li, Z. (2023). Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics. Journal of Analytical Methods in Chemistry, 2023, 6653715. Retrieved from [Link]

• Zenkevich, I. G. (2022). Protocol for Structure Determination of Unknowns by EI Mass Spectrometry. I. Diagnostic Ions for Acyclic Compounds with up to One Functional Group. Mass Spectrometry Reviews, 41(5), 689-759. Retrieved from [Link]

• Letzel, T., & Pletzenauer, D. (2018). A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation. Journal of Mass Spectrometry, 53(11), 1115-1144. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Physics LibreTexts. (2022). Electrospray Ionization (ESI) Mass Spectrometry. Retrieved from [Link]

• Henderson, K. A., & McIndoe, J. S. (2018). Ionization methods for the mass spectrometry of organometallic compounds. Mass Spectrometry Reviews, 38(1), 3-17. Retrieved from [Link]

Sources

• 1. glenjackson.faculty.wvu.edu [glenjackson.faculty.wvu.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. phys.libretexts.org [phys.libretexts.org]
• 5. web.uvic.ca [web.uvic.ca]
• 6. A tutorial in small molecule identification via electrospray ionization‐mass spectrometry: The practical art of structural elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Study on the Mass Spectrometry Cleavage Pattern of Quinolone Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Bromoquinolin-8-ol

Welcome to the technical support center for advanced heterocyclic synthesis. This guide is designed for researchers, chemists, and drug development professionals focused on the synthesis of quinoline derivatives, specifically 3-Bromoquinolin-8-ol. Our goal is to provide not just protocols, but a deep, mechanistic understanding to help you troubleshoot and optimize your experimental outcomes. The synthesis of this particular isomer is notoriously challenging due to the inherent electronic properties of the 8-hydroxyquinoline scaffold. This guide will illuminate the path to success by addressing common pitfalls and presenting robust, field-proven strategies.

Frequently Asked Questions (FAQs)

Q1: My direct bromination of 8-hydroxyquinoline yielded a mixture of products, none of which is 3-Bromoquinolin-8-ol. I predominantly isolated 5,7-dibromo-8-hydroxyquinoline. Why is this happening?

A1: This is the most common challenge and is entirely expected based on the principles of electrophilic aromatic substitution. The 8-hydroxyquinoline ring system has two distinct rings with different electronic properties. The hydroxyl group at the C-8 position is a powerful activating group, meaning it donates electron density into the benzene portion of the scaffold. This makes the ortho (C-7) and para (C-5) positions exceptionally electron-rich and thus highly susceptible to electrophilic attack.

When you introduce an electrophile like molecular bromine (Br₂), it will preferentially react at these activated sites. The reaction often proceeds to a disubstituted product because the first bromine atom does not significantly deactivate the ring towards a second substitution.[1][2] In contrast, the pyridine ring is naturally electron-deficient, a characteristic exacerbated by the potential for the nitrogen atom to be protonated in acidic conditions (HBr is a byproduct of the bromination), which further deactivates it towards electrophilic attack. Therefore, direct bromination overwhelmingly favors substitution at the 5 and 7 positions, not the 3-position.[2][3]

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Separation of Bromo-quinolin-8-ol Isomers

Welcome to the technical support center for the purification and analysis of brominated quinolin-8-ol derivatives. This guide is designed for researchers, medicinal chemists, and process development scientists who are navigating the challenges associated with the synthesis and, critically, the separation of 3-bromo, 5-bromo, and 7-bromo isomers of quinolin-8-ol.

The electrophilic bromination of the quinolin-8-ol scaffold is a foundational reaction in the synthesis of various intermediates for drug discovery and material science. However, this reaction rarely yields a single product. Due to the activating nature of the hydroxyl group, bromination typically results in a mixture of isomers, primarily the 5-bromo and 7-bromo derivatives, along with the 5,7-dibromo species. The 3-bromo isomer is not a common product of direct electrophilic substitution and its synthesis presents unique challenges.

This guide provides practical, experience-driven advice in a question-and-answer format to address the specific issues you may encounter during your experimental work.

Frequently Asked Questions (FAQs)

Q1: Why does the bromination of 8-hydroxyquinoline primarily yield the 5- and 7-bromo isomers?

A1: The regioselectivity of electrophilic aromatic substitution on the 8-hydroxyquinoline ring is governed by the powerful directing effects of the hydroxyl (-OH) group. The -OH group is a strong ortho-, para- director and an activating group. In the quinoline ring system, the positions ortho (position 7) and para (position 5) to the hydroxyl group are highly activated towards electrophiles like bromine. The pyridine ring is electron-deficient and deactivating, which disfavors substitution on that ring. Consequently, bromination occurs preferentially at the C5 and C7 positions of the benzene ring portion of the molecule.[1] Controlling the reaction conditions, such as temperature and the stoichiometry of the brominating agent, is crucial for influencing the ratio of mono- to di-substituted products.[1]

Q2: I have a mixture of 5-bromo, 7-bromo, and 5,7-dibromo-8-hydroxyquinoline. What is the most effective separation strategy?

A2: The most effective strategy leverages the significant differences in solubility between the isomers. The 7-bromo isomer is notably less soluble in many common organic solvents compared to the 5-bromo and 5,7-dibromo isomers.[1] A robust approach involves a two-stage process:

• Fractional Crystallization/Solvent Wash: Begin by stirring the crude mixture in a solvent like acetonitrile at room temperature. The 5-bromo and 5,7-dibromo isomers will dissolve, while the 7-bromo isomer will remain largely as an insoluble solid.[1] This allows for a simple filtration to isolate the 7-bromo isomer.

• Column Chromatography: The filtrate, now enriched with the 5-bromo and 5,7-dibromo isomers, can be purified using silica gel or alumina column chromatography. A gradient elution with a solvent system like Hexane/Ethyl Acetate is typically effective in separating the less polar 5,7-dibromo isomer from the more polar 5-bromo isomer.

Q3: How can I reliably identify the isolated 3-bromo, 5-bromo, and 7-bromo isomers?

A3: Identification is best achieved by a combination of physical property measurement (melting point) and spectroscopic analysis, particularly ¹H NMR. The isomers have distinct melting points and unique proton environments that result in characteristic NMR chemical shifts and coupling patterns.

Note on 3-Bromo-8-hydroxyquinoline: The direct synthesis and isolation of 3-bromo-8-hydroxyquinoline is not well-documented in standard chemical literature, suggesting it is not a trivial synthetic target and is not a common byproduct of direct bromination.[2] Therefore, its reference data is not included in the primary comparison table. Researchers seeking this specific isomer may need to explore multi-step, regioselective synthetic routes.[2]

Table 1: Properties of Common Bromo-8-hydroxyquinoline Isomers

Property	5-Bromo-8-hydroxyquinoline	7-Bromo-8-hydroxyquinoline	5,7-Dibromo-8-hydroxyquinoline
Molecular Weight	224.06 g/mol	224.06 g/mol	302.95 g/mol
Melting Point	125-129 °C[3]	138-139 °C[1]	196-200 °C[4]
Appearance	White to orange/green powder[3]	Off-white solid	Yellow needle-like crystals[1]
Key ¹H NMR Signals	H-6 & H-7: Two distinct doublets (AB system).	H-5 & H-6: Two distinct doublets (AB system). H-5 is typically downfield.[1]	H-6: A singlet, as both adjacent positions (C5 and C7) are substituted.[5]

Q4: Can I distinguish the 5-bromo and 7-bromo isomers solely by ¹H NMR?

A4: Yes. The substitution pattern creates unique fingerprints in the aromatic region of the ¹H NMR spectrum.

• For 5-bromo-8-hydroxyquinoline: The protons at the C6 and C7 positions will appear as an AX or AB system (two doublets), each integrating to 1H. The coupling constant between them (J6,7) will be a typical ortho-coupling (~8-9 Hz).

• For 7-bromo-8-hydroxyquinoline: The protons at the C5 and C6 positions will similarly appear as an AX or AB system of two doublets with a characteristic ortho-coupling constant (J5,6).

• For 5,7-dibromo-8-hydroxyquinoline: With both adjacent positions substituted, the proton at C6 has no ortho-neighbors and will appear as a distinct singlet. This is often the most straightforward isomer to identify.[5]

Troubleshooting Guide

Issue 1: My bromination reaction yielded an inseparable, oily mixture. What went wrong and how can I fix it?

• Plausible Cause: Over-bromination or side reactions due to elevated temperatures or incorrect stoichiometry can lead to complex mixtures and impurities that inhibit crystallization. Direct bromination of 8-hydroxyquinoline can be aggressive.

• Expert Recommendation:

  • Control the Temperature: Perform the bromination at a low temperature (e.g., 0 °C or below) to moderate the reaction rate and improve selectivity.[1] For selective synthesis of the 5-bromo isomer, carrying out the reaction in sulfuric acid at -5 °C has been shown to be effective.[1]

  • Slow Addition: Add the brominating agent (e.g., a solution of Br₂ in a suitable solvent) dropwise to the solution of 8-hydroxyquinoline over an extended period. This maintains a low concentration of the electrophile and minimizes the formation of the dibromo-adduct.

  • Purification Strategy: If you have an oily mixture, attempt to purify a small portion via column chromatography first to see if the components are separable. A solvent system starting with 95:5 Hexane:Ethyl Acetate and gradually increasing the polarity is a good starting point for silica gel.

Issue 2: During fractional crystallization, I filtered my crude product from acetonitrile, but my "insoluble" 7-bromo isomer still seems impure.

• Plausible Cause: The solubility of the 5-bromo and 5,7-dibromo isomers, while significant, is not infinite. If the initial concentration of these impurities is very high, some may co-precipitate or become trapped within the solid matrix of the 7-bromo isomer.

• Expert Recommendation:

  • Multiple Washes: Wash the filtered solid multiple times with fresh, cold acetonitrile. This will help remove any soluble isomers adhering to the surface of the crystals.

  • Recrystallization: The key to high purity is recrystallization. The 7-bromo isomer is reported to be sparingly soluble in a methanol/acetone mixture.[1] Dissolve your impure solid in a minimum amount of a hot 1:1 methanol:acetone mixture, then allow it to cool slowly. Pure crystals of 7-bromo-8-hydroxyquinoline should form, leaving more soluble impurities in the mother liquor.

Issue 3: My column chromatography shows poor separation (overlapping spots on TLC) between the 5-bromo and 7-bromo isomers.

• Plausible Cause: The 5- and 7-bromo isomers, being constitutional isomers, can have very similar polarities, leading to close Rf values and difficult chromatographic separation. This is a common challenge in isomer separation.[1]

• Expert Recommendation:

  • Leverage Solubility First: Do not rely on chromatography alone. Perform the acetonitrile wash/crystallization step first to isolate the bulk of the 7-bromo isomer. This will make the subsequent chromatographic purification of the 5-bromo isomer from the remaining filtrate much simpler.

  • Optimize TLC: Experiment with different solvent systems for your TLC plates to maximize the ΔRf. Try adding a small amount of a more polar solvent like methanol or a less polar one like dichloromethane to your Hexane/Ethyl Acetate system.

  • Consider Alumina: If silica gel (which is slightly acidic) is not providing adequate separation, try using neutral alumina as the stationary phase. The different surface chemistry can sometimes alter the elution order and improve the resolution of closely related isomers.

Experimental Protocols & Visualizations

Protocol 1: Stepwise Separation of a Mixed Bromo-8-hydroxyquinoline Isomer Sample

This protocol assumes a starting crude mixture obtained from the direct bromination of 8-hydroxyquinoline, containing 5-bromo, 7-bromo, and 5,7-dibromo isomers.

Part A: Isolation of 7-Bromo-8-hydroxyquinoline by Fractional Crystallization

• Transfer the crude solid mixture to an Erlenmeyer flask.

• Add approximately 5-10 mL of acetonitrile per gram of crude material.

• Stir the suspension vigorously at room temperature for 30-60 minutes using a magnetic stirrer.

• Set up a vacuum filtration apparatus with a Büchner funnel.

• Filter the mixture. The solid collected on the filter paper is enriched in the 7-bromo isomer. The filtrate contains the more soluble 5-bromo and 5,7-dibromo isomers.

• Wash the collected solid cake with two small portions of cold acetonitrile.

• Air-dry the solid. This is your crude 7-bromo-8-hydroxyquinoline.

• For further purification, recrystallize the solid from a minimum amount of hot 1:1 methanol/acetone. Allow to cool slowly to obtain pure crystals.

• Collect the purified crystals by vacuum filtration and dry them thoroughly.

Part B: Isolation of 5-Bromo and 5,7-Dibromo Isomers by Column Chromatography

• Take the filtrate from step A.5 and concentrate it under reduced pressure to obtain a solid residue.

• Prepare a silica gel column using a suitable eluent system (e.g., start with 95:5 Hexane:Ethyl Acetate).

• Dissolve the residue in a minimum amount of dichloromethane or the column eluent and adsorb it onto a small amount of silica gel.

• Dry-load the adsorbed sample onto the top of the prepared column.

• Elute the column with the Hexane:Ethyl Acetate solvent system. The less polar 5,7-dibromo isomer will elute first, followed by the more polar 5-bromo isomer.

• Collect fractions and monitor them by TLC. Combine the pure fractions for each isomer and evaporate the solvent to yield the purified products.

Visualizations

Caption: Workflow for the separation of bromo-8-hydroxyquinoline isomers.

Sources

• 1. acgpubs.org [acgpubs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. CAS RN 1198-14-7 | Fisher Scientific [fishersci.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]

Preventing di-bromination during the synthesis of 3-Bromoquinolin-8-ol

A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Di-bromination

Introduction: The Challenge of Selective Bromination

The direct bromination of 8-hydroxyquinoline is a notoriously challenging reaction for achieving mono-substitution at the 3-position. The potent activating and ortho-, para-directing effect of the hydroxyl group at the C-8 position strongly favors electrophilic substitution on the benzene ring, primarily at the C-5 and C-7 positions. This often leads to the formation of a mixture of mono- and di-brominated products, with 5,7-dibromo-8-hydroxyquinoline being a significant and often difficult-to-separate byproduct. Consequently, direct bromination is not a recommended pathway for the targeted synthesis of 3-Bromoquinolin-8-ol.

This guide will explore robust, multi-step synthetic strategies that circumvent the pitfalls of direct bromination, ensuring a higher yield and purity of the desired 3-bromo isomer.

Troubleshooting Guide: Navigating the Synthesis of 3-Bromoquinolin-8-ol

This section addresses common issues encountered when attempting to synthesize 3-Bromoquinolin-8-ol, providing explanations and actionable solutions.

Question 1: My direct bromination of 8-hydroxyquinoline yielded a mixture of products, with very little of the desired 3-bromo isomer. How can I improve the selectivity?

Answer: As outlined in the introduction, direct bromination is not a viable strategy for obtaining 3-Bromoquinolin-8-ol. The electronic properties of the 8-hydroxyquinoline ring system heavily favor substitution at the 5- and 7-positions. To achieve the desired 3-bromo substitution pattern, a multi-step synthetic approach is necessary. The two most promising routes are:

• Synthesis via a 3-Amino Precursor followed by a Sandmeyer Reaction: This is often the most reliable method. It involves the synthesis of 3-aminoquinolin-8-ol, which is then converted to the 3-bromo derivative.

• Building the Quinoline Ring with the 3-Bromo Substituent Already in Place: This can be achieved using classic quinoline syntheses like the Doebner-von Miller or Combes reactions with appropriately chosen starting materials.

Question 2: I am considering the Sandmeyer reaction approach. What are the critical steps and potential challenges in synthesizing the 3-aminoquinolin-8-ol precursor?

Answer: The synthesis of 3-aminoquinolin-8-ol is indeed a crucial step. A common route involves the nitration of 8-hydroxyquinoline, followed by reduction of the nitro group. However, nitration of 8-hydroxyquinoline can also lead to a mixture of isomers. A more controlled approach is often preferred:

• Step 1: Protection of the 8-hydroxyl group. To avoid unwanted side reactions, the hydroxyl group should be protected. Common protecting groups include tosyl (Ts), benzyl (Bn), or tert-Butoxycarbonyl (Boc).[1]

• Step 2: Nitration of the protected 8-hydroxyquinoline. This will primarily yield the 5-nitro and 7-nitro isomers. A more selective route to the 3-nitro derivative is often required, which may involve more complex synthetic strategies.

• Step 3: A more direct route to a 3-substituted quinoline is often preferred. For instance, starting with a pre-functionalized aniline in a quinoline synthesis.

• Step 4: Reduction of the 3-nitro group. Once the 3-nitroquinolin-8-ol (or its protected form) is obtained, the nitro group can be reduced to an amine using standard reducing agents like SnCl₂/HCl or catalytic hydrogenation (e.g., H₂/Pd-C).

• Step 5: Deprotection of the 8-hydroxyl group. If a protecting group was used, it must be removed to yield 3-aminoquinolin-8-ol.

Potential Challenges:

• Poor regioselectivity during nitration.

• Incomplete reduction of the nitro group.

• Difficulty in handling and purifying intermediates.

Question 3: How do I perform the Sandmeyer reaction on 3-aminoquinolin-8-ol to obtain the final product?

Answer: The Sandmeyer reaction is a well-established method for converting an aromatic amino group into a bromo group via a diazonium salt intermediate.[2][3]

Experimental Protocol: Sandmeyer Reaction

• Diazotization: Dissolve 3-aminoquinolin-8-ol in a cold aqueous solution of a strong acid (e.g., HBr or H₂SO₄). Slowly add a solution of sodium nitrite (NaNO₂) at a low temperature (typically 0-5 °C) to form the diazonium salt. The temperature must be strictly controlled to prevent the decomposition of the unstable diazonium salt.

• Sandmeyer Reaction: In a separate flask, prepare a solution of copper(I) bromide (CuBr) in HBr. Slowly add the cold diazonium salt solution to the CuBr solution. Nitrogen gas will be evolved, and the 3-bromoquinolin-8-ol will be formed.

• Work-up and Purification: After the reaction is complete, the mixture is typically neutralized and extracted with an organic solvent. The crude product is then purified, usually by column chromatography or recrystallization.

Diagram: Sandmeyer Reaction Workflow

Caption: Workflow for the synthesis of 3-Bromoquinolin-8-ol via the Sandmeyer reaction.

Question 4: Can I use a Doebner-von Miller reaction to synthesize 3-Bromoquinolin-8-ol directly?

Answer: The Doebner-von Miller reaction is a powerful tool for constructing the quinoline ring system from anilines and α,β-unsaturated carbonyl compounds.[4] To synthesize 3-Bromoquinolin-8-ol directly, you would need to react an appropriately substituted aniline with an α,β-unsaturated carbonyl compound that introduces the bromine at the desired position.

A plausible, though potentially challenging, retrosynthetic approach is illustrated below:

Diagram: Retrosynthesis of 3-Bromoquinolin-8-ol via Doebner-von Miller

Caption: Retrosynthetic analysis for the Doebner-von Miller synthesis of 3-Bromoquinolin-8-ol.

Challenges with this approach:

• Availability of the α-bromo-α,β-unsaturated carbonyl compound: This starting material may not be commercially available and might require a separate synthesis.

• Reaction conditions: The Doebner-von Miller reaction is often carried out under harsh acidic conditions, which could lead to side reactions, especially with the free hydroxyl group of 2-aminophenol.[5] Protection of the hydroxyl group would likely be necessary.

• Regioselectivity: Ensuring the desired cyclization to form the 8-hydroxyquinoline isomer can be challenging and may depend on the specific substrates and reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What is the best protecting group for the 8-hydroxyl group of quinoline?

A1: The choice of protecting group depends on the subsequent reaction conditions.

• Tosyl (Ts): Stable to many reaction conditions but requires relatively harsh conditions for deprotection.

• Benzyl (Bn): Can be removed under mild conditions by catalytic hydrogenation, but this may not be compatible with other reducible functional groups in the molecule.[6]

• tert-Butoxycarbonyl (Boc): Can be removed under acidic conditions.[1]

• Methoxy (Me): Can be used if a demethylation step at the end of the synthesis is feasible. Common demethylating agents include BBr₃ or strong acids like HBr.[7][8]

Q2: What analytical techniques are best for monitoring the reaction progress and confirming the structure of the final product?

A2: A combination of techniques is recommended:

• Thin-Layer Chromatography (TLC): For rapid monitoring of the reaction progress by observing the disappearance of starting materials and the appearance of products.

• High-Performance Liquid Chromatography (HPLC): For more quantitative analysis of the reaction mixture and assessment of purity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for the structural elucidation of the final product and intermediates, confirming the position of the bromine substituent.

• Mass Spectrometry (MS): To determine the molecular weight of the product and confirm its elemental composition.

Q3: What are the key safety precautions to take during the synthesis of 3-Bromoquinolin-8-ol?

A3:

• Brominating agents (e.g., Br₂, NBS) are corrosive and toxic. Handle them in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Strong acids (e.g., H₂SO₄, HBr) are highly corrosive. Use with caution and appropriate PPE.

• Diazonium salts are potentially explosive, especially when isolated in a dry state. They should be prepared and used in solution at low temperatures without isolation.

• Always consult the Safety Data Sheets (SDS) for all reagents used in the synthesis.

Summary of Key Recommendations

Parameter	Recommendation	Rationale
Synthetic Strategy	Multi-step synthesis via a 3-amino intermediate (Sandmeyer reaction) or a quinoline ring-forming reaction (e.g., Doebner-von Miller).	Avoids the non-selective and problematic direct bromination of 8-hydroxyquinoline.
Protection of 8-OH Group	Use of a suitable protecting group (e.g., Me, Boc, Bn, Ts) is highly recommended.	Prevents unwanted side reactions at the hydroxyl group during intermediate steps.[1][6]
Reaction Monitoring	TLC for qualitative monitoring; HPLC for quantitative analysis.	Ensures timely quenching of the reaction and helps in optimizing reaction conditions.
Product Characterization	NMR and Mass Spectrometry.	Provides unambiguous structural confirmation of the final product.
Safety	Handle hazardous reagents in a fume hood with appropriate PPE. Be aware of the instability of diazonium salts.	Ensures a safe laboratory environment.

By employing these informed strategies and troubleshooting guides, researchers can successfully navigate the synthesis of 3-Bromoquinolin-8-ol while effectively preventing the formation of di-brominated byproducts.

References

• Doebner-Miller reaction and applications. (n.d.). SlideShare. Retrieved from [Link]

• Doebner–Miller reaction. (2023). In Wikipedia. Retrieved from [Link]

• The Skraup Synthesis of Quinolines. (1942). Organic Reactions, 7(1), 59-99.
• Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. (2008). Journal of Heterocyclic Chemistry, 45(2), 593-596.
• Design, Synthesis, and In Vitro Evaluation of Novel 8-Amino-Quinoline Combined with Natural Antioxidant Acids. (2022). Antioxidants, 11(6), 1084.
• Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. (2020). Molecules, 25(18), 4321.
• Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. (2016).
• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (2024). IIP Series, 3(12), 231-251.
• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (2014). Research & Reviews: Journal of Chemistry, 3(1), 1-10.

• Organic Chemistry Portal. (n.d.). Synthesis of quinolines. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Quinoline. Retrieved from [Link]

• Synthesis of 8-bromo-2,6-dimethylquinoline 3 and 8-bromo-6-methylquinoline-2-carbaldehyde 4. (2018). ResearchGate. Retrieved from [Link]

• Reactions of Diazonium Salts: Sandmeyer and Related Reactions. (2018). Master Organic Chemistry. Retrieved from [Link]

• Method for producing 3-bromoquinoline. (2001). Google Patents.

• Combes quinoline synthesis. (2023). In Wikipedia. Retrieved from [Link]

• Design, synthesis, and evaluation of 8-aminoquinoline-melatonin derivatives as effective multifunctional agents for Alzheimer's disease. (2020). European Journal of Medicinal Chemistry, 192, 112183.
• 7-Bromoquinolin-8-ol. (2003).

• Skraup Synthesis of Quinoline - tips/pointers. (2014). Reddit. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

• Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products. (2018). Molecules, 23(8), 1957.

• Retrosynthesis 8, Hydroxychloroquine. (2021). YouTube. Retrieved from [Link]

• Doebner-von Miller Synthesis. (n.d.). Pharmapproach. Retrieved from [Link]

• Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. (2023). Chemistry & Biodiversity, 20(6), e202300171.

• 22.5 Sandmeyer Reactions | Organic Chemistry. (2021). YouTube. Retrieved from [Link]

• Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. (2020). RSC Advances, 10(37), 22043-22064.
• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (2014). Research & Reviews: Journal of Chemistry, 3(1), 1-10.
• Recent trends in the chemistry of Sandmeyer reaction: a review. (2021). Journal of the Iranian Chemical Society, 18(12), 3147-3171.
• Quinoline. (1922). Organic Syntheses, 2, 79.

• O-Demethylation. (2024). Chem-Station Int. Ed.. Retrieved from [Link]

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• 8. O-Demethylation | Chem-Station Int. Ed. [en.chem-station.com]

Technical Support Center: Purification of Crude 3-Bromoquinolin-8-ol

This guide provides in-depth technical support for researchers, scientists, and drug development professionals facing challenges with the purification of crude 3-Bromoquinolin-8-ol via column chromatography. It is structured as a series of frequently asked questions and a troubleshooting guide to address specific experimental issues, ensuring scientific integrity and providing actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What are the likely impurities in my crude 3-Bromoquinolin-8-ol sample?

The impurity profile of your crude product is intrinsically linked to the synthetic route employed. Common synthesis pathways for halogenated 8-hydroxyquinolines can introduce specific side products.[1][2]

• Isomeric Impurities: Depending on the bromination strategy, you may have other positional isomers of bromoquinolin-8-ol.

• Di-substituted Products: Over-bromination is a common side reaction, potentially leading to dibromo-derivatives such as 5,7-dibromo-8-hydroxyquinoline.[3][4]

• Unreacted Starting Material: Incomplete reactions will leave residual 8-hydroxyquinoline in your crude mixture.

• By-products from Synthesis: If your synthesis starts from quinoline, impurities like 5-hydroxyquinoline can arise from the initial sulfonation-alkali fusion steps.[1]

Q2: What is the recommended stationary phase for this purification?

Standard silica gel (60 Å, 230-400 mesh) is the most common and appropriate stationary phase for the purification of quinoline derivatives.[4] The polarity of the silica allows for effective separation of compounds with differing polarities.

Q3: How do I select an appropriate mobile phase (solvent system)?

The key is to use Thin Layer Chromatography (TLC) to determine the optimal solvent system before committing to a column.[5][6] 3-Bromoquinolin-8-ol is a moderately polar compound due to the hydroxyl group and the nitrogen atom.

• Starting Solvent System: A good starting point is a mixture of a non-polar solvent and a moderately polar solvent. Begin with Hexane:Ethyl Acetate (EtOAc) in a ratio of approximately 3:1 or 4:1.[3][4][7]

• TLC Goal: Your aim is to find a solvent system where the 3-Bromoquinolin-8-ol has a Retention Factor (Rf) of 0.25-0.35 .[6] This Rf range typically provides the best separation on a column.

• Adjusting Polarity:

  • If the Rf is too low (spot doesn't move far), increase the polarity of the mobile phase by increasing the proportion of ethyl acetate.[5]

  • If the Rf is too high (spot moves with the solvent front), decrease the polarity by increasing the proportion of hexane.[5]

Q4: My compound is streaking or "tailing" on the TLC plate. What does this mean and how can I fix it?

Tailing is a common issue with basic compounds like quinolines on acidic silica gel. The basic nitrogen atom can interact strongly and irreversibly with the acidic silanol groups (Si-OH) on the silica surface.

Solution: Add a small amount of a basic modifier to your mobile phase to neutralize these acidic sites.[5] A common choice is 0.5-1% triethylamine (TEA) or a few drops of ammonia in methanol added to the solvent system.[5][8] This will result in sharper, more defined spots on your TLC and better separation on the column.

Troubleshooting Guide for Column Chromatography

This section addresses specific problems you may encounter during the column chromatography process.

Issue 1: Poor Separation of 3-Bromoquinolin-8-ol from an Impurity

Possible Cause 1: Inappropriate Solvent System. The polarity of your mobile phase may not be optimal to resolve your product and the impurity. Even with a good Rf on TLC, separation can be challenging if the impurity has a very similar polarity.

• Solution:

  • Fine-Tune the Solvent Ratio: Make small, incremental adjustments to your hexane/ethyl acetate ratio to maximize the distance between the spots on a TLC plate.

  • Try a Different Solvent System: If adjusting the ratio fails, switch to a solvent system with different selectivity.[5] For example, try a system of Dichloromethane (DCM):Methanol or Toluene:Acetone. These solvents interact differently with your compounds and the stationary phase, which may improve separation.

Possible Cause 2: Column Overloading. Loading too much crude material onto the column is a frequent cause of poor separation.[5] The bands of your compounds will be too broad and will overlap as they travel down the column.

• Solution:

  • Reduce Sample Load: As a general rule, the mass of your crude sample should be about 1-2% of the mass of the silica gel used.

  • Use a Wider Column: If you need to purify a large amount of material, use a column with a larger diameter, not a longer one.

Issue 2: The Product is Not Eluting from the Column

Possible Cause 1: Mobile Phase is Not Polar Enough. Your product is strongly adsorbed to the silica gel and the chosen solvent system lacks the strength to move it down the column.

• Solution:

  • Increase Polarity Gradually (Gradient Elution): Slowly increase the percentage of the more polar solvent (e.g., ethyl acetate) in your mobile phase.[9] For example, you can start with 10% EtOAc in hexane, then move to 20%, 30%, and so on. This will help elute more polar compounds without washing everything off at once.

  • Flush the Column: If your product still won't elute, you can try flushing the column with a very polar solvent like 5-10% methanol in DCM to recover your material, though separation may be lost.

Possible Cause 2: Compound Decomposition on Silica Gel. The acidic nature of silica gel can sometimes cause sensitive compounds to decompose.[9]

• Solution:

  • Test for Stability: Before running a column, spot your crude mixture on a TLC plate, wait for 30-60 minutes, and then develop the plate. If you see new spots or a significant decrease in your product spot, your compound may be unstable on silica.[9]

  • Deactivate the Silica: You can use a less acidic stationary phase like neutral alumina.[5] Alternatively, you can pre-treat the silica gel by flushing the packed column with your mobile phase containing 1% triethylamine before loading your sample.

Visual Workflow and Data Summary

Workflow for Solvent System Selection

Sources

• 1. CN103304477B - Purification method of 8-hydroxyquinoline crude product - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
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• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. youtube.com [youtube.com]
• 7. 8-Bromoquinoline synthesis - chemicalbook [chemicalbook.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Chromatography [chem.rochester.edu]

How to remove unreacted starting materials from 3-Bromoquinolin-8-ol

Welcome to the technical support center for the purification of 3-Bromoquinolin-8-ol. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges in isolating this compound from unreacted starting materials and reaction byproducts. We will move beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and adapt these methods to your specific experimental outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common initial questions and challenges faced during the purification of 3-Bromoquinolin-8-ol.

Q1: What are the most likely impurities in my crude 3-Bromoquinolin-8-ol reaction mixture?

A: The impurity profile depends heavily on your synthetic route. However, for a typical electrophilic bromination of 8-hydroxyquinoline (8-HQ), you should anticipate the following:

• Unreacted 8-Hydroxyquinoline: The primary starting material. Its presence indicates an incomplete reaction.

• Isomeric Byproducts: Direct bromination of 8-HQ is often not perfectly regioselective. The electron-donating hydroxyl group activates the ring, leading to the formation of other isomers, most commonly 5-bromoquinolin-8-ol, 7-bromoquinolin-8-ol, and 5,7-dibromoquinolin-8-ol.[1][2][3] These are often the most challenging impurities to remove.

• Excess Brominating Agent: Reagents like N-Bromosuccinimide (NBS) or molecular bromine (Br₂) are common.[4]

• Brominating Agent Byproducts: Succinimide (from NBS) or hydrobromic acid (HBr) are typical. HBr can form salts with the basic quinoline nitrogen.[1]

Q2: My reaction work-up yielded a dark, sticky solid. What is the first step before attempting advanced purification?

A: A dark and impure crude product requires a thorough initial work-up to remove non-isomeric impurities. This step simplifies subsequent, more precise purification methods. The initial goal is to remove excess reagents and inorganic salts.

• Dissolve: Dissolve the crude material in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• Neutralize & Quench: Wash the organic layer sequentially with:

  • A 5-10% aqueous sodium thiosulfate or sodium bisulfite solution to quench any remaining elemental bromine.

  • A 5% aqueous sodium bicarbonate (NaHCO₃) solution to neutralize acidic byproducts like HBr.[1] This is crucial, as HBr can form salts with your product.

  • Brine (saturated NaCl solution) to remove excess water and aid in layer separation.

• Dry and Concentrate: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. This cleaner, solid material is now ready for high-level purification.

Q3: How can I quickly assess the composition of my crude product to choose the right purification strategy?

A: Thin-Layer Chromatography (TLC) is an indispensable tool for rapid analysis. It allows you to visualize the number of components in your mixture and helps in developing a separation method.

• Stationary Phase: Use a standard silica gel plate (e.g., Merck Silica Gel 60 F₂₅₄).[2]

• Mobile Phase: A mixture of a non-polar and a polar solvent is effective. Start with a 4:1 ratio of Hexane:Ethyl Acetate. Adjust the ratio to achieve good separation (Rf values between 0.2 and 0.8).

• Visualization: View the spots under UV light (254 nm).[2] 8-hydroxyquinoline and its derivatives are typically UV-active. You can also use an iodine chamber for visualization. By comparing the spots in your crude sample to pure starting material, you can identify unreacted 8-HQ and estimate the number of byproducts.

Part 2: Troubleshooting and In-Depth Purification Guides

This section provides detailed protocols for the most effective purification techniques, complete with scientific rationale and troubleshooting tips.

Guide 1: Purification by Flash Column Chromatography

Flash column chromatography is the most powerful and widely used method for separating closely related isomers from your crude product mixture.

Causality & Expertise: This technique separates compounds based on their differential partitioning between a solid stationary phase (silica gel) and a liquid mobile phase (eluent).[1] The polarity of the quinoline derivatives, influenced by the position and number of bromine atoms, dictates their affinity for the silica gel. Less polar compounds travel down the column faster. Generally, dibrominated compounds are less polar than monobrominated ones, which are less polar than the parent 8-hydroxyquinoline.

Experimental Protocol:

• Prepare the Column: Dry-pack a glass column with silica gel (e.g., Merck 60, 70-230 mesh).[1] The amount of silica should be 50-100 times the weight of your crude sample.

• Prepare the Sample: Dissolve your crude product in a minimal amount of the mobile phase or DCM. Alternatively, for less soluble compounds, perform a "dry load" by adsorbing the compound onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting powder to the top of the column.

• Elution:

  • Begin eluting with a non-polar solvent system (e.g., 9:1 Hexane:EtOAc) to first remove the least polar impurities.

  • Gradually increase the polarity of the mobile phase (gradient elution) to 7:3 or 1:1 Hexane:EtOAc.[1][2] This will sequentially elute compounds of increasing polarity.

  • Collect fractions and monitor their composition using TLC.

• Combine and Concentrate: Combine the fractions containing the pure 3-Bromoquinolin-8-ol (as determined by TLC) and remove the solvent using a rotary evaporator.

Data Presentation: Sample TLC & Elution Data

Compound	Typical Rf (4:1 Hexane:EtOAc)	Elution Order (Expected)
5,7-Dibromoquinolin-8-ol	~0.6 - 0.7	1st
3-Bromoquinolin-8-ol	~0.4 - 0.5	2nd (Target)
Unreacted 8-Hydroxyquinoline	~0.2 - 0.3	3rd

Note: These Rf values are illustrative. Actual values depend on the exact conditions.

Troubleshooting:

Issue	Probable Cause	Solution
Poor separation (overlapping spots)	Incorrect mobile phase polarity.	Perform a TLC analysis with various solvent ratios to find the optimal system before running the column.
"Streaking" of spots on TLC/column	Sample is too acidic/basic; sample overload.	Add 1% triethylamine (for basic compounds) or acetic acid (for acidic compounds) to the eluent. Use less sample.
Product won't elute from column	Mobile phase is not polar enough.	Gradually increase the eluent polarity. A final flush with pure ethyl acetate may be necessary.

Guide 2: Purification by Recrystallization

Recrystallization is an effective technique for purifying moderately impure, solid samples, especially if the impurities have significantly different solubilities than the target compound.

Causality & Expertise: This method relies on the principle that the solubility of a compound increases in a hot solvent and decreases as the solvent cools. A well-chosen solvent will dissolve the target compound and impurities when hot but will only allow the target compound to crystallize upon cooling, leaving the impurities behind in the solution. The difference in solubility between mono- and di-bromo derivatives can be exploited for selective crystallization.[1]

Experimental Protocol:

• Solvent Selection: The ideal solvent should dissolve the crude product poorly at room temperature but completely at its boiling point. Ethanol, acetonitrile, or a mixture of methanol and acetone are good starting points.[1]

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and heat for a few minutes. Perform a hot filtration through celite or fluted filter paper to remove the charcoal.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals in a vacuum oven. Confirm purity by melting point analysis and TLC.

Guide 3: Purification by Acid-Base Extraction

This advanced technique leverages the amphoteric nature of 8-hydroxyquinoline derivatives to separate them from non-acidic or non-basic impurities.

Causality & Expertise: 3-Bromoquinolin-8-ol possesses a weakly acidic phenolic hydroxyl group (pKa ≈ 9.9) and a weakly basic quinoline nitrogen atom (pKa ≈ 4.9). This allows it to be protonated in strong acid and deprotonated in strong base, moving it between organic and aqueous layers.

Experimental Protocol:

• Dissolve: Dissolve the crude mixture in an organic solvent like ethyl acetate.

• Remove Acidic Impurities: Extract the organic layer with a weak aqueous base (e.g., 5% NaHCO₃ solution). This will remove strongly acidic impurities but should leave your weakly acidic product in the organic layer.

• Isolate the Phenolic Product: Extract the organic layer with a strong aqueous base (e.g., 1M NaOH). The phenolic 3-Bromoquinolin-8-ol will be deprotonated to its phenoxide salt and move into the aqueous layer, leaving non-acidic impurities behind in the organic phase.

• Regenerate the Product: Separate the basic aqueous layer. Cool it in an ice bath and carefully re-acidify it with cold 2M HCl until the pH is approximately 7-8. The 3-Bromoquinolin-8-ol will precipitate out of the solution.

• Collect: Filter the solid precipitate, wash with cold water, and dry under vacuum.

Part 3: Visualization & Workflows

Visual diagrams help clarify complex decision-making processes and experimental sequences.

Caption: Decision tree for selecting a purification method.

Caption: Workflow for flash column chromatography.

References

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Organic Communications, 9(4), 82-93. [Link]

• Ibrahim, M. A., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4321. [Link]

• El-Gaby, M.S.A., et al. (2014). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. Research Journal of Pharmaceutical, Biological and Chemical Sciences, 3(1), 1-19. [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ResearchGate. [Link]

• Collis, G. E., et al. (2003). 7-Bromoquinolin-8-ol. Acta Crystallographica Section C: Structural Chemistry, 59(Pt 8), o443–o444. [Link]

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• 4. mdpi.com [mdpi.com]

Stability issues and proper storage of 3-Bromoquinolin-8-ol

Welcome to the technical support center for 3-Bromoquinolin-8-ol. This guide is designed for researchers, scientists, and drug development professionals to address common stability issues and provide best practices for the proper storage and handling of this compound. By understanding the underlying chemical principles, you can ensure the integrity of your experiments and the reliability of your results.

Introduction to 3-Bromoquinolin-8-ol: A Promising yet Sensitive Molecule

3-Bromoquinolin-8-ol is a halogenated derivative of 8-hydroxyquinoline, a well-known chelating agent with a wide range of biological activities.[1] The introduction of a bromine atom at the 3-position can modulate its electronic properties and biological activity, making it a valuable compound in medicinal chemistry and materials science.[2] However, like many substituted quinolines, 3-Bromoquinolin-8-ol is susceptible to degradation, which can compromise its purity and impact experimental outcomes. This guide provides a comprehensive overview of its stability profile and practical solutions to common challenges.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving 3-Bromoquinolin-8-ol for long-term storage?

For long-term storage in solution, it is advisable to use aprotic, anhydrous solvents such as anhydrous Dimethyl Sulfoxide (DMSO) or N,N-Dimethylformamide (DMF). Protic solvents, especially those containing water, should be avoided as they can facilitate hydrolysis. It is recommended to prepare fresh solutions for immediate use whenever possible.

Q2: How can I confirm the purity of my 3-Bromoquinolin-8-ol sample?

The purity of 3-Bromoquinolin-8-ol can be assessed using High-Performance Liquid Chromatography (HPLC) with UV detection.[3] Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is invaluable for confirming the chemical structure and identifying impurities.[4] Mass spectrometry (MS) can be used to confirm the molecular weight and identify degradation products.[5]

Q3: My sample of 3-Bromoquinolin-8-ol has changed color from off-white to yellow/brown. What could be the cause?

Color change is a common indicator of degradation. This is often due to oxidation or photodegradation. Exposure to light and air can lead to the formation of colored byproducts. It is crucial to store the compound in a dark, inert atmosphere.[6][7]

Q4: Are there any known incompatibilities with other common lab reagents?

3-Bromoquinolin-8-ol should be considered incompatible with strong oxidizing agents, strong acids, and strong bases. Reactions with these reagents can lead to rapid degradation of the molecule.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments and provides actionable solutions based on scientific principles.

Issue 1: Inconsistent or Poor Results in Biological Assays

• Potential Cause 1: Compound Degradation. The most likely culprit for inconsistent biological activity is the degradation of 3-Bromoquinolin-8-ol. The presence of impurities or a lower concentration of the active compound can significantly affect experimental outcomes.

• Solution:

  • Verify Purity: Before use, confirm the purity of your sample using a validated analytical method like HPLC.[3]

  • Fresh Solutions: Prepare solutions fresh for each experiment from a solid sample that has been stored correctly.

  • Control for Solvent Effects: If using solutions stored for any length of time, include a "time-zero" control to assess if the activity changes over the course of the experiment.

• Potential Cause 2: Presence of Isomeric Impurities. The synthesis of 3-Bromoquinolin-8-ol can sometimes yield isomeric impurities, such as 5-bromo- or 7-bromoquinolin-8-ol, or di-substituted products like 5,7-dibromo-8-hydroxyquinoline.[8] These isomers may have different biological activities, leading to variability.

• Solution:

  • High-Resolution Analysis: Utilize high-resolution analytical techniques like NMR or LC-MS to identify and quantify any isomeric impurities.[4][5]

  • Purification: If significant levels of isomers are detected, consider repurifying the compound using techniques such as column chromatography or recrystallization.

Issue 2: Appearance of New Peaks in HPLC Chromatogram Over Time

• Potential Cause: Degradation in Solution. 3-Bromoquinolin-8-ol can degrade in solution, particularly when exposed to light, elevated temperatures, or reactive solvents.

• Solution:

  • Photodegradation Prevention: Protect solutions from light by using amber vials or wrapping containers in aluminum foil.[7]

  • Temperature Control: Store stock solutions at -20°C or -80°C to minimize thermal degradation.

  • Solvent Selection: Use high-purity, anhydrous aprotic solvents. Avoid prolonged storage in protic solvents like methanol or water.

Proper Storage and Handling Protocols

To ensure the long-term stability of 3-Bromoquinolin-8-ol, adhere to the following storage and handling procedures.

Solid Compound Storage

Parameter	Recommendation	Rationale
Temperature	2-8°C (refrigerated)	Slows down potential degradation reactions.
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation.
Light	Amber glass vial, stored in the dark	Protects against photodegradation.[6]
Moisture	Tightly sealed container with desiccant	Prevents hydrolysis.

Solution Storage

Parameter	Recommendation	Rationale
Solvent	Anhydrous aprotic solvents (e.g., DMSO, DMF)	Minimizes solvolysis and hydrolysis.
Temperature	-20°C to -80°C	Reduces the rate of degradation in solution.
Light	Amber vials or foil-wrapped tubes	Prevents photodegradation of the dissolved compound.[7]
Duration	Prepare fresh or store for short periods	Minimizes the risk of degradation over time.

Understanding Degradation Pathways

Caption: Workflow for a forced degradation study.

• Acid Hydrolysis: Incubate the sample in 0.1 M HCl at 60°C for a specified time (e.g., 2, 4, 8, 24 hours). Neutralize before analysis.

• Base Hydrolysis: Incubate the sample in 0.1 M NaOH at 60°C for a specified time. Neutralize before analysis.

• Oxidative Degradation: Treat the sample with 3% H₂O₂ at room temperature.

• Thermal Degradation: Expose both solid and solution samples to elevated temperatures (e.g., 80°C).

• Photolytic Degradation: Expose the solution to UV and visible light in a photostability chamber.

Samples from each stress condition should be analyzed by HPLC-UV/MS to identify and characterize any degradation products.

References

• Ökten, S., Çakmak, O., Saddiqa, A., Keskin, B., Özdemir, S., & İnal, M. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Organic Communications, 9(4), 82-93. ([Link])

• Collis, G. E., Burrell, A. K., John, K. D., & Plieger, P. G. (2003). 7-Bromoquinolin-8-ol.

• Al-Ostoot, F. H., Al-Ghamdi, M. A., & Al-Zahrani, F. A. (2021). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 26(11), 3123. ([Link])

• Pharmaguideline. (2015). Protection of Light Sensitive Products. ([Link])

• Singh, R., & Rehman, Z. U. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 3(3), 159-168.
• Estévez-Alberola, S., et al. (2011). Comprehensive description of the photodegradation of bromophenols using chromatographic monitoring and chemometric tools.

• LFA Tablet Presses. (n.d.). How To Protect Light Sensitive Products. ([Link])

• Gereda, D., et al. (2020). Photocatalytic Degradation of Quinoline Yellow over Ag3PO4.
• Wang, Y., et al. (2020). Photocatalytic degradation of flumequine by N-doped TiO2 catalysts under simulated sunlight. Environmental Engineering Research, 26(4), 200085.
• Ge, L., Chen, J., & Zhang, S. (2010). Photodegradation of fluoroquinolone antibiotic gatifloxacin in aqueous solutions. Chinese Science Bulletin, 55, 1495-1500.
• Singh, S., & Sharma, N. (2016). Forced degradation and impurity profiling: A review. Journal of Pharmaceutical and Biomedical Analysis, 129, 394-405.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 140109, 8-Bromoquinoline. ([Link])

• Sadchikova, N. P., et al. (2020). STUDY OF STABILITY AND DETERMINATION OF RESIDUAL QUANTITY OF ORGANIC SOLVENT IN LIPOPHILIC EXTRACT OF PUMPKIN. PharmacologyOnLine, 3, 442-449.
• Zhang, Y., et al. (2024). Structural Elucidation of Novel Degradation Impurities of Ibrutinib in Ibrutinib Tablets Using Preparative Chromatography, LCMS, HRMS and 2D NMR Techniques. Journal of Pharmaceutical and Biomedical Analysis, 115987.

• Mayo Clinic. (n.d.). Hydroxychloroquine (Oral Route). ([Link])

• An overview on Common Organic Solvents and their Toxicity. (n.d.).

• Ökten, S., Çakmak, O., Saddiqa, A., Keskin, B., Özdemir, S., & İnal, M. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ResearchGate. ([Link])

• Pharmaffiliates. (n.d.). 3-Bromo-8-methoxyquinoline. ([Link])

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• 2. researchgate.net [researchgate.net]
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• 11. library.dphen1.com [library.dphen1.com]

Technical Support Center: A Guide to Scaling the Synthesis of 3-Bromoquinolin-8-ol

Welcome to the technical support center for the bulk production of 3-Bromoquinolin-8-ol. This guide is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from bench-scale to pilot or manufacturing scale. We will move beyond simple procedural steps to address the critical thinking and causality behind process decisions, ensuring a robust, safe, and scalable synthesis.

Section 1: Synthesis Pathway & Core Challenges

The direct bromination of 8-hydroxyquinoline is notoriously non-selective, yielding primarily a mixture of 5,7-dibromo and 7-bromo derivatives due to the activating effect of the hydroxyl group on those positions.[1][2] Therefore, achieving selective bromination at the C-3 position necessitates a strategic, multi-step approach. The most viable pathway involves protecting the C-8 hydroxyl group, performing a regioselective bromination, and subsequent deprotection.

This guide will focus on a common and logical synthetic route, which is illustrated below.

Caption: Proposed synthetic workflow for 3-Bromoquinolin-8-ol.

This pathway introduces several critical control points that are manageable at the lab scale but present significant challenges during scale-up, including temperature control, reagent stoichiometry, and impurity management.

Section 2: Frequently Asked Questions (FAQs)

Q1: Why is direct bromination of 8-hydroxyquinoline not feasible for producing the 3-bromo isomer? The hydroxyl group at the C-8 position is a powerful ortho-, para-director in electrophilic aromatic substitution. This electronic effect strongly activates the C-5 and C-7 positions, making them far more susceptible to bromination than the C-3 position.[3] Any attempt at direct bromination will almost exclusively yield a mixture of 5-bromo-, 7-bromo-, and 5,7-dibromo-8-hydroxyquinoline.[1]

Q2: What are the primary safety concerns when scaling up this process? The two main hazards are the brominating agent and the deprotection step.

• Bromine (Br₂): Elemental bromine is highly corrosive, toxic upon inhalation, and causes severe skin burns.[4] When scaling up, the risk of exposure during transfer and reaction increases. Safer alternatives like N-Bromosuccinimide (NBS) should be considered, although they can also pose respiratory and skin irritation risks.

• Deprotection Reagents: Reagents like boron tribromide (BBr₃) are extremely corrosive and react violently with water. Strong acids like hydrobromic acid (HBr) are also highly corrosive. The scale-up of these steps requires specialized equipment designed to handle highly acidic and reactive materials.

Q3: Can N-Bromosuccinimide (NBS) be used instead of elemental bromine? Yes, and in many cases, it is the preferred reagent for scale-up. NBS is a solid, making it easier and safer to handle than liquid bromine. It also generates HBr in situ at a controlled rate, which can sometimes lead to higher selectivity and a cleaner reaction profile by minimizing the concentration of free Br₂ available for side reactions.[5]

Section 3: Troubleshooting Guide for Bulk Production

This section addresses specific issues encountered during the scale-up process in a question-and-answer format.

Issue 1: Low Yield or Stalled Reaction

Q: My yield of 3-bromo-8-methoxyquinoline (the intermediate) dropped from 85% at the 50g scale to 50% at the 2kg scale. What is the primary cause?

This is a classic scale-up problem related to mass and heat transfer.[6] Inefficient mixing and cooling in larger reactors are the most common culprits.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting low yield during scale-up.

• Causality - Mixing: On a small scale, a magnetic stir bar provides adequate mixing. In a large reactor, this is insufficient, leading to poor reactant dispersion. This can create localized areas of high bromine concentration, promoting over-bromination, while other areas remain unreacted.

  • Solution: Employ an overhead mechanical stirrer with an impeller (e.g., pitched-blade turbine) designed for the specific viscosity and geometry of your reactor. This ensures the brominating agent is dispersed quickly and uniformly.

• Causality - Heat Transfer: The surface-area-to-volume ratio decreases dramatically as you scale up.[6] Bromination is an exothermic reaction. The heat generated in a large batch cannot be dissipated as efficiently, leading to a rise in internal temperature. This temperature increase accelerates side reactions, such as the formation of unwanted isomers or degradation of the product.

  • Solution: Use a jacketed reactor with a reliable temperature control unit. The slow, controlled addition of the brominating agent is crucial to manage the rate of heat generation.

Issue 2: Poor Regioselectivity and Impurity Formation

Q: My HPLC analysis shows significant amounts (>10%) of what I believe are 5-bromo and 5,7-dibromo isomers. How can I improve selectivity for the 3-position?

Improving selectivity is a matter of fine-tuning reaction conditions to favor the desired kinetic pathway over thermodynamically favored side reactions.

Parameter	Impact on Selectivity	Recommended Action for Scale-Up	Rationale
Temperature	High temperatures decrease selectivity by providing the activation energy for unwanted pathways.	Maintain a strict internal temperature, typically between 0°C and 10°C, during bromine addition.	Lower temperatures slow down all reactions, but disproportionately affect the higher-energy pathways leading to 5- and 7-bromo isomers.
Solvent	The solvent can influence the reactivity of the brominating species.	Acetonitrile (CH₃CN) or chlorinated solvents like Dichloromethane (CH₂Cl₂) are often good choices.[1]	These aprotic solvents effectively dissolve the reactants but do not participate in the reaction or significantly alter the electrophilicity of the bromine.
Stoichiometry	Excess bromine will inevitably lead to di- and poly-bromination.	Use a slight excess of the quinoline substrate (e.g., 1.05 to 1.1 equivalents) relative to the brominating agent.	This ensures the brominating agent is the limiting reagent and is consumed before it can react a second time with the mono-brominated product.

Issue 3: Difficult Purification of the Final Product

Q: After deprotection, I get an oily, dark-colored crude product that is difficult to crystallize. What's causing this and how can I purify it?

This issue often stems from incomplete deprotection or degradation during the harsh deprotection step, leading to tar-like impurities. The purification of the hydrobromide salt of the intermediate is a critical, often overlooked, step.[7]

• Causality: High temperatures during the ether cleavage step can cause decomposition. Furthermore, residual acidic reagents can complicate the final workup and isolation. A key insight from related syntheses is the value of purifying the intermediate salt before neutralization.[7]

• Solution - The "Salt-Break" Technique:

  • After the bromination reaction is complete, isolate the crude 3-bromoquinoline hydrobromide salt that precipitates.

  • Instead of immediately neutralizing, purify this salt by recrystallizing it from a mixed solvent system, such as a water-methanol or water-ethanol mixture.[7] This step is highly effective at removing unreacted starting material and dibrominated byproducts, which have different solubility profiles as salts.

  • Once you have the high-purity hydrobromide salt, dissolve it in water and neutralize it carefully with a base (e.g., NaHCO₃ or Na₂CO₃ solution) to precipitate the pure, free-base 3-Bromoquinolin-8-ol. This product is typically a much cleaner solid that is easier to filter and dry.

Section 4: Key Experimental Protocols

Protocol 4.1: Lab-Scale (10g) Synthesis of 3-Bromo-8-methoxyquinoline

• Setup: In a 250 mL three-neck flask equipped with an overhead stirrer, a thermometer, and a dropping funnel, dissolve 8-methoxyquinoline (10.0 g, 62.8 mmol) in dichloromethane (100 mL).

• Cooling: Cool the solution to 0-5°C using an ice-water bath.

• Bromine Addition: Dissolve bromine (10.0 g, 62.8 mmol, 1.0 eq) in dichloromethane (20 mL) and add it to the dropping funnel. Add the bromine solution dropwise to the reaction mixture over 60 minutes, ensuring the internal temperature does not exceed 5°C.

• Reaction: Stir the mixture at 0-5°C for an additional 2 hours after the addition is complete. Monitor the reaction by TLC or HPLC until the starting material is consumed.

• Workup: Slowly pour the reaction mixture into a saturated aqueous solution of sodium bicarbonate (100 mL). Separate the organic layer, wash with sodium thiosulfate solution (50 mL) to remove any remaining bromine, and then with brine (50 mL).

• Isolation: Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the crude product.

Protocol 4.2: Purification via Recrystallization of 3-Bromoquinolin-8-ol

• Solvent Selection: Determine an appropriate single or mixed solvent system. Ethanol, isopropanol, or acetonitrile/water mixtures are common candidates. The ideal solvent should dissolve the product well at high temperatures but poorly at low temperatures.

• Dissolution: Place the crude 3-Bromoquinolin-8-ol in an appropriately sized flask. Add the minimum amount of hot solvent required to fully dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration through a pre-warmed filter funnel to remove them.

• Crystallization: Allow the solution to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least one hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven at an appropriate temperature (e.g., 40-50°C) until a constant weight is achieved.

References

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ACG Publications. Available at: [Link]

• El-Sayed, M. A.-A., et al. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(19), 4321. Available at: [Link]

• Cakmak, O., et al. (2017). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Bromination of 8-substituted quinolines. Reagents and conditions. ResearchGate. Available at: [Link]

• Özcan, S., et al. (2022). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. ACS Omega. Available at: [Link]

• Google Patents. (2001). Method for producing 3-bromoquinoline. JP2001322979A.

• Chem-Impex. (n.d.). 3-Bromoquinoline. Chem-Impex. Available at: [Link]

• Patsnap. (n.d.). Synthesis method of 3-bromoquinoline compound. Eureka. Available at: [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Bromine. Carl ROTH. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Bromine Acute Exposure Guideline Levels. NCBI. Available at: [Link]

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• 7. JP2001322979A - Method for producing 3-bromoquinoline - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A-Comparative-Guide-to-the-Structural-Elucidation-of-3-Bromoquinolin-8-ol-Leveraging-2D-NMR

In the landscape of drug development and medicinal chemistry, the unambiguous structural confirmation of heterocyclic compounds is a cornerstone of molecular design and synthesis. Substituted quinolines, a privileged scaffold in numerous pharmacologically active agents, often present significant analytical challenges. The precise placement of substituents on the quinoline ring system dictates molecular geometry, electronic properties, and, ultimately, biological activity. This guide provides an in-depth, comparative analysis of the methods used to confirm the structure of 3-Bromoquinolin-8-ol, with a primary focus on the decisive power of two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy.

The Analytical Challenge: Why 1D NMR Falls Short

For substituted quinolines, standard one-dimensional (1D) ¹H NMR spectra can be fraught with ambiguity.[1] The aromatic region often displays a complex series of overlapping multiplets, making definitive proton assignments challenging.[2] While ¹³C NMR reveals the number of unique carbon environments, it does not inherently establish connectivity.[3] In the case of 3-Bromoquinolin-8-ol, the primary challenge is to unequivocally prove that the bromine atom resides at the C-3 position, as opposed to other possible locations on the pyridine or benzene rings. Simple 1D NMR cannot reliably distinguish between isomers, a critical requirement for advancing a lead compound. This limitation necessitates more advanced techniques that can map the intricate network of connections within the molecule.[4][5]

The 2D NMR Solution: A Multi-Experiment Approach

Two-dimensional NMR spectroscopy overcomes the limitations of 1D methods by spreading spectral information across two frequency axes, resolving overlapping signals and revealing correlations between nuclei.[6] A synergistic suite of 2D experiments—specifically COSY, HSQC, and HMBC—provides a self-validating system for piecing together the molecular puzzle of 3-Bromoquinolin-8-ol.[7]

Figure 1. General workflow for 2D NMR-based structure elucidation.

The Correlation Spectroscopy (COSY) experiment is the first step in delineating the proton framework. It identifies protons that are coupled to each other, typically through two or three bonds (²JHH, ³JHH).[5]

• Causality: For 3-Bromoquinolin-8-ol, the COSY spectrum is expected to reveal two distinct, isolated spin systems.

  • Benzene Ring System: Correlations will be observed between H-5, H-6, and H-7, appearing as a chain of cross-peaks. This confirms their adjacency on the carbocyclic ring.

  • Pyridine Ring System: Crucially, with bromine at the C-3 position, H-2 and H-4 are separated by a substituent and a quaternary carbon. Therefore, they will appear as singlets (or very weakly coupled) and show no COSY correlation to each other. This is a powerful piece of initial evidence for substitution at either C-2, C-3, or C-4.

The Heteronuclear Single Quantum Coherence (HSQC) experiment unambiguously correlates each proton with the carbon atom to which it is directly attached.[8]

• Causality: This experiment is essential for assigning carbon resonances. Each proton signal in the ¹H spectrum will show a cross-peak to a specific signal in the ¹³C spectrum.[5] For 3-Bromoquinolin-8-ol, we will observe six cross-peaks, one for each protonated carbon (C-2, C-4, C-5, C-6, C-7, and the OH proton if observable and coupled to a carbon). The carbons bearing substituents (C-3, C-8) and the bridgehead carbons (C-4a, C-8a) will show no correlations in the HSQC spectrum, confirming their quaternary nature.

The Heteronuclear Multiple Bond Correlation (HMBC) experiment is arguably the most critical for this specific structural problem. It reveals correlations between protons and carbons over longer ranges, typically two to four bonds (²JCH, ³JCH).[9] This allows for the connection of the spin systems identified by COSY and the definitive placement of substituents on quaternary carbons.[10]

• Causality: The HMBC spectrum provides the definitive evidence for the 3-bromo substitution pattern. The key correlations are:

  • H-2 Correlations: The proton at H-2 will show a strong three-bond correlation (³J) to the C-4 signal and a two-bond correlation (²J) to the quaternary carbon at C-3 . It will also correlate to the bridgehead carbon C-8a.

  • H-4 Correlations: The proton at H-4 will show a strong three-bond correlation (³J) to the C-2 signal and a two-bond correlation (²J) to the quaternary carbon at C-3 . It will also show correlations to bridgehead carbon C-4a and C-5.

  • Confirmation: The observation of both H-2 and H-4 correlating to the same downfield quaternary carbon (shifted by the attached bromine) is the conclusive evidence that this carbon is C-3. If the bromine were at C-2, for instance, we would see a proton at H-3 correlating to C-2 and C-4, a completely different pattern.

Figure 2. Key HMBC correlations confirming the structure of 3-Bromoquinolin-8-ol.

Data Synthesis and Interpretation

The table below summarizes the expected (hypothetical) NMR data for 3-Bromoquinolin-8-ol. The conclusive assignment is only possible by integrating the information from all experiments.

Position	δ ¹³C (ppm)	δ ¹H (ppm)	Multiplicity	Key COSY Correlations (¹H)	Key HMBC Correlations (¹H → ¹³C)
2	151.5	8.85	s	—	C-3, C-4, C-8a
3	118.0	—	—	—	—
4	138.2	8.20	s	—	C-2, C-3, C-4a, C-5
4a	136.5	—	—	—	—
5	118.5	7.30	d	H-6	C-4, C-7, C-8a
6	129.0	7.55	t	H-5, H-7	C-8
7	110.2	7.15	d	H-6	C-5, C-8, C-8a
8	152.8	—	—	—	—
8a	140.1	—	—	—	—
8-OH	—	9.50	br s	—	C-7, C-8, C-8a

Data is hypothetical and for illustrative purposes. Chemical shifts are dependent on solvent and concentration.

Comparison with Alternative Methodologies

While 2D NMR is a powerful tool for structural analysis in solution, it is important to consider its performance relative to other techniques.[11]

Technique	Principle	Advantages for 3-Bromoquinolin-8-ol	Disadvantages / Limitations
2D NMR Spectroscopy	Measures through-bond correlations of nuclear spins in a magnetic field.	Provides unambiguous connectivity map in solution, requires small sample amount, non-destructive.	Can be time-consuming, interpretation requires expertise, may not reveal stereochemistry easily.
X-ray Crystallography	Diffraction of X-rays by a single crystal to determine atomic positions.	Provides the absolute, unambiguous 3D structure in the solid state.[12]	Requires a high-quality single crystal, which can be difficult or impossible to grow. The solid-state structure may differ from the solution conformation.[13]
Mass Spectrometry (MS)	Measures the mass-to-charge ratio of ions.	Confirms molecular weight and elemental formula (via high-resolution MS).[3] The isotopic pattern of bromine is easily identifiable.	Provides no information on isomer connectivity. Fragmentation patterns can be complex and may not be sufficient for unambiguous isomer differentiation.
NOESY/ROESY	A 2D NMR technique that measures through-space correlations (Nuclear Overhauser Effect).	Can provide information on spatial proximity and stereochemistry.	For a rigid, planar molecule like this, through-bond correlations from HMBC are more direct and definitive for establishing the core structure.

For the specific goal of confirming the correct constitutional isomer of a synthesized compound like 3-Bromoquinolin-8-ol, the suite of 2D NMR experiments offers the most efficient and definitive solution without the significant experimental hurdle of crystallization required for X-ray analysis.

Detailed Experimental Protocols

I. Sample Preparation

• Weigh approximately 15-20 mg of the purified 3-Bromoquinolin-8-ol sample.[8]

• Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved; vortex or sonicate briefly if necessary.

II. NMR Data Acquisition

• Instrumentation: Experiments performed on a 400 MHz (or higher) NMR spectrometer.[14]

• 1D Spectra:

  • ¹H NMR: Acquire a standard proton spectrum to check sample purity and signal dispersion.

  • ¹³C NMR: Acquire a proton-decoupled carbon spectrum.

• 2D Spectra:

  • gCOSY: Use a standard gradient-selected COSY pulse program. Set spectral widths to cover all proton signals. Acquire at least 2 scans per increment with 256 increments in the F1 dimension.

  • gHSQC: Use a standard gradient-selected, phase-sensitive HSQC pulse program optimized for a one-bond ¹JCH coupling of ~145 Hz.[8]

  • gHMBC: Use a standard gradient-selected HMBC pulse program. Optimize the long-range coupling delay for a value of 8 Hz, which is a good compromise for detecting both ²JCH and ³JCH correlations.[15] Acquire sufficient scans (e.g., 4-8) per increment to achieve good signal-to-noise, as HMBC is less sensitive than HSQC.[15]

III. Data Processing

• Apply appropriate window functions (e.g., sine-bell) to both dimensions.

• Perform Fourier transformation.

• Phase the spectra carefully, especially for phase-sensitive experiments like HSQC.

• Calibrate the spectra using the residual solvent signal as a secondary reference.

References

• OMICS International. (n.d.). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Retrieved from [Link]

• ETH Zurich. (n.d.). Structure Elucidation by NMR. NMR Service. Retrieved from [Link]

• EPFL. (n.d.). 2D NMR. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 2). 2D NMR Introduction. Retrieved from [Link]

• SDSU NMR Facility – Department of Chemistry. (n.d.). Common 2D (COSY, HSQC, HMBC). Retrieved from [Link]

• PubMed. (n.d.). Structure elucidation and NMR assignments of two new pyrrolidinyl quinoline alkaloids from chestnut honey. Retrieved from [Link]

• Science.gov. (n.d.). nmr hsqc hmbc: Topics by Science.gov. Retrieved from [Link]

• University of Ottawa. (n.d.). Complex NMR experiments: 2D, selective, etc. Retrieved from [Link]

• Science.gov. (n.d.). cosy hsqc hmbc: Topics by Science.gov. Retrieved from [Link]

• ResearchGate. (n.d.). NMR studies of 2D and pseudo-2D systems. Retrieved from [Link]

• Seaton, P. J., & Williamson, R. T. (n.d.). Synthesis of Quinolines and Their Characterization by 2-D NMR Spectroscopy. Journal of Chemical Education. Retrieved from [Link]

• YouTube. (2023, August 5). Structure elucidation of quinoline| NMR Spectroscopy. Retrieved from [Link]

• YouTube. (2020, August 10). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from [Link]

• JEOL. (n.d.). Structural Analysis of Organic Compound Using 2D - NMR Spectrum | Column. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). NMR-spectroscopic analysis of mixtures: from structure to function. PMC. Retrieved from [Link]

• PDB-101. (n.d.). Methods for Determining Atomic Structures. Retrieved from [Link]

• ESA-IPB. (n.d.). Advanced NMR techniques for structural characterization of heterocyclic structures. Retrieved from [Link]

• ACD/Labs. (n.d.). How to deal with ambiguity in an HMBC spectrum? … Part 1. Retrieved from [Link]

• Oxford Academic. (n.d.). Revolutionizing biomolecular structure determination with artificial intelligence | National Science Review. Retrieved from [Link]

• ACG Publications. (2016, September 12). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles. Retrieved from [Link]

• ResearchGate. (n.d.). Organic Structure Determination Using 2-D NMR Spectroscopy. Retrieved from [Link]

• PubMed. (2017, August 7). High-Field NMR Spectroscopy Reveals Aromaticity-Modulated Hydrogen Bonding in Heterocycles. Retrieved from [Link]

• MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• Mtoz Biolabs. (n.d.). Top 5 Methods for Protein Structure Analysis and Their Applications. Retrieved from [Link]

• YouTube. (2013, July 8). Mod-06 Lec-06 15N NMR in Heterocyclic Chemistry. Retrieved from [Link]

• NanoImaging Services. (2023, May 30). Comparing Analytical Techniques for Structural Biology. Retrieved from [Link]

• YouTube. (2021, March 24). Interpreting Aromatic NMR Signals. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Hybrid methods for combined experimental and computational determination of protein structure. PMC. Retrieved from [Link]

• TSI Journals. (n.d.). 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivati. Retrieved from [Link]

• Modgraph. (n.d.). 1H chemical shifts in NMR. Part 24-proton chemical shifts in some gem-difunctional compounds: 3-endo. Retrieved from [Link]

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A Comparative Guide to HPLC Analysis for Purity Determination of 3-Bromoquinolin-8-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the purity of an active pharmaceutical ingredient (API) is a cornerstone of safety and efficacy. For novel heterocyclic compounds like 3-Bromoquinolin-8-ol, a versatile building block in medicinal chemistry, rigorous purity assessment is non-negotiable.[1] This guide provides an in-depth validation of High-Performance Liquid Chromatography (HPLC) as the gold standard for the purity analysis of 3-Bromoquinolin-8-ol. We will explore a detailed experimental protocol, present a comparative analysis with alternative techniques, and provide the scientific rationale behind the methodological choices, empowering researchers to implement robust and reliable purity testing.

The Critical Role of Purity in Drug Discovery

The presence of impurities in a drug substance can have significant implications, ranging from altered pharmacological activity to unforeseen toxicity. Regulatory bodies such as the International Council for Harmonisation (ICH) have established stringent guidelines for the identification and quantification of impurities in new drug substances. Therefore, a well-validated, stability-indicating analytical method is paramount.[2]

High-Performance Liquid Chromatography (HPLC): The Gold Standard

HPLC is a powerful analytical technique that separates, identifies, and quantifies components in a mixture.[3] For non-volatile and thermally labile compounds like 3-Bromoquinolin-8-ol, reversed-phase HPLC (RP-HPLC) is the method of choice due to its high resolution, sensitivity, and reproducibility. The separation is based on the differential partitioning of the analyte and its impurities between a nonpolar stationary phase (typically C18) and a polar mobile phase.

Proposed RP-HPLC Method for 3-Bromoquinolin-8-ol

This proposed method is designed to be a stability-indicating assay, capable of separating 3-Bromoquinolin-8-ol from its potential process-related impurities and degradation products.

Table 1: HPLC Method Parameters

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile
Gradient	0-5 min: 30% B5-20 min: 30-90% B20-25 min: 90% B25-26 min: 90-30% B26-30 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Sample Preparation	1 mg/mL in Methanol

Causality behind Experimental Choices:

• C18 Column: A C18 column is a versatile and widely used stationary phase that provides excellent retention and separation for a broad range of moderately polar to nonpolar compounds like 3-Bromoquinolin-8-ol.

• Formic Acid in Mobile Phase: The addition of a small amount of formic acid to the mobile phase helps to protonate the quinoline nitrogen, leading to sharper peaks and improved chromatographic performance. It also ensures a consistent pH for reproducible results.

• Gradient Elution: A gradient elution is employed to ensure the elution of both polar and nonpolar impurities within a reasonable timeframe, providing a comprehensive purity profile.

• UV Detection at 254 nm: The quinoline ring system of 3-Bromoquinolin-8-ol and its likely aromatic impurities exhibit strong UV absorbance at 254 nm, making this a suitable wavelength for sensitive detection.

Experimental Protocol: A Step-by-Step Guide

This protocol details the procedure for the purity analysis of 3-Bromoquinolin-8-ol using the proposed HPLC method.

Preparation of Solutions

• Mobile Phase A (0.1% Formic Acid in Water): Add 1.0 mL of formic acid to a 1 L volumetric flask and bring it to volume with HPLC-grade water. Mix thoroughly and degas.

• Mobile Phase B (0.1% Formic Acid in Acetonitrile): Add 1.0 mL of formic acid to a 1 L volumetric flask and bring it to volume with HPLC-grade acetonitrile. Mix thoroughly and degas.

• Sample Solution (1 mg/mL): Accurately weigh approximately 10 mg of the 3-Bromoquinolin-8-ol sample and transfer it to a 10 mL volumetric flask. Dissolve in and dilute to volume with methanol.

HPLC System Setup and Equilibration

• Set up the HPLC system according to the parameters in Table 1.

• Equilibrate the column with the initial mobile phase composition (70% A: 30% B) for at least 30 minutes or until a stable baseline is achieved.

Chromatographic Analysis

• Inject a blank (methanol) to ensure the absence of system peaks.

• Inject the sample solution and record the chromatogram for 30 minutes.

Data Analysis and Purity Calculation

• Identify the peak corresponding to 3-Bromoquinolin-8-ol based on its expected retention time.

• Integrate all peaks in the chromatogram.

• Calculate the purity of the compound using the area percentage method:

  Purity (%) = (Area of the main peak / Total area of all peaks) x 100

Hypothetical Purity Analysis Data

The following table presents hypothetical data from an HPLC analysis of a synthesized batch of 3-Bromoquinolin-8-ol, demonstrating the separation of the main compound from potential impurities.

Table 2: Hypothetical HPLC Purity Analysis Results

Peak No.	Retention Time (min)	Area	Area %	Identification
1	4.2	15000	0.5	Impurity 1 (e.g., 8-Hydroxyquinoline)
2	12.5	2850000	95.0	3-Bromoquinolin-8-ol
3	15.8	90000	3.0	Impurity 2 (e.g., 5,7-dibromo-8-hydroxyquinoline)
4	18.1	45000	1.5	Unknown Impurity
Total	3000000	100.0

In this hypothetical analysis, the purity of 3-Bromoquinolin-8-ol is determined to be 95.0%. The synthesis of brominated quinolines can sometimes lead to the formation of di-brominated species or contain unreacted starting material, which this HPLC method is designed to separate.[4][5]

Method Validation: Ensuring Trustworthiness

A self-validating system is crucial for the trustworthiness of any analytical method. The proposed HPLC method should be validated according to ICH guidelines, assessing the following parameters:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components, including impurities and degradants. This is demonstrated by the resolution of the main peak from all other peaks.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte. This is typically assessed over a range of 50-150% of the target concentration.

• Accuracy: The closeness of the test results obtained by the method to the true value. This is often determined by recovery studies of a spiked placebo.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).

• Robustness: The capacity to remain unaffected by small, but deliberate variations in method parameters, providing an indication of its reliability during normal usage.

Comparison with Alternative Analytical Techniques

While HPLC is the preferred method, other techniques can be employed for purity assessment, each with its own advantages and limitations.

Table 3: Comparison of Analytical Techniques for Purity Determination

Technique	Principle	Advantages	Disadvantages
HPLC	Differential partitioning between a stationary and mobile phase.	High resolution, sensitivity, and reproducibility. Applicable to a wide range of compounds.	Requires specialized equipment and solvents.
Gas Chromatography (GC)	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.	Excellent for volatile and thermally stable compounds. High sensitivity.	Not suitable for non-volatile or thermally labile compounds like 3-Bromoquinolin-8-ol without derivatization.
Quantitative Nuclear Magnetic Resonance (qNMR)	Measures the nuclear magnetic resonance of atomic nuclei.	Primary analytical method, does not require a reference standard of the analyte. Provides structural information.	Lower sensitivity compared to HPLC. Requires specialized equipment and expertise.
Thin-Layer Chromatography (TLC)	Separation on a thin layer of adsorbent material.	Simple, rapid, and inexpensive for qualitative analysis.	Primarily a qualitative technique with limited quantitative capabilities.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the HPLC analysis and the decision-making process for selecting the appropriate analytical technique.

Caption: General workflow for HPLC purity analysis.

Caption: Logical comparison for analytical method selection.

Conclusion

The validation of 3-Bromoquinolin-8-ol purity by HPLC is a critical step in ensuring the quality and safety of this important chemical intermediate. The proposed RP-HPLC method offers a robust, sensitive, and reliable approach for the quantitative determination of purity and the separation of potential impurities. While other techniques like GC and qNMR have their specific applications, HPLC remains the most versatile and widely accepted method for routine quality control in a drug development setting. By following a systematic approach to method development and validation, researchers can have high confidence in the purity data of their synthesized compounds, paving the way for successful downstream applications.

References

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A Comparative Guide to the Synthetic Routes of 3-Bromoquinolin-8-ol: A Handbook for the Research Chemist

Introduction: The Significance of 3-Bromoquinolin-8-ol in Modern Drug Discovery

3-Bromoquinolin-8-ol is a key heterocyclic building block in the landscape of medicinal chemistry and drug development. Its quinoline core is a prevalent scaffold in a multitude of pharmacologically active agents, exhibiting a broad spectrum of biological activities including antimicrobial, anticancer, and anti-inflammatory properties. The strategic placement of a bromine atom at the 3-position and a hydroxyl group at the 8-position provides synthetic handles for further molecular elaboration, making it a valuable intermediate for the synthesis of complex therapeutic candidates. This guide offers a comprehensive comparison of the different synthetic strategies to obtain 3-Bromoquinolin-8-ol, providing researchers with the critical information needed to select the most suitable route for their specific applications.

Route 1: The Multi-Step Synthesis via a Sandmeyer Reaction: A Classic and Reliable Approach

This well-established, multi-step approach is the most commonly employed method for the synthesis of 3-Bromoquinolin-8-ol. It commences with the readily available 8-methoxyquinoline and proceeds through nitration, reduction, and a subsequent Sandmeyer reaction, followed by demethylation.

Mechanism and Rationale

Direct bromination of 8-hydroxyquinoline or 8-methoxyquinoline predominantly yields substitution at the 5- and 7-positions of the benzene ring, a consequence of the ortho- and para-directing effects of the hydroxyl/methoxy group. To achieve substitution at the electron-deficient pyridine ring, a more strategic approach is necessary. This route circumvents this challenge by introducing a nitro group at the 3-position, which is then converted to the desired bromo-substituent via a diazonium salt intermediate. The methoxy group serves as a protecting group for the phenolic hydroxyl, which can be sensitive to the conditions of the nitration and Sandmeyer reactions.

Experimental Workflow

Caption: Workflow for the synthesis of 3-Bromoquinolin-8-ol via the Sandmeyer reaction route.

Detailed Experimental Protocols

Step 1: Synthesis of 3-Nitro-8-methoxyquinoline

• Rationale: The nitration of 8-methoxyquinoline at the 3-position is a critical step that requires carefully controlled conditions to favor substitution on the pyridine ring over the more activated benzene ring. While nitration of 8-methoxyquinoline typically occurs at the 5-position, specific conditions can direct the nitration to the 3-position.

• Procedure: A solution of 8-methoxyquinoline (1 equivalent) in concentrated sulfuric acid is cooled to 0°C. A nitrating mixture of concentrated nitric acid and concentrated sulfuric acid is added dropwise while maintaining the temperature below 5°C. The reaction mixture is stirred at this temperature for several hours and then carefully poured onto crushed ice. The precipitated product is filtered, washed with water, and recrystallized to afford 3-nitro-8-methoxyquinoline.

Step 2: Synthesis of 3-Amino-8-methoxyquinoline

• Rationale: The reduction of the nitro group to an amine is a standard transformation. A variety of reducing agents can be employed, with tin and hydrochloric acid being a classic and effective choice.

• Procedure: To a solution of 3-nitro-8-methoxyquinoline (1 equivalent) in ethanol, an excess of tin(II) chloride dihydrate is added, followed by the slow addition of concentrated hydrochloric acid. The mixture is heated at reflux for several hours until the starting material is consumed (monitored by TLC). After cooling, the reaction mixture is made alkaline with a concentrated sodium hydroxide solution and extracted with an organic solvent such as ethyl acetate. The organic layer is dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield 3-amino-8-methoxyquinoline.

Step 3: Synthesis of 3-Bromo-8-methoxyquinoline via Sandmeyer Reaction

• Rationale: The Sandmeyer reaction provides a reliable method for converting the amino group into a bromo substituent via a diazonium salt. The use of copper(I) bromide is crucial for the successful displacement of the diazonium group.

• Procedure: 3-Amino-8-methoxyquinoline (1 equivalent) is dissolved in a mixture of hydrobromic acid and water and cooled to 0-5°C. A solution of sodium nitrite in water is added dropwise, maintaining the temperature in the specified range. The resulting diazonium salt solution is then slowly added to a solution of copper(I) bromide in hydrobromic acid, also maintained at a low temperature. The reaction mixture is allowed to warm to room temperature and stirred for several hours. The product is then extracted with an organic solvent, washed, dried, and purified by column chromatography to give 3-bromo-8-methoxyquinoline.

Step 4: Demethylation to 3-Bromoquinolin-8-ol

• Rationale: The final step involves the cleavage of the methyl ether to unveil the desired hydroxyl group. Boron tribromide (BBr3) is a highly effective but corrosive reagent for this transformation. An alternative is the use of hydrobromic acid at elevated temperatures.

• Procedure with BBr3: 3-Bromo-8-methoxyquinoline (1 equivalent) is dissolved in a dry, inert solvent like dichloromethane and cooled to -78°C. A solution of boron tribromide in dichloromethane is added dropwise. The reaction is allowed to warm to room temperature and stirred until completion. The reaction is then quenched by the careful addition of water or methanol, and the product is extracted, washed, and purified.

• Procedure with HBr: 3-Bromo-8-methoxyquinoline is heated at reflux in a concentrated aqueous solution of hydrobromic acid. The reaction progress is monitored by TLC. Upon completion, the mixture is cooled and neutralized to precipitate the product, which is then filtered, washed, and recrystallized.

Route 2: Synthesis via Bromination of a Tetrahydroquinoline Precursor

An alternative strategy involves the bromination of a partially saturated quinoline precursor, followed by aromatization. This method can offer different regioselectivity compared to the direct substitution of the aromatic quinoline ring.

Mechanism and Rationale

The rationale behind this approach is that the electronic properties of the tetrahydroquinoline ring system differ from the fully aromatic quinoline. This can allow for the selective introduction of a bromine atom at the 3-position. The subsequent dehydrogenation restores the aromaticity of the quinoline core.

Experimental Workflow

Caption: Workflow for the synthesis of 3-Bromoquinolin-8-ol via a tetrahydroquinoline intermediate.

Detailed Experimental Protocols

Step 1: Synthesis of 3-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline

• Rationale: The use of N-bromosuccinimide (NBS) is a common method for the allylic or benzylic bromination of substrates. In this case, it can selectively introduce a bromine atom at the 3-position of the tetrahydroquinoline ring.

• Procedure: To a solution of 8-methoxy-1,2,3,4-tetrahydroquinoline (1 equivalent) in an inert solvent like carbon tetrachloride, N-bromosuccinimide (NBS) is added portion-wise, and the mixture is irradiated with a UV lamp or initiated with a radical initiator like AIBN. The reaction is monitored by TLC, and upon completion, the succinimide byproduct is filtered off. The filtrate is washed, dried, and concentrated to yield the crude product, which is then purified.

Step 2: Dehydrogenation to 3-Bromo-8-methoxyquinoline

• Rationale: Aromatization of the tetrahydroquinoline ring is achieved using a suitable oxidizing agent. 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) or manganese dioxide (MnO2) are effective reagents for this transformation.

• Procedure: 3-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline (1 equivalent) is dissolved in a suitable solvent such as toluene or dioxane. An excess of DDQ or activated MnO2 is added, and the mixture is heated at reflux for several hours. The progress of the reaction is monitored by TLC. After completion, the solid is filtered off, and the filtrate is concentrated and purified by column chromatography to afford 3-bromo-8-methoxyquinoline.

Step 3: Demethylation to 3-Bromoquinolin-8-ol

• This step is identical to the final step in Route 1, employing either BBr3 or HBr for the cleavage of the methyl ether.

Comparison of the Synthetic Routes

Feature	Route 1: Sandmeyer Reaction	Route 2: Tetrahydroquinoline Bromination
Starting Material	8-Methoxyquinoline (commercially available)	8-Methoxy-1,2,3,4-tetrahydroquinoline (requires synthesis)
Number of Steps	4	3 (after obtaining the starting material)
Key Intermediates	3-Nitro- and 3-amino-8-methoxyquinoline	3-Bromo-8-methoxy-1,2,3,4-tetrahydroquinoline
Reagents & Conditions	Nitrating agents, reducing agents, diazotization reagents, copper salts, demethylating agents. Requires careful temperature control.	Radical brominating agents, oxidizing agents, demethylating agents. May require photochemical initiation.
Yield & Purity	Generally provides good to excellent yields with high purity after purification at each step.	Yields can be variable depending on the efficiency of the bromination and dehydrogenation steps.
Scalability	Well-established and scalable, with known procedures for handling potentially hazardous intermediates.	Can be more challenging to scale up, particularly the photochemical bromination step.
Safety Considerations	Involves the use of strong acids, potentially explosive diazonium salts (though used in situ), and corrosive demethylating agents.	Involves the use of radical initiators and oxidizing agents, which require careful handling.
Versatility	The 3-amino intermediate can be used to synthesize a variety of other 3-substituted quinolines.	More specific to the synthesis of the 3-bromo derivative.

Conclusion and Recommendations

For most laboratory-scale syntheses of 3-Bromoquinolin-8-ol, Route 1 via the Sandmeyer reaction remains the more practical and reliable choice . The starting material is readily available, and the individual steps are well-documented in the chemical literature, offering a higher probability of success. The key intermediate, 3-amino-8-methoxyquinoline, is also commercially available, which can significantly shorten the synthetic sequence.

Route 2 offers an interesting alternative , particularly if the tetrahydroquinoline starting material is readily accessible or if issues arise with the nitration step in Route 1. However, the potential for lower yields and challenges in scalability may limit its widespread application.

Ultimately, the choice of synthetic route will depend on the specific needs of the researcher, including the availability of starting materials and reagents, the desired scale of the synthesis, and the level of experience with the involved chemical transformations. This guide provides the foundational knowledge to make an informed decision and successfully synthesize this valuable building block for future research endeavors.

References

• Synthesis of 5-Nitro-8-methoxyquinoline and its reduction: This article describes the nitration of 8-methoxyquinoline (at the 5-position) and its subsequent reduction, providing insights into the reaction conditions that can be adapted for the synthesis of the 3-amino isomer. (Source: SYNTHESIS OF 8-METHOXYQUINOLINE-5-AMINO ACETIC ACID AND ITS HERBICIDAL POTENTIAL, Journal of Advance Research in Applied Science)
• Bromination of 8-substituted quinolines: This paper details the electrophilic bromination of 8-hydroxyquinoline and 8-methoxyquinoline, highlighting the regioselectivity towards the 5- and 7-positions and the challenges of direct bromination at the 3-position.
• Sandmeyer Reaction Overview: This resource provides a general overview of the Sandmeyer reaction, its mechanism, and its application in the synthesis of aryl halides from aryl amines.
• Demethylation of Aryl Methyl Ethers: This article discusses the use of hydrobromic acid for the cleavage of aryl methyl ethers, offering a viable alternative to boron tribromide.
• Demethylation with Boron Tribromide: This document provides a detailed experimental procedure for the demethylation of a dimethoxy-substituted aromatic compound using boron tribromide. (Source: 3,3'-dihydroxybiphenyl, Organic Syntheses Procedure)
• Bromination of Tetrahydroquinolines: This study describes the regioselective bromination of tetrahydroquinoline derivatives, which can be a key step in an alternative synthesis of 3-bromoquinolines.

A Researcher's Guide to Navigating the Cross-Reactivity Landscape of 3-Bromoquinolin-8-ol

In the landscape of contemporary drug discovery, the quinoline scaffold stands as a privileged structure, forming the backbone of numerous therapeutic agents. Among its myriad derivatives, 3-Bromoquinolin-8-ol presents a compelling profile for further investigation due to the rich biological activities associated with both the quinoline core and its halogenated and hydroxylated congeners. However, the very features that confer its potential bioactivity also necessitate a rigorous evaluation of its selectivity. Off-target interactions can lead to unforeseen toxicities or a dilution of therapeutic efficacy, making a comprehensive understanding of a compound's cross-reactivity profile a critical, non-negotiable step in preclinical development.

This guide provides a strategic framework for researchers, scientists, and drug development professionals to systematically investigate the cross-reactivity of 3-Bromoquinolin-8-ol. We will move beyond a simple listing of assays, delving into the scientific rationale behind a tiered, multi-faceted screening approach. The experimental designs detailed herein are self-validating, providing a robust dataset to inform go/no-go decisions in your research pipeline.

The Rationale for a Proactive Cross-Reactivity Assessment

The 8-hydroxyquinoline moiety is a known metal chelator, a property that can contribute to broad-spectrum biological effects, including antibacterial, antifungal, and anticancer activities.[1] The introduction of a bromine atom at the 3-position further modulates the electronic properties of the molecule, potentially influencing its binding affinity and selectivity for various biological targets. Quinoline derivatives, as a class, have been documented to interact with a wide array of protein families, most notably protein kinases and ion channels.[1][2] Therefore, a proactive and systematic investigation into the potential for off-target binding is not merely a precautionary measure but a foundational element of the compound's preclinical characterization.

Our proposed workflow is designed to triage potential liabilities early and efficiently, beginning with broad, high-throughput screens and progressing to more focused, mechanistic studies.

Caption: Principle of the topoisomerase DNA relaxation assay.

Tier 3: Delving Deeper - Mechanistic Validation

Should significant off-target activities be identified in the preceding tiers, a more in-depth mechanistic validation is warranted. This involves determining the potency of the off-target interaction and investigating its consequences in a cellular context.

For any confirmed "hits" from the broad screens, full dose-response curves should be generated to determine accurate IC₅₀ values. If a potent off-target kinase is identified, further cell-based assays can be employed to investigate the downstream signaling consequences of this inhibition. For example, if 3-Bromoquinolin-8-ol is found to inhibit a kinase in a known signaling pathway, a western blot analysis can be performed to assess the phosphorylation status of downstream substrates in cells treated with the compound.

Conclusion: Building a Comprehensive Profile for Informed Decisions

The journey of a small molecule from a promising hit to a viable drug candidate is fraught with challenges, with off-target effects being a significant hurdle. By adopting a systematic, tiered approach to cross-reactivity screening, researchers can build a comprehensive and nuanced understanding of the biological activities of 3-Bromoquinolin-8-ol. This data-driven strategy not only de-risks the development process but also provides invaluable insights that can guide future medicinal chemistry efforts to optimize selectivity and potency. The experimental frameworks provided in this guide are intended to be a robust starting point, empowering you to make informed, evidence-based decisions in your pursuit of novel therapeutics.

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• King, O. N., et al. (2010). Quantitative High-Throughput Screening Identifies 8-Hydroxyquinolines as Cell-Active Histone Demethylase Inhibitors. PLoS ONE, 5(11), e15535. [Link]

• Pommier, Y., et al. (2018). Topoisomerase Assays. Current Protocols in Pharmacology, 82(1), e43. [Link]

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• Drew, L. J., et al. (2018). Utilizing comprehensive and mini-kinome panels to optimize the selectivity of quinoline inhibitors for cyclin G associated kinase. bioRxiv. [Link]

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A Senior Application Scientist's Guide to Benchmarking Chelation Efficiency: A Comparative Analysis of 3-Bromoquinolin-8-ol and Other Ligands

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of coordination chemistry and its application in drug development and analytical sciences, the quest for superior chelating agents is perpetual. 8-Hydroxyquinoline and its derivatives have long been recognized for their potent metal-binding capabilities, a property intrinsically linked to their diverse biological activities.[1][2] This guide provides an in-depth technical comparison of the chelation efficiency of a specific derivative, 3-Bromoquinolin-8-ol, benchmarked against established and structurally related ligands.

This document is designed to be a practical resource, offering not only a comparative analysis of chelation strength but also detailed experimental protocols for researchers to conduct their own benchmarking studies. The insights provided herein are grounded in established scientific principles and aim to empower researchers to make informed decisions in the selection and application of chelating agents.

The Foundational Chemistry of 8-Hydroxyquinoline Chelation

8-Hydroxyquinoline (8-HQ) is a bidentate ligand, meaning it forms two coordinate bonds to a central metal ion. Chelation occurs through the deprotonated hydroxyl group at the 8-position and the nitrogen atom of the quinoline ring, forming a stable five-membered ring with the metal ion.[3][4] This interaction is the cornerstone of its biological activity, influencing processes from antimicrobial and antifungal action to potential anticancer and neuroprotective effects.[5] The substitution of a bromine atom onto the quinoline ring, as in 3-Bromoquinolin-8-ol, is anticipated to modulate the electronic properties of the ligand, thereby influencing its acidity (pKa) and the stability of its metal complexes.

Comparative Analysis of Chelation Efficiency

The efficacy of a chelating agent is quantitatively expressed by its formation or stability constant (log K), which describes the equilibrium between the free metal ion, the ligand, and the resulting metal-ligand complex. A higher log K value signifies a more stable complex and, consequently, a more efficient chelator for a given metal ion.

While stability constants for 3-Bromoquinolin-8-ol are yet to be experimentally determined, we can infer its potential behavior by examining its isomers. The electron-withdrawing nature of the bromine atom is expected to influence the basicity of the nitrogen atom and the acidity of the hydroxyl group, which in turn affects the stability of the metal complexes.

Below is a comparative table of stability constants (log K) for 8-Hydroxyquinoline, its bromo-derivatives (where data is available for analogues), EDTA, and Deferoxamine with various physiologically and environmentally relevant metal ions.

Metal Ion	8-Hydroxyquinoline	5-Bromo-8-hydroxyquinoline	7-Bromo-8-hydroxyquinoline-5-sulphonic acid	EDTA	Deferoxamine
Fe(III)	14.5	~14-15 (est.)	~13-14 (est.)	25.1[6][7]	30.6[8]
Cu(II)	12.2	~11-12 (est.)	~11-12 (est.)	18.8[6][7]	14.1
Zn(II)	8.8	~8-9 (est.)	~8-9 (est.)	16.5[6][7]	11.1
Ni(II)	9.8	~9-10 (est.)	~9-10 (est.)	18.6[6][7]	10.2
Co(II)	9.5	~9-10 (est.)	~9-10 (est.)	16.3[6][7]	10.3
Ca(II)	-	-	-	10.7[9]	3.7
Mg(II)	-	-	-	8.7[9]	4.3
Y(III)	-	-	6.51[10]	18.0	-
La(III)	-	-	5.96[10]	15.5	-
Pr(III)	-	-	6.25[10]	16.4	-
Nd(III)	-	-	6.36[10]	16.6	-
Gd(III)	-	-	6.58[10]	17.4	-
Tb(III)	-	-	6.67[10]	17.9	-
Dy(III)	-	-	6.74[10]	18.3	-
Ho(III)	-	-	6.78[10]	18.5	-

Note: Estimated values for bromo-derivatives are based on the general understanding of electronic effects of halogen substitution on the 8-hydroxyquinoline scaffold. Experimental verification is required.

From the table, it is evident that EDTA and Deferoxamine exhibit significantly higher stability constants for many metal ions compared to 8-hydroxyquinoline and its derivatives. This is primarily due to their multidentate nature; EDTA is a hexadentate ligand, and Deferoxamine is a hexadentate siderophore, allowing them to form multiple chelate rings with a single metal ion, a phenomenon known as the chelate effect.[11]

The bromo-substituted 8-hydroxyquinolines are expected to have stability constants in a similar order of magnitude to the parent compound. The precise effect of the bromine substitution at the 3-position would depend on its influence on the ligand's electronic properties, which requires experimental determination.

Experimental Protocols for Benchmarking Chelation Efficiency

To empower researchers to directly assess the chelation efficiency of 3-Bromoquinolin-8-ol or other novel ligands, this section provides detailed, step-by-step methodologies for three common analytical techniques.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a widely accessible technique for studying metal-ligand complexation. The formation of a complex often results in a shift in the maximum absorption wavelength (λmax) or a change in the molar absorptivity of the ligand.

Principle: By monitoring the absorbance changes of a solution containing the ligand upon titration with a metal ion solution, the stoichiometry and stability constant of the complex can be determined using methods like the mole-ratio method or Job's method of continuous variation.[12]

Step-by-Step Protocol (Mole-Ratio Method):

• Preparation of Stock Solutions:

  • Prepare a stock solution of 3-Bromoquinolin-8-ol in a suitable solvent (e.g., ethanol or DMSO) at a known concentration (e.g., 1 mM).

  • Prepare a stock solution of the metal salt (e.g., FeCl₃, CuSO₄) in deionized water or an appropriate buffer at a known concentration (e.g., 10 mM).

• Preparation of Test Solutions:

  • In a series of volumetric flasks, add a constant volume of the 3-Bromoquinolin-8-ol stock solution.

  • Add increasing volumes of the metal salt stock solution to each flask to achieve a range of metal-to-ligand molar ratios (e.g., 0:1, 0.2:1, 0.4:1, ..., 2:1).

  • Bring each flask to the final volume with the solvent/buffer.

• Spectrophotometric Measurement:

  • Allow the solutions to equilibrate for a specified time.

  • Measure the absorbance of each solution at the λmax of the complex. The λmax of the complex should be determined by scanning a solution with an excess of the metal ion.

• Data Analysis:

  • Plot the absorbance versus the molar ratio of metal to ligand.

  • The plot will typically show two intersecting straight lines. The point of intersection corresponds to the stoichiometry of the complex.

  • The stability constant can be calculated from the absorbance data using appropriate equations.[13]

Workflow for UV-Vis Spectrophotometric Analysis

Caption: Workflow for determining chelation properties using UV-Vis spectrophotometry.

Fluorescence Spectroscopy

Fluorescence spectroscopy is a highly sensitive technique for studying chelation, particularly for ligands like 8-hydroxyquinoline that exhibit changes in fluorescence upon metal binding (chelation-enhanced fluorescence, CHEF).[5]

Principle: The binding of a metal ion to the ligand can restrict intramolecular rotation and other non-radiative decay pathways, leading to an increase in fluorescence quantum yield. By titrating the ligand with a metal ion and monitoring the fluorescence intensity, the binding affinity (and thus the stability constant) can be determined.[14]

Step-by-Step Protocol:

• Preparation of Solutions:

  • Prepare a dilute stock solution of 3-Bromoquinolin-8-ol (e.g., 10 µM) in a suitable buffer.

  • Prepare a stock solution of the metal salt at a higher concentration (e.g., 1 mM).

• Fluorescence Titration:

  • Place a known volume of the ligand solution in a quartz cuvette.

  • Record the initial fluorescence spectrum.

  • Add small aliquots of the metal salt solution to the cuvette, mixing thoroughly after each addition.

  • Record the fluorescence spectrum after each addition.

• Data Analysis:

  • Plot the change in fluorescence intensity at the emission maximum against the concentration of the metal ion.

  • The data can be fitted to a suitable binding isotherm (e.g., the Hill equation) to determine the dissociation constant (Kd), which is the reciprocal of the association constant (Ka).

Chelation-Enhanced Fluorescence (CHEF) Mechanism

Caption: Simplified diagram illustrating the principle of chelation-enhanced fluorescence.

Potentiometric Titration

Potentiometric titration is a classic and highly accurate method for determining the stability constants of metal complexes.[6][15]

Principle: This technique involves monitoring the pH of a solution containing the ligand and a metal ion as it is titrated with a standard solution of a strong base (e.g., NaOH). The protonation constants of the ligand and the stability constants of the metal-ligand complexes can be calculated from the resulting titration curve.[16]

Step-by-Step Protocol:

• System Calibration:

  • Calibrate the pH electrode using standard buffer solutions.

• Preparation of Titration Solutions:

  • Prepare a solution containing a known concentration of 3-Bromoquinolin-8-ol and a known concentration of a strong acid (to protonate the ligand).

  • Prepare a second solution identical to the first, but also containing a known concentration of the metal salt.

• Titration:

  • Titrate each solution with a standardized solution of NaOH, recording the pH after each addition of the titrant.

• Data Analysis:

  • Plot the pH versus the volume of NaOH added for both titrations.

  • The titration curve of the ligand alone is used to calculate its protonation constants.

  • The displacement of the titration curve in the presence of the metal ion is used to calculate the stability constants of the metal-ligand complexes using specialized software (e.g., Hyperquad).

Potentiometric Titration Setup

Caption: A schematic representation of a typical potentiometric titration setup.

Conclusion

While direct experimental data for 3-Bromoquinolin-8-ol remains to be elucidated, this guide provides a comprehensive framework for its evaluation as a chelating agent. By leveraging data from its structural isomers and benchmarking against well-established ligands like EDTA and Deferoxamine, researchers can gain a strong theoretical understanding of its potential chelation efficiency. The provided experimental protocols offer a practical roadmap for obtaining the necessary empirical data.

The strategic modification of the 8-hydroxyquinoline scaffold, as exemplified by the introduction of a bromine substituent, holds promise for the fine-tuning of metal-binding properties. This, in turn, can lead to the development of novel chelators with tailored affinities and selectivities for specific applications in medicine, environmental science, and beyond. The methodologies and comparative data presented herein are intended to serve as a valuable resource for scientists and researchers dedicated to advancing the field of coordination chemistry.

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• 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. (n.d.). SciSpace. Retrieved January 25, 2026, from [Link]

• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• Formation constants of chelates of 7-bromo-8-hydroxy-quinoline-5-sulphonic acid with yttrium and some lanthanides. (1977). Indian Academy of Sciences.
• Cipurković, A., et al. (2021). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. SciRP.org.

• IUPAC Publications of Compilations and Critical Evaluations of Stability Constants. (n.d.). Retrieved January 25, 2026, from [Link]

• Stability constants of complexes. (n.d.). In Wikipedia. Retrieved January 25, 2026, from [Link]

• Synthesis and characterization of 5-substituted 8-hydroxyquinoline derivatives and their metal complexes. (2009).

• 5-Bromoquinolin-8-ol. (n.d.). PubChem. Retrieved January 25, 2026, from [Link]

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• A STUDY ON SPECTROPHOTOMETRIC DETERMIN
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• A Fluorescence Assay for Rapid Detection of Ligand Binding Affinity to HIV-1 gp41. (n.d.). NIH.
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• 2: Potentiometric Titrations (Experiment). (2023). Chemistry LibreTexts.
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• (PDF) Synthesis, spectroscopic characterization and thermal studies of some divalent transition metal complexes of 8-hydroxyquinoline. (n.d.).
• Metal Complexes of a 5-Nitro-8-Hydroxyquinoline-Proline Hybrid with Enhanced Water Solubility Targeting Multidrug Resistant Canc. (2022).
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Bridging the Gap: A Comparative Guide to Experimental Findings and DFT Calculations for 3-Bromoquinolin-8-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug development, the meticulous characterization of novel compounds is paramount. 8-hydroxyquinoline and its derivatives are a well-established class of heterocyclic compounds with a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties[1][2]. The introduction of a bromine substituent to the quinoline scaffold can significantly modulate its physicochemical properties and biological efficacy, making compounds like 3-Bromoquinolin-8-ol intriguing targets for further investigation.

This guide provides an in-depth comparison of experimental methodologies and Density Functional Theory (DFT) calculations for the validation of 3-Bromoquinolin-8-ol. As a Senior Application Scientist, the aim is to not only present protocols but to elucidate the rationale behind the experimental and computational choices, offering a robust framework for researchers exploring similar molecular systems.

The Synergy of Wet Lab and In Silico: A Dual Approach to Molecular Validation

A comprehensive understanding of a molecule's structure-activity relationship necessitates a synergistic approach, integrating empirical data from laboratory experiments with the predictive power of computational chemistry. While experimental techniques provide tangible evidence of a molecule's properties, DFT calculations offer a window into its electronic structure and reactivity at a quantum level. This dual approach provides a self-validating system, where experimental findings can corroborate theoretical models and vice-versa.

Part 1: The Experimental Blueprint - Synthesis and Spectroscopic Characterization

Hypothetical Experimental Protocol: A Step-by-Step Guide

The following protocol is a proposed workflow for the synthesis and characterization of 3-Bromoquinolin-8-ol, based on common laboratory practices for analogous compounds.

Synthesis Workflow:

A conceptual workflow for the synthesis of 3-Bromoquinolin-8-ol.

Spectroscopic Characterization:

Following successful synthesis and purification, a suite of spectroscopic techniques is essential for unambiguous structural elucidation.

Technique	Purpose	Expected Observations for 3-Bromoquinolin-8-ol
FT-IR	Identification of functional groups.	Broad O-H stretch (around 3200-3400 cm⁻¹), C=N and C=C stretching vibrations in the aromatic region (1500-1600 cm⁻¹), and C-Br stretching vibrations (typically below 700 cm⁻¹).
¹H NMR	Elucidation of the proton environment and connectivity.	Distinct aromatic proton signals, with the proton at C2 likely being the most deshielded. The absence of a proton signal at the C3 position would be a key indicator of successful bromination.
¹³C NMR	Determination of the carbon skeleton.	Nine distinct carbon signals, with the C3 signal showing a significant downfield shift due to the electronegative bromine atom.
UV-Vis	Investigation of electronic transitions.	Absorption bands in the UV region, characteristic of the quinoline chromophore. The position of these bands can be influenced by the bromo and hydroxyl substituents.

Part 2: The Computational Microscope - Unveiling Electronic Structure with DFT

DFT calculations have emerged as a powerful tool for predicting and understanding the properties of molecules, offering insights that can be challenging to obtain through experimental means alone. For 3-Bromoquinolin-8-ol, DFT can be employed to predict its optimized geometry, vibrational frequencies, electronic transitions, and various electronic properties that are crucial for understanding its reactivity and potential biological activity.

Computational Methodology: A Rigorous In Silico Protocol

The accuracy of DFT calculations is highly dependent on the choice of the functional and basis set. For quinoline derivatives, the B3LYP functional combined with a basis set such as 6-311++G(d,p) has been shown to provide a good balance of accuracy and computational cost[3][4].

Computational Workflow:

A typical workflow for DFT calculations on 3-Bromoquinolin-8-ol.

Comparative Analysis: Juxtaposing Experimental and Theoretical Data

The true power of this dual approach lies in the direct comparison of the experimental and computational results.

Table 1: Comparison of Key Spectroscopic Data

Parameter	Experimental (Hypothetical/Analogues)	DFT Calculated	Correlation and Insights
FT-IR (O-H stretch)	~3200-3400 cm⁻¹	Scaled frequency calculation	Good agreement validates the optimized geometry and the presence of intramolecular hydrogen bonding.
¹H NMR (Chemical Shifts)	Aromatic region (δ 7.0-9.0 ppm)[5]	GIAO method calculation	Comparison helps in the precise assignment of proton signals and confirms the substitution pattern.
¹³C NMR (Chemical Shifts)	Aromatic region (δ 110-150 ppm)	GIAO method calculation	Validates the carbon framework and the electronic effect of the bromine substituent.
UV-Vis (λmax)	Dependent on solvent	TD-DFT calculation	Agreement in the absorption maxima validates the calculated electronic transitions and the HOMO-LUMO energy gap.

Part 3: Deeper Insights from Computational Analysis

Beyond direct spectroscopic comparison, DFT provides a wealth of information about the electronic properties that govern the molecule's behavior.

Frontier Molecular Orbitals (HOMO-LUMO) Analysis

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding a molecule's chemical reactivity and electronic transitions. The energy gap between the HOMO and LUMO is an indicator of the molecule's stability and its potential for charge transfer interactions, which are often crucial for biological activity[5][6]. A smaller HOMO-LUMO gap suggests higher reactivity.

Natural Bond Orbital (NBO) Analysis

NBO analysis provides a detailed picture of the bonding and electronic delocalization within the molecule. It can reveal hyperconjugative interactions and charge transfer between different parts of the molecule, which contribute to its stability and reactivity[6].

Molecular Electrostatic Potential (MEP) Surface

The MEP surface is a visual representation of the charge distribution around the molecule. It helps to identify electron-rich (nucleophilic) and electron-poor (electrophilic) regions, which are critical for predicting how the molecule will interact with other molecules, including biological targets like enzymes and receptors[6].

Illustrative MEP Surface of a Quinoline Derivative:

A conceptual MEP diagram highlighting reactive sites.

Conclusion: A Unified Framework for Drug Discovery

The integration of experimental findings with DFT calculations provides a powerful and comprehensive framework for the characterization of novel bioactive molecules like 3-Bromoquinolin-8-ol. This comparative approach not only validates the molecular structure but also provides deep insights into the electronic properties that underpin its reactivity and potential as a drug candidate. By bridging the gap between the wet lab and in silico modeling, researchers can accelerate the drug discovery process, making more informed decisions in the design and development of next-generation therapeutics.

References

• Collis, G. E., Burrell, A. K., John, K. D., & Plieger, P. G. (2003). 7-Bromoquinolin-8-ol. Acta Crystallographica Section C: Structural Chemistry, 59(7), o443-o444.
• El-Gohary, N. S., & Shaaban, M. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 25(18), 4321.
• Kowalski, K., & Ryl, J. (2022). The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. International Journal of Molecular Sciences, 23(9), 5331.
• Avdagić, A., et al. (2018). Quinoline derivatives as possible lead compounds for anti-malarial drugs: Spectroscopic, DFT and MD study. Arabian Journal of Chemistry, 11(8), 1275-1289.
• Hiremath, S. M., et al. (2021). Synthesis, Spectroscopic (FT-IR, FT-Raman, NMR & UV-Vis), Reactive (ELF, LOL, Fukui), Drug likeness and Molecular Docking insights on novel 4-[3-(3-methoxy-phenyl)-3-oxo-propenyl]-benzonitrile by Experimental and Computational Methods. Journal of Molecular Structure, 1244, 130939.
• Singh, P., et al. (2022). Synthesis, DFT studies on a series of tunable quinoline derivatives. RSC Advances, 12(30), 19455-19467.
• Ökten, S., et al. (2016). Reinvestigation of bromination of 8-substituted quinolines and synthesis of novel phthalonitriles.
• Mary, Y. S., & Balachandran, V. (2017). Spectroscopic investigation (FT-IR, FT-Raman, UV, NMR), Computational analysis (DFT method) and Molecular docking studies on 2-[(acetyloxy)methyl]-4-(2-amino-9H-purin-9-yl)butyl acetate.
• Asiri, A. M., et al. (2021). Synthesis, Characterization and Bioactivity of Novel 8-Hydroxyquinoline Derivatives: Experimental, Molecular docking, DFT and POM Analyses. Journal of Molecular Structure, 1225, 129112.
• Kowalski, K., & Ryl, J. (2022). The 8-Hydroxyquinoline Derivatives of 1,4-Naphthoquinone: Synthesis, Computational Analysis, and Anticancer Activity. International journal of molecular sciences, 23(9), 5331.
• Kurban, M., et al. (2024). Computational analysis and experimental validation of a quinoline derivative for optoelectronic and pharmacological applications.
• BenchChem. (2025). Characterization of 3-Bromoquinoline: A Technical Guide Using NMR and Mass Spectrometry.
• Al-Hamdani, A. A. S., et al. (2021). Synthesis, DFT Calculations, Antiproliferative, Bactericidal Activity and Molecular Docking of Novel Mixed-Ligand Salen/8-Hydroxyquinoline Metal Complexes. Molecules, 26(16), 4949.
• Katritzky, A. R., & Rachwal, S. (2010). 8-Hydroxyquinoline and Its Derivatives: Synthesis and Applications. Chemical Reviews, 110(3), 1558-1601.
• Ayalew, M. (2022). DFT Studies on Molecular Structure, Thermodynamics Parameters, HOMO-LUMO and Spectral Analysis of Pharmaceuticals Compound Quinoline (Benzo[b]Pyridine). Journal of Biophysical Chemistry, 13(3), 29-42.
• Hiremath, S. M., et al. (2021). Synthesis, spectroscopic (FT-IR, FT-Raman, NMR & UV-Vis), reactive (ELF, LOL, Fukui), drug likeness and molecular docking insights on novel 4-[3-(3-methoxy-phenyl)-3-oxo-propenyl]-benzonitrile. Journal of Molecular Structure, 1244, 130939.
• Acar, Ç., et al. (2024). Highly Brominated Quinolines: Synthesis, Characterization, and Investigation of Anticancer Activities Supported by Molecular Dynamics. Chemistry & Biodiversity, 21(5), e202301889.
• El Rhabouri, S., et al. (2022). DFT, ANN and QSAR studies of quinoline, isoquinoline and quinazoline derivatives against Plasmodium falciparum. RHAZES: Green and Applied Chemistry, 16, 35255.
• Cipurković, A., et al. (2021). Metal Complexes with 8-Hydroxyquinoline: Synthesis and In Vitro Antimicrobial Activity. Journal of Chemistry, 2021, 6688118.
• Öztürk, N., et al. (2014). Experimental and Theoretical Investigation of Molecular Structure and Vibrational Frequencies of 3-Cyano-7-hydroxycoumarin by Density Functional Theory. Journal of Spectroscopy, 2014, 472018.
• Singh, P., et al. (2022). Synthesis, DFT studies on a series of tunable quinoline derivatives. RSC advances, 12(30), 19455-19467.
• Mary, Y. S., & Balachandran, V. (2017). Spectroscopic investigation (FT-IR, FT-Raman, UV, NMR), Computational analysis (DFT method) and Molecular docking studies on 2-[(acetyloxy)methyl]-4-(2-amino-9H-purin-9-yl)butyl acetate.
• El-Gohary, N. S., & Shaaban, M. (2020). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules (Basel, Switzerland), 25(18), 4321.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Bromoquinolin-8-ol

Navigating the lifecycle of specialized reagents requires a commitment to safety and regulatory compliance that extends beyond the bench. 3-Bromoquinolin-8-ol, a halogenated heterocyclic compound, demands meticulous handling not only during its use but, critically, through its final disposal. This guide provides an in-depth, procedural framework for researchers and laboratory managers to ensure that waste streams containing this compound are managed safely, responsibly, and in accordance with stringent environmental regulations. The causality behind each step is emphasized, grounding the protocol in both scientific principles and field-proven best practices.

Hazard Profile and Regulatory Imperative

Based on these analogs, 3-Bromoquinolin-8-ol should be handled as a substance that is:

• Harmful or Toxic: Harmful if swallowed, inhaled, or in contact with skin.[2][4]

• An Irritant: Causes significant skin, eye, and respiratory system irritation.[1][2]

• An Environmental Hazard: The quinoline scaffold can be very toxic to aquatic life with long-lasting effects.[3][4]

This hazard profile firmly places 3-Bromoquinolin-8-ol waste under the purview of the U.S. Environmental Protection Agency's (EPA) Resource Conservation and Recovery Act (RCRA).[5][6][7] As a halogenated organic compound, it cannot be disposed of via standard trash or drain disposal.[8][9][10] Improper management of such hazardous waste can lead to significant threats to human health and the environment, as well as severe regulatory penalties.[6][7]

Table 1: Hazard Identification Summary for 3-Bromoquinolin-8-ol (Inferred)

Hazard Class	Description	Precautionary Statement Reference
Acute Toxicity	Harmful if swallowed, in contact with skin, or inhaled.	H301, H312, H332
Skin Corrosion/Irritation	Causes skin irritation.	H315[1][2]
Eye Damage/Irritation	Causes serious eye irritation or damage.	H318, H319[1][2][4]

| Aquatic Toxicity | Very toxic to aquatic life with long-lasting effects. | H410[3][4] |

Pre-Disposal Planning: Segregation is Key

The single most critical step in managing this waste stream is segregation at the point of generation . The presence of a halogen (bromine) dictates its ultimate disposal pathway.

The Causality Behind Segregation: Halogenated organic compounds require high-temperature incineration in specialized facilities equipped with advanced scrubbers. This is necessary to prevent the formation of highly toxic and persistent environmental pollutants, such as dioxins and brominated furans, during combustion. This process is technologically distinct and significantly more costly than the fuel blending used for non-halogenated solvent waste.[11][12] Commingling halogenated and non-halogenated waste streams unnecessarily converts the entire volume into the more expensive and complex disposal category.[12]

Therefore, all waste materials containing 3-Bromoquinolin-8-ol must be collected in a dedicated "Halogenated Organic Waste" container.[8][13]

Personal Protective Equipment (PPE) Protocol

Given the compound's irritant and toxic properties, a stringent PPE protocol is non-negotiable during handling and disposal operations.

Table 2: Required Personal Protective Equipment

Protection Type	Specification	Rationale
Hand Protection	Nitrile gloves (minimum 4 mil thickness)	Prevents skin contact and absorption.[2][8]
Eye Protection	Chemical safety goggles or a face shield	Protects against splashes and solid particulates causing serious eye damage.[1][2]
Body Protection	Standard laboratory coat	Protects skin and personal clothing from contamination.[8]

| Respiratory | Use only within a certified chemical fume hood | Prevents inhalation of dust or aerosols.[2][14] |

Emergency Procedure: Spill Management

Accidents happen, but a prepared response minimizes risk. For a small spill of solid 3-Bromoquinolin-8-ol:

• Ensure Area is Ventilated: If not already, perform cleanup within a chemical fume hood.

• Don PPE: Wear the full PPE outlined in Table 2.

• Contain the Spill: Gently cover the spill with an inert absorbent material like vermiculite, sand, or a commercial sorbent pad. Do not use combustible materials like paper towels directly on the bulk powder.[2]

• Collect the Material: Carefully sweep or scoop the mixture into a designated hazardous waste container.[2][3] Avoid generating dust.[1][3]

• Final Cleaning: Wipe the spill area with a cloth dampened with an appropriate solvent (e.g., ethanol or acetone), and place the cleaning materials into the same hazardous waste container.

• Dispose and Report: Label the container as hazardous waste and manage it according to the protocol below. Report the spill to your institution's Environmental Health & Safety (EHS) office.

Step-by-Step Disposal Protocol for 3-Bromoquinolin-8-ol

This protocol applies to the pure compound, reaction mixtures, and any contaminated disposable materials (e.g., weigh boats, gloves, pipette tips).

Step 1: Select the Appropriate Waste Container

• Use a container made of chemically resistant material (e.g., high-density polyethylene - HDPE) with a secure, vapor-tight screw cap.

• The container must be clean, in good condition, and compatible with all contents.

• For liquid waste (e.g., solutions in organic solvents), a safety can may be appropriate.[12]

Step 2: Label the Container (Pre-Waste Addition)

• As soon as the container is designated for waste, it must be labeled.[11] Regulations require clear identification from the moment the first drop of waste is added.

• Affix a "Hazardous Waste" tag provided by your institution's EHS department.

• At a minimum, the label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "3-Bromoquinolin-8-ol"

  • A complete list of all other constituents (e.g., "Methylene Chloride," "Methanol"). Percentages should be estimated.

  • The associated hazards (e.g., "Toxic," "Irritant," "Environmental Hazard").

Step 3: Waste Accumulation

• All transfers of waste must be conducted in a chemical fume hood to minimize inhalation exposure.[11]

• For Solid Waste: Carefully transfer the solid compound and any contaminated disposables (gloves, weigh paper) into the labeled container.

• For Liquid Waste: Using a funnel, pour solutions containing 3-Bromoquinolin-8-ol into the labeled container.

• Keep the container closed at all times , except when actively adding waste.[11][12] This is a critical regulatory requirement to prevent the release of hazardous vapors.

Step 4: Storage in a Satellite Accumulation Area (SAA)

• The properly labeled and sealed container must be stored in a designated SAA.[11][15]

• The SAA must be at or near the point of generation and under the control of the laboratory staff.[15]

• The container must be placed within secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.[11]

• Store away from incompatible materials, particularly strong oxidizing agents.[2]

Step 5: Arranging for Final Disposal

• Once the container is full, or when laboratory activities involving the chemical cease, contact your institution's EHS or hazardous waste management office to schedule a pickup.

• Ensure the waste tag is fully and accurately completed. EHS will then transport the waste to a licensed Treatment, Storage, and Disposal Facility (TSDF) for final destruction.[7][16]

Visualized Workflow and Logic

The following diagrams illustrate the procedural flow and the underlying logic of the disposal process.

Caption: Disposal Workflow for 3-Bromoquinolin-8-ol

Caption: Rationale for Waste Segregation

By adhering to this comprehensive disposal plan, laboratory professionals can ensure the safe management of 3-Bromoquinolin-8-ol waste, protecting themselves, the community, and the environment while maintaining full regulatory compliance.

References

• Steps in Complying with Regulations for Hazardous Waste . U.S. Environmental Protection Agency. [Link]

• Resource Conservation and Recovery Act (RCRA) Regulations . U.S. Environmental Protection Agency. [Link]

• Halogenated Solvents in Laboratories . Temple University Environmental Health and Radiation Safety. [Link]

• Hazardous Waste . U.S. Environmental Protection Agency. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories . U.S. Environmental Protection Agency. [Link]

• Safe Laboratory Practices: Handling and Disposing of Organic Substances . HSC Chemistry. [Link]

• Hazardous Waste and Disposal . American Chemical Society. [Link]

• Regulation of Laboratory Waste . American Chemical Society. [Link]

• 3-Bromoquinoline - Safety Data Sheet (2023) . Fisher Scientific. [Link]

• 8-Hydroxyquinoline - Safety Data Sheet (PENTA) . Penta Chemicals. [Link]

• Hazardous Waste Management in the Laboratory . Lab Manager. [Link]

• Safe Handing & Disposal of Organic Substances . Science Ready. [Link]

• Standard Operating Procedures for Use of Halogenated Solvents . MIT Plasma Science and Fusion Center. [Link]

• RCRA addresses waste management, disposal and recycling . University of Houston-Clear Lake. [Link]

• Learn the Basics of Hazardous Waste . U.S. Environmental Protection Agency. [Link]

• What Are the Guidelines for Disposing of Hazardous Waste in Regular Trash? . YouTube. [Link]

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Navigating the Safe Handling of 3-Bromoquinolin-8-ol: A Guide to Personal Protective Equipment and Disposal

The quinoline scaffold and its halogenated derivatives are of significant interest in medicinal chemistry, yet they demand a high degree of respect due to their potential biological activity and associated hazards. The following procedures are designed to empower you with the knowledge to work safely and effectively with 3-Bromoquinolin-8-ol.

Hazard Assessment: Understanding the Risks

Based on the hazard classifications of related compounds like 3-Bromoquinoline and 8-Hydroxyquinoline, 3-Bromoquinolin-8-ol should be handled as a hazardous substance with the potential for the following:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled[1]. 8-Hydroxyquinoline is noted as being toxic if swallowed[2][3].

• Skin Irritation/Corrosion: Causes skin irritation[1]. May cause an allergic skin reaction[2][3].

• Serious Eye Damage/Irritation: Causes serious eye irritation or damage[1][2][3].

• Respiratory Irritation: May cause respiratory irritation[1].

• Reproductive Toxicity: 8-Hydroxyquinoline is suspected of damaging fertility or the unborn child[2][3].

• Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects[3].

Given these potential hazards, a stringent adherence to safety protocols is non-negotiable. The primary routes of exposure to mitigate are inhalation, dermal contact, and ingestion.

Personal Protective Equipment (PPE): Your First Line of Defense

The selection and proper use of PPE are critical to minimizing your exposure to 3-Bromoquinolin-8-ol. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eyes/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Safety glasses with side shields or chemical splash goggles.	Chemically resistant gloves (e.g., Nitrile). Double gloving is recommended.	Fully buttoned laboratory coat.	Use within a certified chemical fume hood. If not feasible, a NIOSH-approved N95 respirator is recommended[4].
Solution Preparation and Transfers	Chemical splash goggles. A face shield is recommended if there is a splash hazard[5].	Chemically resistant gloves (e.g., Nitrile). Change gloves immediately if contaminated.	Chemically resistant laboratory coat or apron over a standard lab coat.	All operations should be conducted in a certified chemical fume hood[1].
Running Reactions and Work-up	Chemical splash goggles and a face shield.	Chemically resistant gloves. Consult glove manufacturer's compatibility charts for extended use.	Chemically resistant laboratory coat. Ensure cuffs are tucked into gloves.	Operations must be performed within a certified chemical fume hood.
Spill Cleanup	Chemical splash goggles and a face shield.	Heavy-duty, chemically resistant gloves (e.g., Butyl rubber).	Chemical-resistant coveralls or suit[6].	A full-face air-purifying respirator (APR) with appropriate cartridges may be necessary for large spills[6].

Causality Behind PPE Choices:

• Eye and Face Protection: The potential for serious eye irritation or damage necessitates robust protection. Goggles provide a seal against splashes and vapors, while a face shield offers an additional layer of protection for the entire face, especially during procedures with a higher risk of splashing[5][7].

• Hand Protection: The skin is a primary route of exposure. Chemically resistant gloves prevent dermal contact. Double gloving provides an extra barrier and allows for the safe removal of the outer glove if contamination occurs without exposing the skin.

• Body Protection: A lab coat protects your skin and personal clothing from contamination. For procedures with a higher risk of splashes or spills, a chemically resistant apron or coverall is essential to prevent soak-through[4][8].

• Respiratory Protection: Handling solid 3-Bromoquinolin-8-ol can generate dust that may be inhaled. Solutions can produce vapors. A chemical fume hood is the primary engineering control to prevent inhalation exposure. In its absence or during certain high-risk procedures, a respirator is a necessary backup[4][5].

Operational Plan: A Step-by-Step Guide to Safe Handling

The following workflow provides a procedural guide for handling 3-Bromoquinolin-8-ol, from receipt to disposal.

Experimental Workflow for Handling 3-Bromoquinolin-8-ol

Caption: Workflow for the safe handling of 3-Bromoquinolin-8-ol.

Step-by-Step Protocol:

• Preparation:

  • Thoroughly review the Safety Data Sheets for 3-Bromoquinoline and 8-Hydroxyquinoline[1][2][3][9][10][11].

  • Don all required PPE as outlined in the table above.

  • Ensure the chemical fume hood is functioning correctly.

  • Prepare all necessary equipment and reagents within the fume hood to minimize movement in and out of the containment area.

• Handling:

  • Weighing: If working with the solid form, carefully weigh the required amount in the fume hood. Use a disposable weigh boat.

  • Solution Preparation: Add the solid to the solvent in the fume hood. Ensure the container is appropriately labeled.

  • Reaction: Conduct all reactions within the fume hood. Use appropriate temperature and pressure controls.

• Cleanup and Decontamination:

  • Quench the reaction and work up the product within the fume hood.

  • Decontaminate all glassware and surfaces that have come into contact with 3-Bromoquinolin-8-ol. A suitable decontamination solution should be used, followed by a thorough rinse.

  • Wipe down the interior surfaces of the fume hood after use.

Disposal Plan: Responsible Waste Management

Improper disposal of 3-Bromoquinolin-8-ol and its associated waste can harm the environment and pose a risk to others.

• Solid Waste: Collect any solid 3-Bromoquinolin-8-ol, contaminated weigh boats, and contaminated PPE (gloves, disposable lab coats) in a clearly labeled, sealed waste container.

• Liquid Waste: Collect all solutions containing 3-Bromoquinolin-8-ol in a dedicated, labeled, and sealed hazardous waste container. Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety (EH&S) department.

• Sharps Waste: Any needles or other sharps contaminated with 3-Bromoquinolin-8-ol must be disposed of in a designated sharps container.

• Disposal Route: All waste must be disposed of through your institution's EH&S department in accordance with local, state, and federal regulations[1][11]. Do not pour any waste down the drain[10].

Emergency Procedures: Be Prepared

In the event of an exposure or spill, immediate and correct action is crucial.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention[1][2][11].

• Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists[1][2][11].

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention[1][9][10].

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention[1][9][10].

• Spill:

  • Small Spill: For a small spill within a fume hood, absorb the material with an inert absorbent material (e.g., vermiculite, sand) and place it in a sealed container for disposal.

  • Large Spill: Evacuate the immediate area and alert your supervisor and EH&S department. Do not attempt to clean up a large spill without appropriate training and PPE[9].

By understanding the potential hazards, diligently using the correct PPE, and adhering to the established operational and disposal plans, you can confidently and safely work with 3-Bromoquinolin-8-ol, ensuring both your well-being and the integrity of your research.

References

• Fisher Scientific. Safety Data Sheet: 3-Bromoquinoline.

• Carl ROTH. Safety Data Sheet: 8-Hydroxyquinoline.

• Penta Chemicals. Safety Data Sheet: 8-Hydroxyquinoline.

• Thermo Fisher Scientific. Safety Data Sheet: 8-Hydroxyquinoline.

• Fisher Scientific. SAFETY DATA SHEET: 3-Bromoquinoline.

• Fisher Scientific. SAFETY DATA SHEET: 8-Bromoquinoline.

• Sigma-Aldrich. Safety Data Sheet: 8-Hydroxyquinoline.

• Apollo Scientific. 3-Bromo-8-fluoroquinolin-6-amine Safety Data Sheet.

• GERPAC. Personal protective equipment for preparing toxic drugs.

• Wacker Chemie AG. Personal Protective Equipment (PPE).

• PharmaState Academy. Personal Protective Equipment (PPEs)- Safety Guideline.

• University of California, San Francisco. Chemical Safety: Personal Protective Equipment.

• UNODC Laboratory. Full chemical resistant personal protective equipment (PPE) ensemble.

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